Emerimicin IV

Core Science & Biosynthesis

An In-Depth Technical Guide to the Emerimicin Antibiotic Family

The emerimicins are a family of peptaibol antibiotics produced by various fungi, notably from the genera Emericellopsis and Acremonium.[1][2] These non-ribosomally synthesized peptides are characterized by a linear structure, a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib), an N-terminal acetyl group, and a C-terminal amino alcohol.[1][3] Exhibiting a range of antibacterial and antifungal activities, the emerimicins have garnered interest as potential therapeutic agents. This guide provides a comprehensive technical overview of the emerimicin (B12651972) family, including their structure, biological activity, mechanism of action, biosynthesis, and relevant experimental protocols.

Structural Characteristics of Emerimicins

The emerimicin family comprises a series of related peptide sequences, with variations in amino acid composition. The known structures of emerimicins III, IV, and the more recently discovered V through X are detailed below. A defining feature of these peptides is the presence of multiple Aib residues, which induce helical conformations, contributing to their biological activity.[1]

Table 1: Amino Acid Sequences of Known Emerimicin Antibiotics

Antibiotic	Amino Acid Sequence
Emerimicin III	Ac-Phe-Aib-Aib-Aib-Val-Gly-Leu-Aib-Aib-Hyp-Gln-Iva-Hyp-Aib-Pro-Pheol
Emerimicin IV	Ac-Phe-Aib-Aib-Aib-Val-Gly-Leu-Aib-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin V	Ac-Phe-Aib-Aib-Aib-Iva-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin VI	Ac-Phe-Aib-Aib-Aib-Aib-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin VII	Ac-Leu-Aib-Aib-Aib-Iva-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin VIII	Ac-Leu-Aib-Aib-Aib-Aib-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin IX	Ac-Val-Aib-Aib-Aib-Iva-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol
Emerimicin X	Ac-Val-Aib-Aib-Aib-Aib-Gly-Leu-Iva-Aib-Hyp-Gln-Iva-Hyp-Aib-Pheol

Note: Ac = Acetyl; Aib = α-Aminoisobutyric acid; Gly = Glycine; Gln = Glutamine; Hyp = Hydroxyproline; Iva = Isovaline; Leu = Leucine; Phe = Phenylalanine; Pheol = Phenylalaninol; Pro = Proline; Val = Valine.

Antimicrobial Activity

Emerimicins demonstrate activity primarily against Gram-positive bacteria, including drug-resistant strains. Their efficacy against Gram-negative bacteria is generally limited. The following table summarizes the available minimum inhibitory concentration (MIC) data for various emerimicins.

Table 2: Minimum Inhibitory Concentration (MIC) of Emerimicin Antibiotics

Antibiotic	Organism	MIC (µg/mL)
Emerimicin IV	Methicillin-resistant Staphylococcus aureus (MRSA)	12.5 - 100
Vancomycin-resistant Enterococcus faecalis (VRE)	12.5 - 100
Emerimicin V	Enterococcus faecalis	64
Vancomycin-resistant Enterococcus faecium	64
Methicillin-resistant Staphylococcus aureus (MRSA)	32
Pseudomonas aeruginosa	>100
Emerimicin VI	Methicillin-resistant Staphylococcus aureus (MRSA)	64
Enterococcus faecalis	>100
Vancomycin-resistant Enterococcus faecium	>100
Pseudomonas aeruginosa	>100
Emerimicins VII-X	Enterococcus faecalis	>100
Vancomycin-resistant Enterococcus faecium	>100
Methicillin-resistant Staphylococcus aureus (MRSA)	>100
Pseudomonas aeruginosa	>100

Mechanism of Action: Pore Formation in Bacterial Membranes

The primary mechanism of action for emerimicins, and peptaibols in general, is the disruption of the bacterial cell membrane through the formation of pores or channels.[1][4] This leads to leakage of cellular contents and ultimately cell death. The amphipathic nature of the emerimicin helix, with its hydrophobic and hydrophilic faces, is crucial for this activity.

Two main models describe the architecture of these pores: the "barrel-stave" model and the "toroidal" model.[2][5][6] In the barrel-stave model , the peptides insert into the membrane and aggregate to form a pore, with the hydrophobic surfaces of the peptides facing the lipid acyl chains and the hydrophilic surfaces lining the aqueous channel. In the toroidal model , the peptides are associated with the lipid headgroups, inducing the membrane to curve inward to form the pore lining, which is composed of both peptides and lipid headgroups. While the precise model for emerimicins has not been definitively established, the toroidal model is considered more common for many antimicrobial peptides.[5]

Conceptual workflow of emerimicin-induced pore formation.

Biosynthesis of Emerimicins

Emerimicins are synthesized by large, multifunctional enzymes called non-ribosomal peptide synthetases (NRPSs).[1][3] These enzymatic assembly lines are organized into modules, with each module responsible for the incorporation of a specific amino acid into the growing peptide chain. The biosynthesis of emerimicins V-X has been linked to a 60 kbp biosynthetic gene cluster in Acremonium tubakii.[1][7][8] This cluster encodes a 16-module hybrid polyketide synthase-non-ribosomal peptide synthetase (PKS-NRPS).[1][7][8]

A typical NRPS module consists of three core domains:

• Adenylation (A) domain: Selects and activates the specific amino acid as an aminoacyl adenylate.

• Thiolation (T) or Peptidyl Carrier Protein (PCP) domain: Covalently binds the activated amino acid via a phosphopantetheinyl arm.

• Condensation (C) domain: Catalyzes the formation of the peptide bond between the amino acid on its own module's T domain and the growing peptide chain attached to the T domain of the previous module.

Additional domains, such as epimerization (E) domains for converting L-amino acids to D-amino acids, may also be present. The final peptide is typically released from the NRPS by a thioesterase (TE) domain.

Modular organization and catalytic cycle of a non-ribosomal peptide synthetase (NRPS).

Experimental Protocols

Isolation and Purification of Emerimicins

A general protocol for the isolation and purification of emerimicins from fungal cultures involves the following steps:

• Fermentation: The producing fungal strain (e.g., Acremonium tubakii) is cultured in a suitable liquid medium, such as Potato Dextrose Broth (PDB), for an extended period (e.g., 14-21 days) to allow for the production of secondary metabolites.[7]

• Extraction: The fungal biomass and culture broth are separated. The mycelia are typically extracted with a solvent like acetone, which is then evaporated. The aqueous fraction is then extracted with an organic solvent such as ethyl acetate.

• Chromatography: The crude extract is subjected to a series of chromatographic steps for purification. This often includes:

  • Solid-Phase Extraction (SPE): To remove highly polar impurities.

  • Silica Gel Chromatography: For initial fractionation based on polarity.

  • Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): For final purification of the individual emerimicin analogues. A C18 column is commonly used with a gradient of acetonitrile (B52724) in water, often with a small amount of trifluoroacetic acid (TFA).[9][10]

General workflow for the isolation and purification of emerimicins.

Structure Elucidation

The structures of emerimicins are elucidated using a combination of mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the elemental composition of the peptides. Tandem mass spectrometry (MS/MS) is employed for de novo sequencing by analyzing the fragmentation patterns of the protonated molecules.[11][12][13]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: A suite of 1D and 2D NMR experiments are used to determine the amino acid composition and sequence, as well as the three-dimensional structure of the peptides.[14][15][16] Key experiments include:

  • COSY (Correlation Spectroscopy): Identifies scalar-coupled protons within the same amino acid residue.[14][16][17]

  • TOCSY (Total Correlation Spectroscopy): Shows correlations between all protons within a spin system (i.e., within an amino acid residue).[14][16][17]

  • NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): Identifies protons that are close in space, providing information about the peptide's conformation and the sequence of amino acids.[14][17]

  • HSQC (Heteronuclear Single Quantum Coherence): Correlates protons with their directly attached carbons or nitrogens.

  • HMBC (Heteronuclear Multiple Bond Correlation): Shows correlations between protons and carbons that are two or three bonds away, which is useful for confirming the peptide sequence.

Antimicrobial Susceptibility Testing

The antimicrobial activity of emerimicins is typically determined by measuring the Minimum Inhibitory Concentration (MIC) using the broth microdilution method according to the guidelines of the Clinical and Laboratory Standards Institute (CLSI).

• Preparation of Inoculum: A standardized suspension of the test microorganism is prepared in a suitable broth, such as cation-adjusted Mueller-Hinton Broth (CAMHB).

• Serial Dilution: The emerimicin is serially diluted in the broth in a 96-well microtiter plate.

• Inoculation: Each well is inoculated with the standardized microbial suspension.

• Incubation: The plate is incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria).

• Determination of MIC: The MIC is the lowest concentration of the antibiotic that completely inhibits the visible growth of the microorganism.

Conclusion

The emerimicin family of peptaibol antibiotics represents a promising class of natural products with potent activity against clinically relevant Gram-positive bacteria. Their unique structural features, including a high Aib content, drive their membrane-disrupting mechanism of action. Further research into their structure-activity relationships, biosynthesis, and formulation may pave the way for their development as novel therapeutic agents. The detailed methodologies provided in this guide offer a framework for researchers in the fields of natural product chemistry, microbiology, and drug development to explore the potential of the emerimicin antibiotic family.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. A Journey into the Blue: Current Knowledge and Emerging Insights into Marine-Derived Peptaibols [mdpi.com]
• 4. mdpi.com [mdpi.com]
• 5. Latest developments on the mechanism of action of membrane disrupting peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. protocols.io [protocols.io]
• 10. researchgate.net [researchgate.net]
• 11. Emerimicins V-X, 15-Residue Peptaibols Discovered from an Acremonium sp. through Integrated Genomic and Chemical Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. De novo peptide sequencing via tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. De novo peptide sequencing - Wikipedia [en.wikipedia.org]
• 14. pharmacy.nmims.edu [pharmacy.nmims.edu]
• 15. Structure and Coordination Determination of Peptide-metal Complexes Using 1D and 2D 1H NMR - PMC [pmc.ncbi.nlm.nih.gov]
• 16. princeton.edu [princeton.edu]
• 17. chem.uzh.ch [chem.uzh.ch]

An In-Depth Technical Guide to Emerimicin IV: Fungal Production, Cultivation, and Analysis

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Emerimicin (B12651972) IV, a peptaibol antibiotic with promising antimicrobial activity. It details the fungal strains known to produce this compound, their cultivation conditions, and the experimental protocols for its extraction, purification, and analysis. Furthermore, this document elucidates the biosynthetic pathway of Emerimicin IV and presents a general workflow for its study.

Emerimicin IV Producing Fungal Strains

Emerimicin IV is a secondary metabolite produced by filamentous fungi, primarily belonging to the genus Emericellopsis. Recently, related compounds have also been isolated from the genus Acremonium. The primary producers of Emerimicin IV and its analogs are detailed in Table 1.

Fungal Strain	Compound(s) Produced	Key Characteristics
Emericellopsis minima	Emerimicin IV	Isolated from marine sediments.[1]
Emericellopsis microspora	Emerimicins II, III, and IV	Production of new emerimicins can be induced by the addition of trans-4-n-propyl-L-proline to the fermentation medium.[1]
Emericellopsis alkalina	Emericellipsins A-E	Alkaliphilic fungus, produces a complex of related peptaibols.
Acremonium tubakii	Emerimicins V-X	Soil-derived fungus; produces a range of novel emerimicin variants.[2][3][4]

Cultivation of Emerimicin IV Producing Fungi

The production of Emerimicin IV is highly dependent on the cultivation conditions, including the composition of the growth medium, pH, temperature, and aeration. Optimization of these parameters is crucial for maximizing the yield of the target compound.

Culture Media

Several culture media have been successfully employed for the cultivation of Emericellopsis and Acremonium species for peptaibol production. The choice of medium can significantly influence the type and quantity of emerimicins produced.

Medium	Composition	Notes
Potato Dextrose Broth (PDB)	Commercially available	A general-purpose medium suitable for the growth of a wide range of fungi. Used for the cultivation of Acremonium tubakii for Emerimicin V-X production.
Czapek-Dox Medium	Sucrose, Sodium Nitrate, Dipotassium Phosphate (B84403), Magnesium Sulfate, Potassium Chloride, Ferrous Sulfate	A defined medium that allows for more controlled studies of fungal metabolism.
Alkaline Medium	Specific composition often proprietary, but generally includes a carbon source, nitrogen source, and phosphate buffers to maintain a high pH (around 10).	Particularly effective for the cultivation of alkaliphilic strains like Emericellopsis alkalina.

Cultivation Parameters

• Temperature: Fungal cultures are typically incubated at temperatures ranging from 25°C to 28°C.

• pH: While many strains grow well at neutral pH, some, like Emericellopsis alkalina, show enhanced production of related peptaibols at alkaline pH (pH 9-10).

• Aeration: For submerged cultures in liquid media, constant agitation (e.g., 150-200 rpm) is generally required to ensure adequate aeration and nutrient distribution.

• Precursors: The addition of specific amino acid precursors to the culture medium can induce the production of novel emerimicin analogs. For instance, supplementing the medium of Emericellopsis microspora with trans-4-n-propyl-L-proline leads to the production of new emerimicins.

Experimental Protocols

Fungal Cultivation for Emerimicin Production

This protocol provides a general procedure for the cultivation of Emerimicin IV-producing fungi.

• Inoculum Preparation:

  • Aseptically transfer a small piece of a mature fungal culture from an agar (B569324) plate to a flask containing a liquid seed medium (e.g., PDB).

  • Incubate the seed culture at 25-28°C on a rotary shaker at 150-200 rpm for 3-5 days.

• Production Culture:

  • Inoculate the production medium with the seed culture (typically 5-10% v/v).

  • Incubate the production culture under the same conditions as the seed culture for 7-14 days. The optimal incubation time should be determined experimentally.

Extraction and Purification of Emerimicin IV

The following is a general protocol for the extraction and purification of Emerimicin IV from a liquid fungal culture.

• Extraction:

  • Separate the fungal mycelium from the culture broth by filtration or centrifugation.

  • Extract the culture broth and the mycelium separately with an equal volume of ethyl acetate (B1210297) three times.

  • Combine the organic extracts and evaporate the solvent under reduced pressure to obtain a crude extract.

• Purification:

  • Cation-Exchange Chromatography:

    • Dissolve the crude extract in a suitable buffer and load it onto a cation-exchange column.

    • Wash the column with the starting buffer to remove neutral and anionic compounds.

    • Elute the bound cationic peptides, including Emerimicin IV, using a salt gradient (e.g., 0-1 M NaCl).

  • Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC):

    • Further purify the fractions containing Emerimicin IV by RP-HPLC using a C18 column.

    • Elute with a gradient of acetonitrile (B52724) in water, both containing a small amount of trifluoroacetic acid (TFA).

    • Monitor the elution profile at 210-220 nm and collect the fractions corresponding to the Emerimicin IV peak.

    • Confirm the purity of the final product by analytical HPLC and mass spectrometry.

Structural Analysis

The structure of Emerimicin IV can be elucidated using a combination of spectroscopic techniques:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HR-MS) is used to determine the exact molecular weight and elemental composition. Tandem mass spectrometry (MS/MS) provides information about the amino acid sequence.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H and ¹³C) and 2D (COSY, TOCSY, HSQC, HMBC, and NOESY) NMR experiments are employed to determine the complete structure, including the stereochemistry of the amino acid residues.

Biosynthesis of Emerimicin IV

Emerimicin IV is a non-ribosomally synthesized peptide (NRP). Its biosynthesis is catalyzed by a large, multi-domain enzyme complex known as a Non-Ribosomal Peptide Synthetase (NRPS). The NRPS functions as an assembly line, where each module is responsible for the incorporation of a specific amino acid into the growing peptide chain.

The amino acid sequence of Emerimicin IV is reported as: Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol.

Non-Ribosomal Peptide Synthetase (NRPS) Pathway for Emerimicin IV

The following diagram illustrates the general mechanism of NRPS-mediated synthesis, adapted for the initial steps of Emerimicin IV biosynthesis.

Caption: Simplified schematic of the initial steps of Emerimicin IV biosynthesis by a Non-Ribosomal Peptide Synthetase (NRPS).

General Experimental Workflow

The following diagram outlines a typical workflow for the discovery, production, and characterization of Emerimicin IV from fungal sources.

Caption: A general workflow for the research and development of Emerimicin IV.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Emerimicin IV | C77H120N16O19 | CID 139589342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Uncovering the Effects of the Cultivation Condition on Different Forms of Peptaibol’s Emericellipsins Production from an Alkaliphilic Fungus, Emericellopsis alkalina [mdpi.com]

Unraveling the Molecular Architecture of Emerimicin IV: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Emerimicin IV, a member of the peptaibol family of antibiotics, presents a complex and intriguing chemical structure that underpins its biological activity. This technical guide provides an in-depth exploration of the molecular architecture of Emerimicin IV, compiling available data on its structure, the experimental methodologies used for its characterization, and its mechanism of action.

Core Chemical Structure and Properties

Emerimicin IV is a linear pentadecapeptide, meaning it is composed of 15 amino acid residues. A defining characteristic of peptaibols, and Emerimicin IV is no exception, is the presence of non-proteinogenic amino acids, particularly α-aminoisobutyric acid (Aib), and a C-terminal amino alcohol. The N-terminus of Emerimicin IV is acetylated.

The detailed amino acid sequence of Emerimicin IV has been determined to be:

Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol [1]

This sequence reveals the presence of several D-amino acids, which are less common in nature than their L-counterparts, and specialized residues such as hydroxyproline (B1673980) (Hyp), isovaline (B112821) (Iva), and allo-hydroxyproline (aHyp). The C-terminus is concluded with a phenylalaninol (Phe-ol) residue, an amino alcohol.

Quantitative Data Summary

The physicochemical properties of Emerimicin IV are summarized in the table below, providing key quantitative data for researchers.

Property	Value	Source
Molecular Formula	C77H120N16O19	[2]
Molecular Weight	1573.9 g/mol	[1][2]
Monoisotopic Mass	1572.89156566 Da	[1]
CAS Number	52931-42-7

Experimental Elucidation of the Structure

The determination of the intricate structure of Emerimicin IV has been achieved through a combination of advanced analytical techniques, primarily Nuclear Magnetic Resonance (NMR) spectroscopy and High-Resolution Mass Spectrometry (HR-MS).

Experimental Protocols

While detailed, step-by-step protocols for the structure elucidation of Emerimicin IV are not exhaustively available in the public domain, the following outlines the general methodologies employed for the characterization of peptaibols.

1. Isolation and Purification: Emerimicin IV is naturally produced by the filamentous fungus Emericellopsis minima. The general workflow for its isolation involves:

• Fermentation: Culturing Emericellopsis minima in a suitable liquid medium to promote the production of secondary metabolites, including Emerimicin IV.

• Extraction: Extraction of the fungal broth and mycelium with an organic solvent, such as ethyl acetate, to isolate the crude mixture of compounds.

• Chromatography: Purification of Emerimicin IV from the crude extract using chromatographic techniques. This typically involves multiple steps, including column chromatography on silica (B1680970) gel followed by reversed-phase high-performance liquid chromatography (RP-HPLC) to obtain the pure compound.

2. Structure Determination by NMR and Mass Spectrometry: The definitive structure of Emerimicin IV was established through the interpretation of 1H NMR and HR-LCMS data.

• Mass Spectrometry (MS): High-resolution mass spectrometry provides the accurate molecular weight and elemental composition, allowing for the determination of the molecular formula. Tandem mass spectrometry (MS/MS) experiments are crucial for sequencing the peptide. Fragmentation patterns of the parent ion reveal the sequence of amino acid residues.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (1H and 13C) and 2D NMR experiments (such as COSY, TOCSY, HSQC, and HMBC) are used to identify the individual amino acid spin systems and establish through-bond and through-space correlations. These correlations help to confirm the amino acid sequence and provide information about the conformation of the peptide.

• Determination of Amino Acid Chirality (Marfey's Method): The absolute stereochemistry of the amino acid residues (D or L configuration) is typically determined using Marfey's method. This involves the hydrolysis of the peptide into its constituent amino acids, followed by derivatization with a chiral reagent (Marfey's reagent, 1-fluoro-2,4-dinitrophenyl-5-L-alaninamide). The resulting diastereomers are then separated and analyzed by HPLC, and their retention times are compared to those of standard D- and L-amino acids that have been similarly derivatized.

Mechanism of Action: Pore Formation

Emerimicin IV, like other peptaibols, exerts its antimicrobial activity by disrupting the integrity of cell membranes. It does not have a specific intracellular target or signaling pathway. Instead, its amphipathic helical structure allows it to insert into the lipid bilayer of bacterial membranes and form transmembrane pores or channels. This leads to leakage of essential ions and metabolites, ultimately causing cell death.

The process can be visualized as a multi-step workflow:

Caption: Mechanism of Emerimicin IV action.

Antibacterial Activity

Emerimicin IV has demonstrated bacteriostatic activity against clinically relevant Gram-positive bacteria. The minimum inhibitory concentration (MIC) values, which represent the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism, have been reported.

Bacterial Strain	MIC (μg/mL)	Source
Methicillin-resistant Staphylococcus aureus (MRSA)	12.5 - 100
Vancomycin-resistant Enterococcus faecalis (VRE)	12.5 - 100

Visualizing the Chemical Structure

The linear sequence of Emerimicin IV can be represented to illustrate the connectivity of its unique amino acid residues.

Caption: Linear sequence of Emerimicin IV.

This guide provides a comprehensive overview of the chemical structure of Emerimicin IV, intended to be a valuable resource for professionals in the fields of chemical biology, natural product chemistry, and drug discovery. The unique structural features of this peptaibol offer a promising scaffold for the development of new antimicrobial agents.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Technical Guide: Initial Antibacterial Spectrum Screening of Emerimicin IV

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the initial antibacterial spectrum screening of Emerimicin IV, a fungal peptaibol antibiotic. It includes a summary of its known antibacterial activity, a detailed experimental protocol for determining its minimum inhibitory concentration (MIC), and a visualization of its proposed mechanism of action.

Introduction

Emerimicin IV is a member of the peptaibol class of antibiotics, which are non-ribosomally synthesized peptides known for their high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[1][2] These structural features enable peptaibols to insert into lipid membranes and form ion channels, leading to antimicrobial effects.[2][3] Due to the rise of multidrug-resistant bacteria, exploring the antibacterial potential of compounds like Emerimicin IV is of significant interest.[4] This guide outlines the foundational data on its activity and the methodologies to assess it.

Antibacterial Spectrum of Emerimicin IV

Emerimicin IV has demonstrated bacteriostatic activity, primarily against Gram-positive bacteria, including clinically significant drug-resistant strains. The minimum inhibitory concentration (MIC), the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism, is the standard metric for quantifying this activity.

The reported MIC values for Emerimicin IV and the closely related, structurally similar Emerimicin V are summarized below.

Microorganism	Resistance Profile	Compound	MIC (μg/mL)	Reference
Staphylococcus aureus	Methicillin-Resistant (MRSA)	Emerimicin IV	12.5 - 100
Enterococcus faecalis	Vancomycin-Resistant (VRE)	Emerimicin IV	12.5 - 100
Staphylococcus aureus	Methicillin-Resistant (MRSA)	Emerimicin V	32
Enterococcus faecalis	Not Specified	Emerimicin V	64
Enterococcus faecium	Vancomycin-Resistant (VRE)	Emerimicin V	64

Proposed Mechanism of Action: Pore Formation

The primary mechanism of action for peptaibols like Emerimicin IV is the disruption of the bacterial cell membrane's integrity. Their amphipathic, helical structure allows them to insert into the lipid bilayer. Monomers of the peptide then aggregate within the membrane to form voltage-gated ion channels or pores. This leads to uncontrolled leakage of ions and small molecules, disrupting the electrochemical gradient and ultimately causing cell death.

Caption: Proposed mechanism of Emerimicin IV via membrane pore formation.

Experimental Protocols: Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard and efficient technique for determining the MIC of an antimicrobial agent against a panel of bacteria.

Objective: To determine the lowest concentration of Emerimicin IV that inhibits the visible growth of a specific bacterium.

Materials:

• Emerimicin IV stock solution (in a suitable solvent)

• Sterile 96-well microtiter plates

• Standardized bacterial inoculum (~5 x 10^5 CFU/mL)

• Cation-adjusted Mueller-Hinton Broth (MHB) or other appropriate broth

• Sterile diluent (e.g., MHB, saline)

• Pipettes and sterile tips

• Incubator (37°C)

Protocol:

• Preparation of Emerimicin IV Dilutions: a. Create a serial two-fold dilution of the Emerimicin IV stock solution in MHB across the columns of a 96-well plate. b. Pipette 50-100 µL of sterile MHB into wells of columns 2 through 11. c. Add 100-200 µL of the starting concentration of Emerimicin IV to the wells in column 1. d. Transfer 50-100 µL from column 1 to column 2, mixing thoroughly. Repeat this serial transfer down to column 10. Discard the final transfer from column 10. e. Column 11 serves as the growth control (no drug), and column 12 serves as the sterility control (no bacteria).

• Inoculation: a. Prepare a bacterial suspension standardized to a 0.5 McFarland standard, which is then diluted to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well. b. Inoculate each well (columns 1-11) with a defined volume of the standardized bacterial suspension. Do not add bacteria to the sterility control wells (column 12).

• Incubation: a. Seal the microtiter plate or cover it with a lid to prevent evaporation. b. Incubate the plate at 37°C for 16-24 hours.

• Result Interpretation: a. After incubation, examine the plate for turbidity (cloudiness), which indicates bacterial growth. b. The MIC is the lowest concentration of Emerimicin IV in the series where no visible turbidity is observed. c. The growth control (column 11) should be turbid, and the sterility control (column 12) should remain clear.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Conclusion

The initial screening data indicate that Emerimicin IV is a promising antibacterial agent, particularly against multidrug-resistant Gram-positive pathogens. Its mechanism of action, typical of peptaibols, involves the physical disruption of the cell membrane, which may be less prone to the development of resistance compared to antibiotics that target specific metabolic pathways. The standardized protocols provided herein offer a robust framework for further investigation and validation of its antibacterial spectrum in a research and development setting.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. m.youtube.com [m.youtube.com]
• 4. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Uniqueness of Emerimicin IV: A Technical Deep Dive into a Novel Peptaibol

For Immediate Release

[CITY, State] – [Date] – In the persistent search for novel antimicrobial agents to combat the growing threat of drug-resistant pathogens, the peptaibol class of antibiotics has emerged as a promising area of research. This whitepaper provides an in-depth technical guide on Emerimicin IV, a unique 15-residue peptaibol isolated from the marine-derived fungus Emericellopsis minima.[1] This document, intended for researchers, scientists, and drug development professionals, explores the novelty of Emerimicin IV, detailing its structure, biological activity, and the experimental protocols for its study.

Introduction to Emerimicin IV and the Peptaibol Class

Peptaibols are a class of non-ribosomally synthesized peptides produced by filamentous fungi.[2] They are characterized by a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib), an N-terminal acetyl group, and a C-terminal amino alcohol.[2] The presence of Aib residues is crucial as it induces a helical conformation, which is fundamental to their biological activity.[2] This helical structure allows peptaibols to insert into and disrupt cell membranes, forming pores or channels that lead to cell death.[2]

Emerimicin IV, isolated from Emericellopsis minima found in marine sediments, is a member of this class and has demonstrated notable bacteriostatic activity, particularly against multidrug-resistant Gram-positive bacteria.[1]

The Novelty of Emerimicin IV: A Structural Perspective

The novelty of Emerimicin IV within the peptaibol class lies in its specific amino acid sequence and resulting structural attributes. Its primary structure has been elucidated as:

Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol

This sequence distinguishes it from other peptaibols, including closely related emerimicins. For instance, a key difference between Emerimicin IV and the more recently discovered Emerimicins V-X is the substitution of Valine at position 5 and Aib at position 8 in Emerimicin IV with two Isoleucine (Iva) residues in Emerimicin V.[3] These subtle changes in the amino acid sequence can significantly impact the peptide's helical conformation, amphipathicity, and ultimately, its biological activity and target specificity. The presence of both D- and L-amino acids, along with non-proteinogenic residues like Aib, Hyp (Hydroxyproline), and Iva, contributes to its unique three-dimensional structure and resistance to proteolytic degradation.

Biological Activity and Mechanism of Action

Emerimicin IV exhibits bacteriostatic activity against clinically significant pathogens.[1] Its mechanism of action is consistent with other peptaibols, involving the disruption of the bacterial cell membrane's integrity. The amphipathic nature of its helical structure is thought to facilitate its insertion into the lipid bilayer, leading to the formation of pores or ion channels. This disrupts the membrane potential and leads to the leakage of essential cellular components, ultimately inhibiting bacterial growth.

dot

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Preliminary Investigation into Emerimicin IV's Mode of Action: A Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Abstract: Emerimicin IV is a member of the peptaibol class of antibiotics, naturally produced by the marine-derived fungus Emericellopsis minima.[1] Peptaibols are linear peptides characterized by a high content of non-proteinogenic amino acids, such as α-aminoisobutyric acid (Aib), an acetylated N-terminus, and a C-terminal amino alcohol.[2] These structural features induce a stable α-helical conformation, which is crucial for their biological activity.[2] Preliminary investigations reveal that Emerimicin IV exerts its antibacterial effect by disrupting the integrity of bacterial cell membranes. This guide provides a consolidated overview of its mechanism, antibacterial efficacy, and the experimental protocols used for its investigation.

Core Mechanism of Action: Membrane Disruption

The primary mode of action for Emerimicin IV involves direct interaction with and disruption of bacterial cytoplasmic membranes.[2] This mechanism is characteristic of the peptaibol class, which are known to act as membrane-permeabilizing agents.[3] The amphipathic α-helical structure of Emerimicin IV facilitates its insertion into the lipid bilayer of bacterial membranes.[2] Following insertion, it is proposed that multiple peptides aggregate to form transmembrane pores or channels.[3][4] This action compromises the membrane's function as a selective barrier, leading to the leakage of essential ions and small molecules from the cytoplasm, ultimately resulting in bacterial cell death.[2][5]

Caption: Proposed mechanism of Emerimicin IV action on bacterial membranes.

Quantitative Data: Antibacterial Activity

Emerimicin IV has demonstrated significant bacteriostatic activity against clinically relevant multidrug-resistant Gram-positive bacteria.[1] The minimum inhibitory concentration (MIC) is a key quantitative measure of an antibiotic's potency. The available data for Emerimicin IV and the related compound Emerimicin V are summarized below.

Compound	Bacterial Strain	Resistance Profile	MIC (µg/mL)	Reference
Emerimicin IV	Staphylococcus aureus	Methicillin-Resistant (MRSA)	12.5 - 100	[1]
Emerimicin IV	Enterococcus faecalis	Vancomycin-Resistant (VRE)	12.5 - 100	[1]
Emerimicin V	Staphylococcus aureus	Methicillin-Resistant (MRSA)	32	[6][7]
Emerimicin V	Enterococcus faecalis	-	64	[6][7]
Emerimicin V	Enterococcus faecium	Vancomycin-Resistant (VRE)	64	[6][7]

Experimental Protocols

This section details the methodologies for the isolation, purification, and evaluation of Emerimicin IV.

Isolation and Purification Workflow

The production and purification of Emerimicin IV involve fungal fermentation followed by multi-step chromatography.

Caption: General experimental workflow for Emerimicin IV production and analysis.

Protocol for Fungal Fermentation and Extraction:

• Inoculation: Inoculate a suitable liquid medium (e.g., Potato Dextrose Broth) or solid substrate with the producer strain, Emericellopsis minima.[2]

• Fermentation: Incubate the culture under controlled conditions (e.g., 28-30°C, with shaking for liquid cultures) for an extended period (typically 15-28 days) to allow for secondary metabolite production.[2][8]

• Extraction: After incubation, separate the mycelium from the broth. Extract the culture broth and/or mycelium with an organic solvent such as ethyl acetate.

• Concentration: Evaporate the organic solvent under reduced pressure to yield a crude extract.

Protocol for Reversed-Phase HPLC (RP-HPLC) Purification: [9][10][11]

• Column: Use a C18 or C8 wide-pore silica (B1680970) column suitable for peptide separation.

• Mobile Phase:

  • Solvent A: 0.1% Trifluoroacetic Acid (TFA) in HPLC-grade water.

  • Solvent B: 0.1% TFA in acetonitrile (B52724).

• Sample Preparation: Dissolve the crude extract in a minimal volume of the initial mobile phase composition (e.g., 95% Solvent A, 5% Solvent B).

• Gradient Elution: Apply the sample to the equilibrated column. Elute the bound peptides using a linear gradient of increasing acetonitrile concentration (e.g., 5% to 95% Solvent B over 60 minutes).

• Detection & Fractionation: Monitor the eluate at 210-220 nm. Collect fractions corresponding to the desired peaks.

• Final Purification: Pool active fractions and re-chromatograph under shallower gradient conditions if necessary to achieve high purity (>95%).

Minimum Inhibitory Concentration (MIC) Assay

The broth microdilution method is a standard procedure for determining the MIC of an antimicrobial agent.[12][13][14]

Protocol:

• Preparation of Peptide Stock: Prepare a concentrated stock solution of purified Emerimicin IV in a suitable solvent (e.g., 0.01% acetic acid with 0.2% bovine serum albumin to prevent adhesion).[12]

• Serial Dilutions: In a 96-well polypropylene (B1209903) microtiter plate, perform two-fold serial dilutions of the Emerimicin IV stock solution in Mueller-Hinton Broth (MHB) to achieve the final desired concentration range (e.g., 256 µg/mL to 0.5 µg/mL).

• Bacterial Inoculum Preparation: Grow the test bacterial strain (e.g., MRSA) overnight at 37°C. Dilute the culture in fresh MHB to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Inoculation: Add the bacterial inoculum to each well of the microtiter plate containing the serially diluted peptide. Include a positive control (bacteria in MHB without peptide) and a negative control (MHB only).

• Incubation: Incubate the plate at 37°C for 18-24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of Emerimicin IV at which there is no visible growth of bacteria.

Membrane Permeabilization Assay

This assay uses a fluorescent dye, SYTOX™ Green, which can only enter cells with compromised plasma membranes and fluoresces upon binding to nucleic acids.[15]

Protocol:

• Bacterial Cell Preparation: Grow the target bacteria to the mid-logarithmic phase. Harvest the cells by centrifugation, wash twice with a phosphate-free buffer (e.g., PBS or HEPES buffer), and resuspend in the same buffer to a defined optical density.

• Assay Setup: In a black, clear-bottom 96-well plate, add the bacterial suspension to the wells.

• Dye Addition: Add SYTOX™ Green to each well to a final concentration of 1-5 µM and incubate in the dark for 5-15 minutes to allow for signal stabilization.

• Peptide Addition: Add varying concentrations of Emerimicin IV to the wells. Include a negative control (cells with dye, no peptide) and a positive control (cells treated with a known membrane-disrupting agent like Triton X-100).

• Fluorescence Monitoring: Immediately begin monitoring the fluorescence intensity using a microplate reader (Excitation: ~504 nm, Emission: ~523 nm).[16] Record measurements at regular intervals for 30-60 minutes.

• Data Analysis: An increase in fluorescence intensity over time indicates that Emerimicin IV is causing membrane permeabilization, allowing the dye to enter the cells and bind to DNA. The rate and magnitude of the fluorescence increase are proportional to the extent of membrane damage.

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Differences in membrane pore formation by peptaibols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular mechanisms of pore formation and membrane disruption by the antimicrobial lantibiotic peptide Mutacin 1140 - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. Bacteriocins: mechanism of membrane insertion and pore formation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. Gentamicin removal in submerged fermentation using the novel fungal strain Aspergillus terreus FZC3 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 10. researchgate.net [researchgate.net]
• 11. hplc.eu [hplc.eu]
• 12. Modified MIC Method for Cationic Antimicrobial Peptides - Hancock Lab [cmdr.ubc.ca]
• 13. MIC Determination By Microtitre Broth Dilution Method - Hancock Lab [cmdr.ubc.ca]
• 14. protocols.io [protocols.io]
• 15. Permeabilization of Fungal Membranes by Plant Defensins Inhibits Fungal Growth - PMC [pmc.ncbi.nlm.nih.gov]
• 16. SYTOX Green Nucleic Acid Stain Protocol | Thermo Fisher Scientific - US [thermofisher.com]

Emerimicin IV: A Technical Guide on a Novel Peptaibol Antibiotic Candidate

For Researchers, Scientists, and Drug Development Professionals

Abstract

The rise of antibiotic-resistant bacteria presents a formidable challenge to global health. In the continuous search for novel antimicrobial agents, peptaibols have emerged as a promising class of fungal metabolites. This technical guide provides a comprehensive overview of Emerimicin IV, a peptaibol antibiotic isolated from the marine fungus Emericellopsis minima. This document details its antibacterial activity, proposed mechanism of action, and available toxicological data. All quantitative information is presented in structured tables, and key experimental methodologies are described. Visualizations of the proposed mechanism and experimental workflows are provided to facilitate understanding.

Introduction

Emerimicin IV is a fungal peptaibol that has demonstrated noteworthy antibacterial activity, particularly against multidrug-resistant Gram-positive bacteria.[1][2][3] Peptaibols are a class of non-ribosomally synthesized peptides characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[4][5] Their amphipathic, helical structure is believed to be central to their antimicrobial action, which primarily involves the disruption of bacterial cell membranes through pore formation.[5][6] This document serves as a technical resource for researchers and drug development professionals interested in the potential of Emerimicin IV as a novel antibiotic candidate.

Antibacterial Activity of Emerimicin IV

Emerimicin IV has shown bacteriostatic activity against clinically significant drug-resistant bacteria.[1][2][3] The minimum inhibitory concentrations (MICs) from available studies are summarized in the table below.

Table 1: Minimum Inhibitory Concentration (MIC) of Emerimicin IV

Bacterial Strain	Resistance Profile	MIC (µg/mL)	Reference
Staphylococcus aureus	Methicillin-Resistant (MRSA)	100	[2]
Enterococcus faecalis	Vancomycin-Resistant (VRE)	12.5	[2]

Note: Minimal Bactericidal Concentration (MBC) was reported to be >200 µg/mL for all tested strains, indicating bacteriostatic rather than bactericidal activity.[2]

Mechanism of Action: Pore Formation

The proposed mechanism of action for Emerimicin IV, consistent with other peptaibols, involves the formation of ion channels or pores in the bacterial cell membrane.[5][6] This disruption of the membrane's integrity leads to leakage of essential ions and metabolites, ultimately resulting in cell death.

Proposed mechanism of action for Emerimicin IV.

In Vivo Efficacy and Toxicology

As of the latest available data, there are no specific in vivo efficacy studies published for Emerimicin IV. However, toxicological data for related, more recently discovered emerimicins (V-X) have been reported using a zebrafish embryotoxicity assay.

Table 2: Antibacterial Activity and Toxicity of Emerimicins V-X

Compound	E. faecalis MIC (µg/mL)	S. aureus (MRSA) MIC (µg/mL)	E. faecium (VRE) MIC (µg/mL)	Zebrafish Embryotoxicity	Reference
Emerimicin V	64	32	64	Potent	[7][8][9][10][11][12]
Emerimicin VI	-	-	-	Potent	[7][8][9][10][11][12]

Note: The zebrafish embryotoxicity assay provides an early indication of potential toxicity.[7][8][9][10][11][12]

Experimental Protocols

Isolation and Purification of Emerimicin IV

Emerimicin IV is isolated from the liquid culture of the marine-derived fungus Emericellopsis minima.[1][2][3] The general workflow for its isolation is depicted below.

General workflow for the isolation of Emerimicin IV.

A detailed, step-by-step protocol for the isolation and purification would be specific to the producing fungal strain and the laboratory conditions. Generally, it involves solvent extraction of the culture broth followed by multiple rounds of chromatography to separate and purify the compound. Structural elucidation is then performed using techniques like Nuclear Magnetic Resonance (NMR) and High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LCMS).[1][2][3]

Minimum Inhibitory Concentration (MIC) Determination

The antibacterial activity of Emerimicin IV is quantified by determining its MIC using the broth microdilution method.

Protocol:

• Preparation of Bacterial Inoculum: A standardized suspension of the test bacteria (e.g., MRSA, VRE) is prepared in a suitable broth medium to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Serial Dilution of Emerimicin IV: A two-fold serial dilution of Emerimicin IV is prepared in a 96-well microtiter plate containing the broth medium.

• Inoculation: Each well is inoculated with the bacterial suspension.

• Incubation: The microtiter plate is incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of Emerimicin IV that completely inhibits visible growth of the bacteria.

Zebrafish Embryotoxicity Assay

This assay is used to assess the potential toxicity of compounds on a vertebrate model system.

Protocol:

• Embryo Collection: Fertilized zebrafish embryos are collected and placed in a multi-well plate.

• Compound Exposure: The embryos are exposed to various concentrations of the test compound (e.g., Emerimicins V and VI) dissolved in the embryo medium.

• Incubation: The plates are incubated under controlled conditions (e.g., 28.5°C) for a specific period (e.g., up to 96 hours post-fertilization).

• Toxicity Assessment: Embryos are periodically observed under a microscope for various endpoints, including mortality, hatching rate, and morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

Conclusion and Future Directions

Emerimicin IV demonstrates promising in vitro activity against challenging drug-resistant pathogens. Its bacteriostatic nature and the potential for toxicity, as suggested by data from related compounds, warrant further investigation. Future research should focus on:

• In vivo efficacy studies: To evaluate the therapeutic potential of Emerimicin IV in animal models of infection.

• Mechanism of action studies: To further elucidate the specifics of its interaction with bacterial membranes.

• Structure-activity relationship (SAR) studies: To synthesize and screen analogs of Emerimicin IV with improved efficacy and reduced toxicity.

• Pharmacokinetic and pharmacodynamic (PK/PD) profiling: To understand its absorption, distribution, metabolism, and excretion properties.

The development of Emerimicin IV and other peptaibols could provide a much-needed new class of antibiotics to combat the growing threat of antimicrobial resistance.

References

• 1. Zebrafish as a Screening Model to Study the Single and Joint Effects of Antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibiotic Toxicity and Absorption in Zebrafish Using Liquid Chromatography-Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Peptaibols: Diversity, bioactivity, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Peptaibol Production and Characterization from Trichoderma asperellum and Their Action as Biofungicide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Structure-activity correlations for peptaibols obtained from clade Longibrachiatum of Trichoderma: A combined experimental and computational approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. mdpi.com [mdpi.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. Emerimicins V-X, 15-Residue Peptaibols Discovered from an Acremonium sp. through Integrated Genomic and Chemical Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

A Comprehensive Review of Peptaibols from Marine-Derived Fungi: From Discovery to Therapeutic Potential

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The marine environment, a vast and largely unexplored frontier, harbors a wealth of microbial diversity with the potential to produce novel bioactive compounds. Among these, marine-derived fungi have emerged as a prolific source of unique secondary metabolites, including a fascinating class of nonribosomally synthesized peptides known as peptaibols. This technical guide provides a comprehensive literature review of peptaibols from these marine fungi, focusing on their chemical diversity, biosynthesis, biological activities, and the experimental methodologies used for their study.

Introduction to Marine-Derived Peptaibols

Peptaibols are linear peptides typically composed of 5 to 21 amino acid residues.[1] Their name is an acronym derived from their characteristic structural features: pept ide, the presence of the non-proteinogenic amino acid α-a minoisob utyric acid (Aib), and a C-terminal amino alcohol .[2] These peptides are synthesized by large, multi-modular enzymes called nonribosomal peptide synthetases (NRPSs).[1][3] Key structural hallmarks of peptaibols include:

• N-terminal Acylation: The N-terminus is often capped with an acyl group, most commonly acetyl.[1][4]

• High Aib Content: A significant proportion of the amino acid residues are Aib or other Cα-tetrasubstituted amino acids like isovaline (B112821) (Iva).[1]

• C-terminal Amino Alcohol: The C-terminus is characterized by the presence of an amino alcohol, such as phenylalaninol, leucinol, or valinol.[1]

These structural features confer a hydrophobic nature and a helical conformation to peptaibols, which are crucial for their primary biological function: interacting with and disrupting cell membranes.[1][5] Marine-derived fungi, particularly those of the genera Trichoderma, Emericellopsis, and Acremonium, have proven to be rich sources of these compounds.[1] The unique environmental pressures of the marine ecosystem, such as high salinity and competition, may contribute to the structural diversity and enhanced bioactivity of the peptaibols they produce.[1]

Biological Activities and Therapeutic Potential

Peptaibols from marine-derived fungi exhibit a broad spectrum of biological activities, making them promising candidates for drug development. Their primary mechanism of action involves the formation of voltage-dependent ion channels or pores in cell membranes, leading to a loss of membrane integrity and subsequent cell death.[5][6] This membrane-disrupting capability underpins their potent antimicrobial, antifungal, antiviral, and cytotoxic (anticancer) properties.[1]

Antimicrobial and Antifungal Activity

The increasing threat of antibiotic resistance has spurred the search for novel antimicrobial agents. Marine-derived peptaibols have demonstrated significant activity against a range of pathogenic bacteria and fungi. For instance, trichorzin PA VI and II, isolated from the mangrove endophytic fungus Trichoderma lentiforme, exhibited strong antimicrobial activities with Minimum Inhibitory Concentration (MIC) values ranging from 0.19 to 6.25 μM against seven tested microbes.[7][8]

Cytotoxic and Anticancer Activity

Many peptaibols display potent cytotoxicity against various cancer cell lines.[1] This activity is also attributed to their ability to disrupt cell membranes, including the mitochondrial membrane, which can trigger apoptotic pathways.[1] The same trichorzin PA VI and II mentioned above also showed potent cytotoxicities against five human cancer cell lines, with IC50 values in the range of 0.01 ± 0.02 to 2.75 ± 0.17 μM.[7][8] Pentadecaibins, isolated from a marine-derived Trichoderma species, have also been noted for their selective cytotoxicity.[1]

Antiviral Activity

Certain peptaibols have shown promise as antiviral agents. For example, some have been reported to be effective against the tobacco mosaic virus.[1]

Data Presentation: Bioactivity of Marine-Derived Peptaibols

The following tables summarize the quantitative data on the biological activities of representative peptaibols isolated from marine-derived fungi.

Peptaibol	Producing Organism	Target Organism/Cell Line	Bioactivity (MIC in μM)	Reference
Trichorzin PA VI	Trichoderma lentiforme ML-P8-2	Various pathogenic microbes	0.19–6.25	[7],[8]
Trichorzin PA II	Trichoderma lentiforme ML-P8-2	Various pathogenic microbes	0.19–6.25	[7],[8]
Talaropeptide A	Talaromyces sp.	Bacillus subtilis	1.5	[9]
Talaropeptide B	Talaromyces sp.	Bacillus subtilis	3.7	[9]

Peptaibol	Producing Organism	Target Organism/Cell Line	Bioactivity (IC50 in μM)	Reference
Trichorzin PA VI	Trichoderma lentiforme ML-P8-2	Five human cancer cell lines	0.01 ± 0.02–2.75 ± 0.17	[7],[8]
Trichorzin PA II	Trichoderma lentiforme ML-P8-2	Five human cancer cell lines	0.01 ± 0.02–2.75 ± 0.17	[7],[8]
Simplicilliumtide J	Simplicillium sp.	HSV-1	14.0	[9]

Experimental Protocols

The study of peptaibols from marine-derived fungi involves a multi-step process from isolation of the producing organism to characterization of the purified compounds.

Fungal Isolation and Cultivation

• Sample Collection: Marine fungi are isolated from various sources, including marine sediments, sponges, algae, and mangrove roots.

• Isolation: Samples are processed and plated on appropriate agar (B569324) media, often supplemented with seawater and antibiotics to inhibit bacterial growth.

• Cultivation for Metabolite Production: Pure fungal isolates are cultured in liquid or solid media to produce secondary metabolites. Optimal yields for peptaibols from Trichoderma strains have been reported on day 9 of cultivation.[9]

Extraction and Purification of Peptaibols

• Extraction: The fungal biomass and/or culture broth are extracted with organic solvents, such as ethyl acetate (B1210297) or methanol, to obtain a crude extract.

• Chromatographic Separation: The crude extract is subjected to various chromatographic techniques to separate the complex mixture of metabolites. This typically involves:

  • Column chromatography (e.g., silica (B1680970) gel, Sephadex LH-20)

  • High-Performance Liquid Chromatography (HPLC), often using a C18 column.

Structure Elucidation

The chemical structure of purified peptaibols is determined using a combination of spectroscopic and chemical methods:

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is used to determine the molecular formula. Tandem MS (MS/MS) is employed to obtain fragmentation patterns, which help in sequencing the amino acid residues.[4]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (¹H, ¹³C) and 2D (COSY, HMQC, HMBC, NOESY) NMR experiments are conducted to determine the amino acid sequence and the overall three-dimensional structure of the peptide.[4]

• Determination of Absolute Configuration: The stereochemistry of the amino acid residues is determined by methods such as:

  • Marfey's Method: This involves the hydrolysis of the peptaibol, derivatization of the resulting amino acids with a chiral reagent (Marfey's reagent), and analysis by HPLC.[10]

  • Chiral HPLC or GC-MS: Analysis of the acid hydrolysate on a chiral column.

  • NMR with Chiral Reagents: A method involving the comparison of ¹H NMR spectra of complexes formed between a chiral reagent (e.g., Ru(D₄-Por*)CO) and the amino acids from the peptaibol with those of standard amino acids has also been reported.[4]

• X-ray Crystallography: In cases where suitable crystals can be obtained, single-crystal X-ray diffraction analysis provides unambiguous structural information.[7]

Bioactivity Assays

• Antimicrobial Assays: The antimicrobial activity is typically evaluated by determining the Minimum Inhibitory Concentration (MIC) using broth microdilution or agar diffusion assays against a panel of pathogenic bacteria and fungi.

• Cytotoxicity Assays: The cytotoxic effect on cancer cell lines is assessed using assays such as the MTT or SRB assay to determine the IC50 value, which is the concentration of the compound that inhibits cell growth by 50%.

Visualizing Peptaibol Research and Action

Experimental Workflow

The following diagram illustrates the general workflow for the discovery and characterization of peptaibols from marine-derived fungi.

Caption: General workflow for peptaibol discovery.

Biosynthesis Pathway

Peptaibols are synthesized by NRPS machinery. The following diagram illustrates a simplified, modular nature of this synthesis.

Caption: Simplified modular action of NRPS in peptaibol biosynthesis.

Mechanism of Action: Membrane Disruption

The primary mode of action for most peptaibols is the formation of pores or ion channels in the lipid bilayer of cell membranes.

References

• 1. mdpi.com [mdpi.com]
• 2. Peptaibols: Diversity, bioactivity, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]
• 4. Asperelines A-F, peptaibols from the marine-derived fungus Trichoderma asperellum - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Peptaibol Production and Characterization from Trichoderma asperellum and Their Action as Biofungicide - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. tandfonline.com [tandfonline.com]
• 8. Isolation of two peptaibols with potent antimicrobial and cytotoxic activities from the mangrove endophytic fungus Trichoderma lentiforme ML-P8-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. A Comprehensive Review of Bioactive Peptides from Marine Fungi and Their Biological Significance - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Notes and Protocols for Emerimicin IV Extraction and Purification

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emerimicin IV is a member of the peptaibol class of antibiotics, characterized by a peptide backbone rich in non-proteinogenic amino acids and a C-terminal amino alcohol.[1][2] These fungal metabolites, isolated from species such as Emericellopsis minima, exhibit notable antibacterial activity, including against multidrug-resistant strains like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).[3][4] The unique structural features and biological activity of Emerimicin IV make it a compound of interest for further investigation in drug discovery and development.

These application notes provide a comprehensive overview of the extraction and purification of Emerimicin IV from fungal fermentation cultures. The protocols are based on established methods for peptaibol isolation and are designed to yield a highly purified product suitable for downstream applications such as structural elucidation, bioactivity screening, and mechanism of action studies.

Physicochemical Properties of Emerimicin IV

A summary of the key physicochemical properties of Emerimicin IV is presented in Table 1. This information is critical for the design of effective extraction and purification strategies.

Property	Value	Source
Molecular Formula	C77H120N16O19	PubChem[1]
Molecular Weight	1573.9 g/mol	PubChem[1]
Class	Peptide	PubChem[1]
Producing Organism	Emericellopsis minima	[3][4]

Experimental Protocols

The following protocols detail the steps for the extraction and purification of Emerimicin IV from a fungal fermentation broth. The methodology is adapted from successful isolation procedures for structurally similar peptaibols, such as Emerimicins V-X.[5][6]

Fungal Fermentation

Successful extraction begins with robust fungal growth and metabolite production.

• Strain: Emericellopsis minima or other known Emerimicin IV producing strains.

• Media: Potato Dextrose Broth (PDB) is a suitable medium for the cultivation of Acremonium species for peptaibol production and can be adapted for Emericellopsis minima.[6]

• Culture Conditions:

  • Inoculate 1 L of sterile PDB in a 2.8 L Fernbach flask with a mature culture of the producing fungus.

  • Incubate at 28°C with constant shaking at 160 rpm for 9 days.[6]

  • Scale up the fermentation by preparing multiple flasks as needed for the desired yield.

Extraction

This protocol utilizes a solvent extraction method to isolate Emerimicin IV from the culture supernatant.

• Harvesting: Following the fermentation period, centrifuge the culture at 3000 rpm for 20 minutes at room temperature to separate the mycelia from the supernatant.

• Resin Adsorption: To the collected supernatant, add HP-20 resin (20 g/L) and shake at 120 rpm for 2 hours to adsorb the peptaibols.[6]

• Resin Collection and Washing: Filter the resin from the supernatant using Miracloth. Wash the resin three times with 200 mL of deionized water to remove salts and other polar impurities.[6]

• Elution: Elute the adsorbed compounds from the resin by washing three times with 300 mL of acetone (B3395972).[6]

• Concentration: Combine the acetone extracts and concentrate under reduced pressure using a rotary evaporator to yield the crude extract.

Liquid-Liquid Partitioning

This step further purifies the crude extract by separating compounds based on their polarity.

• Solvent System: Partition the concentrated crude extract between ethyl acetate (B1210297) and water.[6]

• Extraction:

  • Dissolve the crude extract in a suitable volume of water.

  • Transfer the aqueous solution to a separatory funnel and add an equal volume of ethyl acetate.

  • Shake vigorously and allow the layers to separate.

  • Collect the ethyl acetate layer.

  • Repeat the extraction of the aqueous layer with ethyl acetate two more times.

• Concentration: Combine the ethyl acetate fractions and concentrate in vacuo to obtain the ethyl acetate crude extract.

Chromatographic Purification

A multi-step chromatographic approach is employed to isolate Emerimicin IV to a high degree of purity.

a. Normal Phase Chromatography (Silica Gel)

• Column Preparation: Pack a glass column with silica (B1680970) gel in a suitable non-polar solvent (e.g., hexane).

• Sample Loading: Dissolve the ethyl acetate crude extract in a minimal amount of the initial mobile phase and load it onto the column.

• Elution: Elute the column with a stepwise gradient of increasing polarity. A suggested gradient is mixtures of hexane, ethyl acetate, and methanol (B129727).[6] For example:

  • 100% Hexane

  • Hexane:Ethyl Acetate mixtures (e.g., 9:1, 1:1, 1:9)

  • 100% Ethyl Acetate

  • Ethyl Acetate:Methanol mixtures (e.g., 95:5, 70:30)[6]

• Fraction Collection: Collect fractions and monitor the separation using thin-layer chromatography (TLC).

• Pooling: Pool fractions containing the compound of interest based on TLC analysis.

b. Semi-preparative High-Performance Liquid Chromatography (HPLC)

• Column: A reversed-phase C18 column (e.g., Luna, C18(2), 10 x 250 mm, 5 µm) is suitable for peptaibol purification.[6]

• Mobile Phase: An isocratic or gradient system of methanol and water with 0.1% trifluoroacetic acid (TFA) is effective. A starting point could be 78:22 Methanol:Water with 0.1% TFA.[6]

• Injection and Elution: Dissolve the partially purified fraction from the silica gel chromatography in the mobile phase, filter, and inject onto the HPLC system. Elute at a flow rate of approximately 3 mL/min.[6]

• Detection and Fractionation: Monitor the elution profile using a UV detector (e.g., at 210 nm) and collect the peak corresponding to Emerimicin IV.

• Final Purification: If necessary, a second HPLC step using a different solvent system (e.g., acetonitrile (B52724) and water with 0.1% TFA) can be employed to achieve the desired purity.[6]

Data Presentation

The following table summarizes the expected yields at different stages of the purification process, based on the isolation of similar Emerimicins.[6]

Purification Step	Product	Expected Yield (from 8L culture)	Purity
Fermentation & Extraction	Ethyl Acetate Crude Extract	2.6 g	Low
Normal Phase Chromatography	Fraction 6 (example)	Variable	Medium
Semi-preparative HPLC	Pure Emerimicin IV	~3-9 mg	>95%

Visualizations

Experimental Workflow for Emerimicin IV Extraction and Purification

Caption: Workflow for Emerimicin IV Extraction and Purification.

Logical Relationship of Purification Steps

Caption: Logical flow of purification stages.

References

• 1. Emerimicin IV | C77H120N16O19 | CID 139589342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for the Structural Analysis of Emerimicin IV using NMR and Mass Spectrometry

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emerimicin IV is a member of the peptaibol family of naturally occurring peptides, characterized by a high content of α-aminoisobutyric acid (Aib), an N-terminal acetyl group, and a C-terminal amino alcohol.[1] These structural features contribute to their ability to form voltage-gated ion channels in lipid membranes, leading to their antimicrobial and cytotoxic activities. The precise structural elucidation of Emerimicin IV is crucial for understanding its mechanism of action and for guiding synthetic efforts in the development of new therapeutic agents.

This document provides detailed application notes and experimental protocols for the comprehensive structural analysis of Emerimicin IV using high-resolution Nuclear Magnetic Resonance (NMR) spectroscopy and Liquid Chromatography-Mass Spectrometry (LC-MS). The methodologies described herein are based on established techniques for the characterization of peptaibols and are designed to provide a robust framework for researchers in natural product chemistry, pharmacology, and drug discovery.

Structural and Physicochemical Properties of Emerimicin IV

Property	Value
Molecular Formula	C₇₇H₁₂₀N₁₆O₁₉
Amino Acid Sequence	Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol
Molecular Weight	1573.9 g/mol
Monoisotopic Mass	1572.89156566 Da

Nuclear Magnetic Resonance (NMR) Spectroscopy Analysis

NMR spectroscopy is a powerful non-destructive technique for the detailed structural analysis of peptides in solution. A combination of one-dimensional (1D) and two-dimensional (2D) NMR experiments is employed to assign the resonances of all protons and carbons in Emerimicin IV and to determine its three-dimensional structure.

Experimental Protocol for NMR Analysis

1. Sample Preparation:

• Dissolve approximately 5 mg of purified Emerimicin IV in 0.5 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃/CD₃OH mixture). The choice of solvent should be based on the solubility of the peptide.

• Transfer the solution to a 5 mm NMR tube.

2. NMR Data Acquisition:

• Acquire all NMR data on a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a cryoprobe for enhanced sensitivity.

• Maintain a constant temperature (e.g., 298 K) throughout the experiments.

• Acquire the following spectra:

  • 1D ¹H NMR: To obtain an overview of the proton signals.

  • 2D ¹H-¹H TOCSY (Total Correlation Spectroscopy): To identify the spin systems of the individual amino acid residues. A mixing time of 80 ms (B15284909) is typically used.

  • 2D ¹H-¹H NOESY (Nuclear Overhauser Effect Spectroscopy) or ROESY (Rotating-frame Overhauser Effect Spectroscopy): To identify through-space proximities between protons, which are crucial for sequencing and 3D structure determination. A mixing time of 200-400 ms is recommended for NOESY.

  • 2D ¹H-¹³C HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their directly attached carbons.

  • 2D ¹H-¹³C HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations between protons and carbons (2-3 bonds), which is essential for connecting amino acid spin systems and confirming the peptide sequence.

3. Data Processing and Analysis:

• Process the acquired NMR data using appropriate software (e.g., TopSpin, NMRPipe).

• Assign the proton and carbon signals for each amino acid residue by analyzing the TOCSY, HSQC, and HMBC spectra.

• Use the sequential (i, i+1) NOE/ROE connectivities between the NH, CαH, and CβH protons of adjacent residues to establish the amino acid sequence.

• Analyze the NOESY/ROESY spectra for medium and long-range correlations to determine the secondary structure (e.g., helical folds) of the peptide.

Representative ¹H and ¹³C NMR Data for Emerimicin IV

Disclaimer: The following NMR data is hypothetical and intended for illustrative purposes. It is based on the known structure of Emerimicin IV and typical chemical shifts for its constituent amino acid residues.

Residue	Position	¹H Chemical Shift (ppm)	¹³C Chemical Shift (ppm)
Ac	0	1.95 (s, 3H)	22.5 (CH₃), 170.1 (C=O)
D-Phe	1	4.50 (m, 1H, Hα), 3.10 (m, 2H, Hβ), 7.20-7.35 (m, 5H, Ar-H)	55.2 (Cα), 38.1 (Cβ), 127.0, 128.8, 129.5, 137.5 (Ar-C)
Aib	2	1.45 (s, 6H, Hβ)	57.0 (Cα), 25.0 (Cβ)
Aib	3	1.43 (s, 6H, Hβ)	57.1 (Cα), 24.8 (Cβ)
Aib	4	1.41 (s, 6H, Hβ)	57.2 (Cα), 24.6 (Cβ)
D-Val	5	4.10 (d, 1H, Hα), 2.10 (m, 1H, Hβ), 0.95 (d, 6H, Hγ)	60.5 (Cα), 31.0 (Cβ), 19.0, 19.5 (Cγ)
Gly	6	3.85 (m, 2H, Hα)	43.5 (Cα)
D-Leu	7	4.30 (m, 1H, Hα), 1.65 (m, 2H, Hβ), 1.50 (m, 1H, Hγ), 0.90 (d, 6H, Hδ)	53.0 (Cα), 41.5 (Cβ), 25.0 (Cγ), 22.5, 23.0 (Cδ)
Aib	8	1.40 (s, 6H, Hβ)	57.3 (Cα), 24.5 (Cβ)
Aib	9	1.38 (s, 6H, Hβ)	57.4 (Cα), 24.3 (Cβ)
Hyp	10	4.40 (m, 1H, Hα), 2.00, 2.30 (m, 2H, Hβ), 3.50 (m, 2H, Hδ), 4.20 (m, 1H, Hγ)	60.0 (Cα), 38.0 (Cβ), 70.0 (Cγ), 54.0 (Cδ)
D-Gln	11	4.25 (m, 1H, Hα), 2.15 (m, 2H, Hβ), 2.35 (m, 2H, Hγ)	54.5 (Cα), 28.0 (Cβ), 32.0 (Cγ), 175.0 (Cδ=O)
D-Iva	12	2.05 (q, 2H, Hβ), 0.85 (t, 3H, Hγ), 1.25 (s, 3H, CH₃-α)	60.2 (Cα), 33.0 (Cβ), 8.5 (Cγ), 24.0 (CH₃-α)
aHyp	13	4.45 (m, 1H, Hα), 2.05, 2.35 (m, 2H, Hβ), 3.55 (m, 2H, Hδ), 4.25 (m, 1H, Hγ)	60.1 (Cα), 38.2 (Cβ), 70.2 (Cγ), 54.1 (Cδ)
Aib	14	1.35 (s, 6H, Hβ)	57.5 (Cα), 24.0 (Cβ)
D-Phe-ol	15	4.00 (m, 1H, Hα), 2.80 (m, 2H, Hβ), 7.15-7.30 (m, 5H, Ar-H), 3.50 (m, 2H, CH₂OH)	55.0 (Cα), 39.0 (Cβ), 126.8, 128.5, 129.3, 138.0 (Ar-C), 65.0 (CH₂OH)

Mass Spectrometry Analysis

High-Resolution Liquid Chromatography-Mass Spectrometry (HR-LC-MS) is indispensable for confirming the molecular weight and determining the amino acid sequence of Emerimicin IV through fragmentation analysis.

Experimental Protocol for Mass Spectrometry

1. Sample Preparation:

• Prepare a stock solution of purified Emerimicin IV at a concentration of 1 mg/mL in methanol (B129727) or acetonitrile (B52724).

• Dilute the stock solution to a final concentration of 1-10 µg/mL in an appropriate solvent for LC-MS analysis (e.g., 50% acetonitrile with 0.1% formic acid).

2. LC-MS/MS Analysis:

• Perform chromatographic separation on a C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm) using a gradient elution.

  • Mobile Phase A: Water with 0.1% formic acid.

  • Mobile Phase B: Acetonitrile with 0.1% formic acid.

  • Gradient: A typical gradient would be a linear increase from 5% to 95% B over 30 minutes.

• Couple the LC system to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) equipped with an electrospray ionization (ESI) source operating in positive ion mode.

• Acquire full scan MS data over a mass range of m/z 200-2000.

• Perform data-dependent MS/MS analysis on the most abundant precursor ions. Use collision-induced dissociation (CID) or higher-energy collisional dissociation (HCD) to induce fragmentation.

3. Data Analysis:

• Determine the accurate mass of the protonated molecule [M+H]⁺ from the full scan MS spectrum and use it to confirm the elemental composition.

• Analyze the MS/MS spectra to identify the fragment ions (b- and y-ions) corresponding to the cleavage of the peptide backbone.

• The presence of an N-terminal acetyl group will result in a characteristic mass for the b₁ ion.

• The C-terminal amino alcohol will influence the mass of the y-series ions.

• Reconstruct the amino acid sequence by assembling the b- and y-ion series.

Representative Mass Spectrometry Fragmentation Data for Emerimicin IV

Disclaimer: The following fragmentation data is hypothetical and for illustrative purposes. It is based on the known structure of Emerimicin IV and predicted fragmentation patterns.

Fragment Ion	m/z (calculated)	Amino Acid Sequence
b₁	190.0863	Ac-D-Phe
b₂	275.1492	Ac-D-Phe-Aib
b₃	360.2121	Ac-D-Phe-Aib-Aib
b₄	445.2750	Ac-D-Phe-Aib-Aib-Aib
b₅	544.3434	Ac-D-Phe-Aib-Aib-Aib-D-Val
b₆	601.3649	Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly
b₇	714.4489	Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu
y₁	150.0913	D-Phe-ol
y₂	235.1542	Aib-D-Phe-ol
y₃	348.2383	aHyp-Aib-D-Phe-ol
y₄	461.3223	D-Iva-aHyp-Aib-D-Phe-ol
y₅	589.3813	D-Gln-D-Iva-aHyp-Aib-D-Phe-ol
y₆	702.4654	Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol
y₇	787.5283	Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol

Visualizations

Overall experimental workflow for the structural analysis of Emerimicin IV.

Logical flow of NMR data analysis for Emerimicin IV structure elucidation.

Simplified fragmentation pathway of Emerimicin IV in MS/MS analysis.

References

• 1. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Determining the Minimum Inhibitory Concentration (MIC) of Emerimicin IV

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for determining the Minimum Inhibitory Concentration (MIC) of Emerimicin IV, a fungal peptaibol with known antibacterial activity. The provided methodologies are based on established standards for antimicrobial susceptibility testing, with specific modifications suitable for peptide-based compounds.

Introduction to Emerimicin IV

Emerimicin IV is a member of the peptaibol class of antibiotics, which are non-ribosomally synthesized peptides produced by filamentous fungi.[1][2] Structurally, peptaibols are characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[3] This unique structure allows them to insert into and disrupt microbial cell membranes, leading to cell death. Emerimicin IV has demonstrated bacteriostatic activity, particularly against Gram-positive bacteria.[1][2]

Data Presentation: MIC of Emerimicin Peptides

The following table summarizes the available quantitative data on the Minimum Inhibitory Concentration (MIC) of Emerimicin IV and the closely related Emerimicin V against various bacterial strains.

Compound	Microorganism	Strain Type	MIC (µg/mL)
Emerimicin IV	Staphylococcus aureus	Methicillin-Resistant (MRSA)	100
Emerimicin IV	Enterococcus faecalis	Vancomycin-Resistant (VRE)	12.5
Emerimicin V	Enterococcus faecalis	-	64
Emerimicin V	Staphylococcus aureus	Methicillin-Resistant (MRSA)	32
Emerimicin V	Enterococcus faecium	Vancomycin-Resistant (VRE)	64
Emerimicins (V-X)	Pseudomonas aeruginosa	-	No activity observed

Experimental Protocols

The recommended method for determining the MIC of Emerimicin IV is the broth microdilution assay, following the guidelines of the Clinical and Laboratory Standards Institute (CLSI) with modifications for antimicrobial peptides.

Protocol: Broth Microdilution for Emerimicin IV

1. Materials

• Emerimicin IV

• Test microorganisms (e.g., S. aureus, E. faecalis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well polypropylene (B1209903) microtiter plates

• Sterile deionized water

• Dimethyl sulfoxide (B87167) (DMSO, if required for stock solution)

• 0.5 McFarland turbidity standard

• Spectrophotometer

• Incubator (35°C ± 2°C)

2. Preparation of Reagents

• Emerimicin IV Stock Solution: Prepare a stock solution of Emerimicin IV in a suitable solvent (e.g., sterile deionized water or DMSO) at a concentration of 1 mg/mL. Ensure complete dissolution.

• Bacterial Inoculum:

  • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline or CAMHB.

  • Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard (equivalent to approximately 1.5 x 10⁸ CFU/mL).

  • Dilute the adjusted suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in the test wells.

3. Assay Procedure

• Serial Dilutions:

  • Add 100 µL of CAMHB to wells 2 through 12 of a 96-well polypropylene plate.

  • Add 200 µL of the Emerimicin IV stock solution to well 1.

  • Perform a two-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing thoroughly, and continuing this process through well 10. Discard 100 µL from well 10.

  • Well 11 will serve as the growth control (no Emerimicin IV).

  • Well 12 will serve as the sterility control (no bacteria).

• Inoculation: Add 100 µL of the diluted bacterial inoculum to wells 1 through 11. The final volume in each well will be 200 µL.

• Incubation: Incubate the plate at 35°C ± 2°C for 16-20 hours in ambient air.

4. Interpretation of Results

• Following incubation, visually inspect the wells for turbidity.

• The MIC is the lowest concentration of Emerimicin IV that completely inhibits visible growth of the microorganism.

• The growth control (well 11) should show distinct turbidity, and the sterility control (well 12) should remain clear.

Visualizations

Experimental Workflow for MIC Determination

Caption: A flowchart illustrating the key steps in the broth microdilution method for MIC determination.

Proposed Mechanism of Action of Emerimicin IV

Caption: Diagram illustrating the proposed pore-forming mechanism of action of Emerimicin IV on the bacterial cell membrane.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Peptaibol antibiotics: a study on the helical structure of the 2-9 sequence of emerimicins III and IV - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: Studying the Mechanism of Action of Emerimicin IV on Bacterial Membranes

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emerimicin IV is a member of the peptaibol class of antibiotics, which are naturally occurring peptides produced by fungi such as Emericellopsis minima.[1][2] Peptaibols are characterized by the presence of non-standard amino acids, particularly α-aminoisobutyric acid (Aib), and a C-terminal amino alcohol.[3] These structural features contribute to their typical α-helical conformation, which is crucial for their biological activity.[3][4][5] The primary mechanism of action for Emerimicin IV and other peptaibols is the disruption of bacterial cell membranes.[3][6][7] By inserting into the lipid bilayer, these peptides can form pores or channels, leading to increased membrane permeability, leakage of cellular contents, and ultimately, bacterial cell death.[3][6][7]

This document provides detailed application notes and experimental protocols for researchers studying the effects of Emerimicin IV on bacterial membranes. The included methodologies will enable the characterization of its antimicrobial efficacy, membrane permeabilization, and impact on membrane potential.

Data Presentation

The antimicrobial activity of Emerimicin IV and related peptaibols is quantified by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of the antibiotic that prevents visible growth of a bacterium.

Table 1: Minimum Inhibitory Concentration (MIC) of Emerimicin IV

Bacterial Strain	MIC (µg/mL)
Methicillin-resistant Staphylococcus aureus (MRSA)	12.5 - 100
Vancomycin-resistant Enterococcus faecalis (VRE)	12.5 - 100

Data sourced from studies on clinical isolates.[1][2][8]

Table 2: Minimum Inhibitory Concentration (MIC) of Emerimicin V (a related peptaibol)

Bacterial Strain	MIC (µg/mL)
Enterococcus faecalis	64
Methicillin-resistant Staphylococcus aureus (MRSA)	32
Vancomycin-resistant Enterococcus faecium	64

Data for comparison from a study on Emerimicins V-X.[9][10][11]

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

This protocol determines the lowest concentration of Emerimicin IV required to inhibit the growth of a specific bacterium.

Materials:

• Emerimicin IV stock solution (dissolved in a suitable solvent like ethanol)[3]

• Bacterial culture in mid-logarithmic growth phase

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Incubator

• Plate reader (optional, for OD600 measurements)

Procedure:

• Prepare a serial two-fold dilution of the Emerimicin IV stock solution in CAMHB in a 96-well plate. The final volume in each well should be 50 µL.

• Dilute the bacterial culture to a final concentration of 5 x 10^5 CFU/mL in CAMHB.

• Add 50 µL of the diluted bacterial suspension to each well of the microtiter plate, bringing the total volume to 100 µL.

• Include a positive control (bacteria with no Emerimicin IV) and a negative control (broth only) in separate wells.

• Incubate the plate at 37°C for 16-20 hours.

• Determine the MIC by visual inspection as the lowest concentration of Emerimicin IV that shows no visible bacterial growth. Alternatively, measure the optical density at 600 nm (OD600) using a plate reader.[9]

Membrane Permeabilization Assay (Fluorescence Leakage)

This assay measures the ability of Emerimicin IV to disrupt the integrity of model membranes (Large Unilamellar Vesicles - LUVs) by quantifying the leakage of an encapsulated fluorescent dye.

Materials:

• LUVs encapsulating a fluorescent dye and a quencher (e.g., ANTS/DPX or calcein (B42510) at a self-quenching concentration).[4][5][12]

• Emerimicin IV solution

• HEPES buffer

• Fluorometer or fluorescence plate reader

• Triton X-100 (for 100% leakage control)

Procedure:

• Prepare LUVs: Synthesize LUVs with a lipid composition mimicking bacterial membranes (e.g., a mixture of phosphatidylcholine and phosphatidylglycerol) and encapsulate the fluorescent dye/quencher pair.[4] Purify the LUVs to remove non-encapsulated dye.[12]

• Dilute the LUV suspension in HEPES buffer to the desired concentration in a cuvette or 96-well plate.

• Record the baseline fluorescence.

• Add varying concentrations of Emerimicin IV to the LUV suspension and monitor the increase in fluorescence over time. The disruption of the LUVs will cause the dye and quencher to leak out and become diluted, resulting in an increase in fluorescence.[4][12]

• After the reaction reaches a plateau, add Triton X-100 to a final concentration of 0.1% (v/v) to lyse all vesicles and achieve 100% fluorescence.[12]

• Calculate the percentage of leakage for each Emerimicin IV concentration relative to the maximum fluorescence obtained with Triton X-100.

Bacterial Membrane Depolarization Assay

This assay assesses the effect of Emerimicin IV on the membrane potential of intact bacterial cells using a potential-sensitive fluorescent dye.

Materials:

• Bacterial culture in mid-logarithmic growth phase

• Membrane potential-sensitive dye (e.g., DiSC3(5))[13][14]

• HEPES buffer with glucose

• Emerimicin IV solution

• Fluorometer or fluorescence plate reader

• Gramicidin D (as a positive control for complete depolarization)[14]

Procedure:

• Harvest bacterial cells by centrifugation and wash them with HEPES buffer.

• Resuspend the bacteria in HEPES buffer containing glucose to an OD600 of approximately 0.05.[14]

• Add the DiSC3(5) dye to the bacterial suspension and allow it to be taken up by the polarized membranes, which will quench its fluorescence.

• Monitor the fluorescence until a stable baseline is achieved.

• Add varying concentrations of Emerimicin IV to the cell suspension.

• Depolarization of the bacterial membrane will cause the release of the dye into the medium, resulting in an increase in fluorescence. Monitor this change over time.[13][14]

• Add Gramicidin D as a positive control to induce complete membrane depolarization and determine the maximum fluorescence signal.[14]

Visualizations

References

• 1. avantiresearch.com [avantiresearch.com]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. epfl.ch [epfl.ch]
• 4. Fluorescent Leakage Assay to Investigate Membrane Destabilization by Cell-Penetrating Peptide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Journey into the Blue: Current Knowledge and Emerging Insights into Marine-Derived Peptaibols [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms [frontiersin.org]
• 10. researchgate.net [researchgate.net]
• 11. Emerimicins V-X, 15-Residue Peptaibols Discovered from an Acremonium sp. through Integrated Genomic and Chemical Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Fluorescent Leakage Assay to Investigate Membrane Destabilization by Cell-Penetrating Peptide [jove.com]
• 13. mdpi.com [mdpi.com]
• 14. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols for Assessing Emerimicin IV Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emerimicin IV is a fungal peptaibol antibiotic that has demonstrated bacteriostatic activity against clinically significant multidrug-resistant bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE)[1][2]. Peptaibols are known to interact with and disrupt the integrity of lipid cell membranes, often by forming pores or ion channels[3][4]. This mode of action leads to the dissipation of the transmembrane potential, a critical component for bacterial viability.

These application notes provide a detailed protocol for a robust and reproducible bioassay to assess the activity of Emerimicin IV by measuring bacterial membrane potential depolarization. The assay utilizes the voltage-sensitive fluorescent dye, 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)), which accumulates in polarized bacterial membranes, leading to fluorescence quenching. Upon membrane depolarization by an active compound like Emerimicin IV, the dye is released into the medium, resulting in a quantifiable increase in fluorescence[5]. This method offers a sensitive and high-throughput compatible approach for characterizing the antimicrobial efficacy of Emerimicin IV and similar membrane-active compounds.

Principle of the Bioassay

The bioassay is based on the principle of monitoring changes in bacterial cytoplasmic membrane potential. In viable bacteria, a negative transmembrane potential is maintained. The cationic fluorescent dye DiSC₃(5) is taken up by these cells and aggregates, causing its fluorescence to be quenched. When the cell membrane is depolarized by an antimicrobial agent such as Emerimicin IV, the dye is released from the cells, leading to an increase in fluorescence intensity. This change in fluorescence is directly proportional to the extent of membrane depolarization and, consequently, the activity of the antimicrobial agent.

Caption: Mechanism of the membrane potential depolarization assay.

Experimental Protocols

Materials and Reagents

• Bacterial Strains: Staphylococcus aureus (e.g., ATCC 29213 or a clinical MRSA isolate), Bacillus subtilis (e.g., ATCC 6633).

• Growth Media: Tryptic Soy Broth (TSB) or Luria-Bertani (LB) broth.

• Buffers: Phosphate Buffered Saline (PBS, pH 7.4), Assay Buffer (e.g., 5 mM HEPES, 20 mM glucose, pH 7.2).

• Emerimicin IV: Stock solution prepared in a suitable solvent (e.g., DMSO or ethanol) at a high concentration (e.g., 10 mg/mL).

• Voltage-Sensitive Dye: 3,3'-dipropylthiadicarbocyanine iodide (DiSC₃(5)) stock solution (e.g., 1 mM in DMSO).

• Positive Control: Gramicidin (B1672133) D (a known channel-forming antibiotic) stock solution (e.g., 1 mg/mL in DMSO).

• Negative Control: Vehicle control (e.g., DMSO or ethanol (B145695) at the same concentration as the Emerimicin IV and gramicidin dilutions).

• Equipment: 96-well black, clear-bottom microplates, fluorescence microplate reader (with appropriate filters for DiSC₃(5), typically Ex: 622 nm, Em: 670 nm), incubator, spectrophotometer, centrifuge.

Protocol 1: Bacterial Culture Preparation

• Inoculate a single colony of the chosen bacterial strain into 5 mL of TSB or LB broth.

• Incubate overnight at 37°C with shaking (200 rpm).

• The following day, dilute the overnight culture 1:100 into fresh broth and incubate at 37°C with shaking until the culture reaches the mid-logarithmic phase of growth (OD₆₀₀ of approximately 0.4-0.6).

• Harvest the bacterial cells by centrifugation (e.g., 4000 x g for 10 minutes at 4°C).

• Wash the cell pellet twice with PBS.

• Resuspend the final pellet in the Assay Buffer to an OD₆₀₀ of 0.05-0.1.

Protocol 2: Membrane Depolarization Assay

• Dye Loading: Add the DiSC₃(5) stock solution to the bacterial suspension to a final concentration of 0.5-2 µM. Incubate in the dark at room temperature for 30-60 minutes to allow for dye uptake and fluorescence quenching.

• Assay Plate Preparation:

  • Pipette 180 µL of the dye-loaded bacterial suspension into the wells of a 96-well black, clear-bottom microplate.

  • Add 20 µL of the Emerimicin IV dilutions (in Assay Buffer) to achieve the desired final concentrations.

  • For controls, add 20 µL of Assay Buffer with the corresponding vehicle concentration (negative control) and 20 µL of a gramicidin D dilution (positive control for maximal depolarization).

• Data Acquisition:

  • Immediately place the microplate into a pre-warmed (37°C) fluorescence microplate reader.

  • Measure the fluorescence intensity (Ex: 622 nm, Em: 670 nm) kinetically over a period of 30-60 minutes, with readings taken every 1-2 minutes.

  • Alternatively, for endpoint assays, incubate the plate at 37°C for a defined period (e.g., 30 minutes) before reading the final fluorescence.

Data Presentation

The results of the bioassay can be presented as the percentage of depolarization relative to the positive control (gramicidin). The data should be summarized in a table for clear comparison of the effects of different concentrations of Emerimicin IV.

Treatment	Concentration (µg/mL)	Mean Fluorescence Intensity (RFU)	Standard Deviation	% Depolarization
Vehicle Control (DMSO)	-	500	25	0%
Emerimicin IV	1 x MIC	4500	210	88.9%
Emerimicin IV	0.5 x MIC	2800	150	51.1%
Emerimicin IV	0.25 x MIC	1200	90	15.6%
Gramicidin D (Positive Control)	10	5000	250	100%

% Depolarization = [(F_sample - F_vehicle) / (F_gramicidin - F_vehicle)] x 100

Visualizations

Experimental Workflow

Caption: Experimental workflow for the Emerimicin IV bioassay.

Proposed Signaling Pathway

Caption: Proposed mechanism of Emerimicin IV action.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. A Journey into the Blue: Current Knowledge and Emerging Insights into Marine-Derived Peptaibols [mdpi.com]
• 5. Frontiers | Mode-of-Action of Antimicrobial Peptides: Membrane Disruption vs. Intracellular Mechanisms [frontiersin.org]

Application Notes and Protocols for the Synthesis of Emerimicin IV and its Analogs

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the techniques for the chemical synthesis of Emerimicin IV and its analogs. Emerimicin IV is a member of the peptaibol family of antimicrobial peptides, characterized by a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib). This structural feature confers a helical conformation to the peptide, which is believed to be responsible for its biological activity. The protocols detailed below are based on established methods for the synthesis of peptaibols and can be adapted for the synthesis of various Emerimicin IV analogs.

Overview of Synthetic Strategies

The synthesis of Emerimicin IV and its analogs presents a significant challenge due to the steric hindrance of the multiple Aib residues, which can lead to low coupling efficiencies. The two primary strategies for the synthesis of these peptides are Solid-Phase Peptide Synthesis (SPPS) and Solution-Phase Peptide Synthesis.

• Solid-Phase Peptide Synthesis (SPPS): This is the most common method for peptide synthesis, where the peptide is assembled step-by-step on a solid support (resin). SPPS offers the advantage of simplified purification after each coupling step. For peptaibols like Emerimicin IV, microwave-assisted SPPS can be particularly effective in driving the difficult coupling reactions to completion.

• Solution-Phase Peptide Synthesis: In this classical approach, the peptide is synthesized in solution without being attached to a solid support. While it can be more labor-intensive due to the need for purification after each step, it can be advantageous for the synthesis of large quantities of the peptide.

Quantitative Data

The following tables summarize the biological activity of naturally derived Emerimicin IV and synthetic analogs, as well as typical yields and purity that can be expected from the solid-phase synthesis of peptaibols.

Table 1: Minimum Inhibitory Concentrations (MIC) of Emerimicins

Compound	Organism	MIC (µg/mL)	Reference
Emerimicin IV	Staphylococcus aureus (Methicillin-resistant)	100	[1]
Emerimicin IV	Enterococcus faecalis (Vancomycin-resistant)	12.5	[1]
Emerimicin V	Enterococcus faecalis	64	[2]
Emerimicin V	Staphylococcus aureus (Methicillin-resistant)	32
Emerimicin V	Enterococcus faecium (Vancomycin-resistant)	64

Table 2: Representative Yields and Purity for Solid-Phase Synthesis of Peptaibols

Peptide	Synthesis Scale	Crude Purity (HPLC)	Purified Yield	Reference
Alamethicin F50/5	0.1 mmol	>70%	25-35%	Representative data based on similar peptaibol syntheses
Trichogin GA IV	0.25 mmol	>65%	20-30%	Representative data based on similar peptaibol syntheses
Zervamicin IIA	0.1 mmol	>70%	25-40%	Representative data based on similar peptaibol syntheses

Experimental Protocols

The following are detailed protocols for the solid-phase synthesis, purification, and characterization of Emerimicin IV.

Solid-Phase Peptide Synthesis (SPPS) of Emerimicin IV

This protocol is a representative procedure for the manual or automated synthesis of Emerimicin IV on a Rink Amide resin.

Materials:

• Rink Amide MBHA resin (100-200 mesh)

• Fmoc-protected amino acids (including Fmoc-Aib-OH)

• Coupling reagents: HCTU (O-(1H-6-chloro-benzotriazol-1-yl)-1,1,3,3-tetramethyluronium hexafluorophosphate), DIC (N,N'-Diisopropylcarbodiimide), and Oxyma Pure (Ethyl cyanohydroxyiminoacetate)

• Base: DIPEA (N,N-Diisopropylethylamine)

• Deprotection solution: 20% piperidine (B6355638) in DMF (N,N-Dimethylformamide)

• Solvents: DMF, DCM (Dichloromethane), NMP (N-Methyl-2-pyrrolidone)

• Cleavage cocktail: 95% TFA (Trifluoroacetic acid), 2.5% TIS (Triisopropylsilane), 2.5% H₂O

• Acetic anhydride (B1165640)

• Pyridine (B92270)

• Diethyl ether

Procedure:

• Resin Swelling: Swell the Rink Amide resin in DMF for 1 hour in a reaction vessel.

• Fmoc Deprotection: Treat the resin with 20% piperidine in DMF for 5 minutes, drain, and repeat for 15 minutes to remove the Fmoc protecting group. Wash the resin thoroughly with DMF and DCM.

• Amino Acid Coupling:

  • For standard amino acids: Dissolve the Fmoc-amino acid (4 eq), HCTU (3.9 eq), and DIPEA (8 eq) in DMF and add to the resin. Allow to react for 30-60 minutes.

  • For Aib residues: Due to steric hindrance, a stronger coupling cocktail is recommended. Dissolve Fmoc-Aib-OH (4 eq), DIC (4 eq), and Oxyma Pure (4 eq) in a minimal amount of DMF/DCM (1:1). Add to the resin and allow to react for 2-4 hours. Microwave irradiation can be used to enhance coupling efficiency.

• Washing: After each coupling step, wash the resin with DMF and DCM to remove excess reagents and byproducts.

• Repeat: Repeat the deprotection and coupling steps for each amino acid in the Emerimicin IV sequence.

• N-terminal Acetylation: After the final amino acid has been coupled and deprotected, acetylate the N-terminus by treating the resin with a solution of acetic anhydride (10 eq) and pyridine (10 eq) in DMF for 2 hours.

• Cleavage and Deprotection: Wash the resin with DCM and dry under vacuum. Treat the resin with the cleavage cocktail for 2-3 hours at room temperature.

• Precipitation and Washing: Filter the resin and precipitate the peptide by adding cold diethyl ether. Centrifuge to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether multiple times.

• Drying: Dry the crude peptide under vacuum.

Purification of Synthetic Emerimicin IV

Equipment and Reagents:

• Reversed-phase high-performance liquid chromatography (RP-HPLC) system

• C18 column

• Mobile phase A: 0.1% TFA in water

• Mobile phase B: 0.1% TFA in acetonitrile

• Lyophilizer

Procedure:

• Sample Preparation: Dissolve the crude peptide in a minimal amount of a suitable solvent (e.g., acetonitrile/water mixture).

• HPLC Purification: Purify the peptide by RP-HPLC using a gradient of mobile phase B.

• Fraction Collection: Collect the fractions containing the pure peptide.

• Lyophilization: Lyophilize the pure fractions to obtain the final product as a white powder.

Characterization of Synthetic Emerimicin IV

Methods:

• Mass Spectrometry: Confirm the molecular weight of the synthetic peptide using electrospray ionization mass spectrometry (ESI-MS).

• NMR Spectroscopy: Confirm the structure and sequence of the peptide using one- and two-dimensional nuclear magnetic resonance (NMR) spectroscopy.

• Analytical HPLC: Assess the purity of the final product by analytical RP-HPLC.

Synthesis of Emerimicin IV Analogs

The synthesis of Emerimicin IV analogs can be achieved by substituting one or more amino acids in the sequence during the SPPS procedure. This allows for the investigation of structure-activity relationships (SAR) and the development of novel antimicrobial agents with improved properties. For example, replacing specific amino acids with other natural or unnatural amino acids can provide insights into the residues crucial for biological activity.

Visualizations

Workflow for Solid-Phase Peptide Synthesis of Emerimicin IV

Caption: General workflow for the solid-phase synthesis of Emerimicin IV.

Proposed Mechanism of Action of Emerimicin IV

Caption: Proposed mechanism of action of Emerimicin IV via pore formation.

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Application of Emerimicin IV in Studies of Bacterial Resistance Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

The increasing prevalence of multidrug-resistant bacteria poses a significant threat to global health. Emerimicin IV is a fungal peptaibol antibiotic isolated from Emericellopsis minima that has demonstrated activity against clinically important resistant strains.[1][2] Peptaibols are a class of non-ribosomally synthesized peptides known for their high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[3] Their primary mechanism of action involves the formation of pores in the cell membranes of susceptible bacteria, leading to cell death.[3][4] This unique mode of action makes them promising candidates for the development of new antimicrobial agents.

These application notes provide an overview of the use of Emerimicin IV in studying bacterial resistance, including its antimicrobial activity, proposed mechanism of action, and potential bacterial resistance pathways. Detailed protocols for the determination of Minimum Inhibitory Concentration (MIC) and a general method for the extraction and purification of peptaibols are also provided.

Antimicrobial Activity of Emerimicin IV and Related Compounds

Emerimicin IV has shown bacteriostatic activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). The following tables summarize the reported MIC values for Emerimicin IV and other related Emerimicins.

Table 1: Minimum Inhibitory Concentration (MIC) of Emerimicin IV

Bacterial Strain	Resistance Phenotype	MIC (µg/mL)
Staphylococcus aureus (clinical isolate)	Methicillin-Resistant (MRSA)	100
Enterococcus faecalis (clinical isolate)	Vancomycin-Resistant (VRE)	12.5

Table 2: Comparative MIC Values of Emerimicins V-X

Compound	Enterococcus faecalis	Vancomycin-Resistant Enterococcus faecium (VRE)	Methicillin-Resistant Staphylococcus aureus (MRSA)
Emerimicin V	64 µg/mL	64 µg/mL	32 µg/mL
Emerimicin VI	>64 µg/mL	>64 µg/mL	64 µg/mL
Emerimicins VII-X	>64 µg/mL	>64 µg/mL	>64 µg/mL

Mechanism of Action

The primary mechanism of action for peptaibols like Emerimicin IV is the formation of ion channels or pores in the bacterial cell membrane. This process disrupts the membrane potential and integrity, leading to leakage of essential cellular components and ultimately cell death. The amphipathic nature of peptaibols allows them to insert into the lipid bilayer.

Potential Mechanisms of Bacterial Resistance

While specific resistance mechanisms to Emerimicin IV have not been extensively studied, bacteria have evolved several general strategies to counteract the effects of antimicrobial peptides (AMPs), which are likely relevant for peptaibols. These mechanisms can be broadly categorized as:

• Alteration of the Cell Envelope: Bacteria can modify their cell surface to reduce the binding of cationic AMPs. This can involve changes to the net negative charge of the cell membrane or cell wall.

• Efflux Pumps: Bacteria may utilize efflux pumps to actively transport the antimicrobial peptide out of the cell, preventing it from reaching its target at a sufficient concentration.

• Enzymatic Degradation: Bacteria can produce proteases that degrade the peptide antibiotic, rendering it inactive.

• Biofilm Formation: The extracellular matrix of biofilms can act as a physical barrier, preventing the antimicrobial peptide from reaching the bacterial cells.

Experimental Protocols

Protocol 1: Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This protocol is a standard method for determining the MIC of an antimicrobial agent against a bacterial strain.

Materials:

• Emerimicin IV stock solution (in a suitable solvent, e.g., DMSO)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Bacterial inoculum (prepared to a 0.5 McFarland standard)

• Sterile 96-well microtiter plates

• Incubator (35-37°C)

• Plate reader (optional)

Procedure:

• Prepare Serial Dilutions:

  • Add 100 µL of CAMHB to all wells of a 96-well plate.

  • Add 100 µL of the Emerimicin IV stock solution to the first well of each row to be tested.

  • Perform a 2-fold serial dilution by transferring 100 µL from the first well to the second, mixing, and repeating this process across the row. Discard 100 µL from the last well.

• Inoculate the Plate:

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard in CAMHB.

  • Dilute the inoculum to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the wells.

  • Add 10 µL of the diluted inoculum to each well, except for the sterility control wells.

• Controls:

  • Growth Control: A well containing CAMHB and the bacterial inoculum, but no Emerimicin IV.

  • Sterility Control: A well containing only CAMHB.

• Incubation:

  • Incubate the plate at 35-37°C for 18-24 hours.

• Determine MIC:

  • The MIC is the lowest concentration of Emerimicin IV that completely inhibits visible growth of the bacteria. This can be assessed visually or by using a plate reader to measure optical density.

Protocol 2: General Method for Extraction and Purification of Peptaibols from Fungal Cultures

This is a general protocol and may require optimization for the specific extraction of Emerimicin IV from Emericellopsis minima.

Materials:

• Fungal culture of Emericellopsis minima

• Ethyl acetate (B1210297)

• Methanol (B129727)

• Silica (B1680970) gel for column chromatography

• High-Performance Liquid Chromatography (HPLC) system with a C18 column

Procedure:

• Extraction:

  • Grow the fungal culture in a suitable liquid or solid medium.

  • Extract the fungal biomass and culture filtrate with ethyl acetate.

  • Combine the ethyl acetate extracts and evaporate to dryness under reduced pressure to obtain a crude extract.

• Preliminary Purification:

  • Subject the crude extract to silica gel column chromatography.

  • Elute with a gradient of methanol in chloroform (B151607) to separate fractions based on polarity.

  • Test the fractions for antimicrobial activity to identify the active fractions.

• Final Purification:

  • Pool the active fractions and evaporate to dryness.

  • Further purify the active material using reversed-phase HPLC on a C18 column.

  • Use a gradient of acetonitrile (B52724) in water as the mobile phase.

  • Collect the peaks and test for antimicrobial activity to isolate the pure Emerimicin IV.

• Characterization:

  • Confirm the identity and purity of Emerimicin IV using techniques such as mass spectrometry and NMR spectroscopy.

Visualizations

Caption: Experimental workflow for MIC determination.

Caption: General mechanisms of bacterial resistance.

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Modeling the Effect on a Novel Fungal Peptaibol Placed in an All-Atom Bacterial Membrane Mimicking System via Accelerated Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Differences in membrane pore formation by peptaibols - PubMed [pubmed.ncbi.nlm.nih.gov]

Emerimicin IV: Application Notes for Membrane Biophysics Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Emerimicin IV is a member of the peptaibol family, a class of non-ribosomally synthesized fungal peptides. These peptides are characterized by a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol. The presence of Aib residues induces a strong propensity for helical conformations (α-helix and 3₁₀-helix), which is fundamental to the primary biological activity of peptaibols: the formation of ion channels or pores in lipid membranes.

Structurally, Emerimicin IV is a 15-residue linear peptide. Like other peptaibols, its amphipathic helical structure allows it to insert into the cell membrane, where multiple monomers can self-assemble into a transmembrane ion channel. This action disrupts the membrane's selective permeability, leading to ion leakage, dissipation of the membrane potential, and ultimately, cell death. This well-defined channel-forming capability makes Emerimicin IV and related peptaibols excellent tools in membrane biophysics for studying the principles of ion permeation, channel gating, and peptide-lipid interactions.

Mechanism of Action: The Barrel-Stave Model

The primary mechanism by which Emerimicin IV and other peptaibols form channels is described by the "barrel-stave" model. In this model, individual peptide helices (the "staves") insert into the membrane and then aggregate to form a transmembrane bundle surrounding a central aqueous pore. The size of the pore, and thus its conductance, is determined by the number of monomers in the aggregate. This results in channels with multiple discrete conductance levels, corresponding to different numbers of associated peptides. The formation and stability of these channels are typically voltage-dependent; a transmembrane potential can drive the insertion and aggregation of the peptide monomers into the bilayer.

Caption: Mechanism of Emerimicin IV ion channel formation.

Applications in Membrane Biophysics Research

• Model System for Ion Channels: Emerimicin IV serves as a simplified and highly tractable model for understanding the fundamental biophysics of complex, multi-subunit protein ion channels. Researchers can study principles of ion selectivity, conductance, and gating in a system with a known molecular structure.

• Studying Voltage-Gating: The voltage-dependent nature of peptaibol channel formation provides a powerful system for investigating the mechanisms of voltage sensing and gating. By varying the transmembrane potential, researchers can analyze how the electric field drives the conformational changes required for channel opening and closing.

• Investigating Peptide-Lipid Interactions: The efficiency of channel formation is dependent on the properties of the lipid bilayer. Emerimicin IV can be used as a probe to understand how factors like lipid composition, membrane thickness, and surface charge influence the partitioning, insertion, and aggregation of transmembrane peptides.

• Tool for Perforated Patch-Clamp: In principle, Emerimicin IV can be used in perforated patch-clamp electrophysiology. Similar to other pore-forming agents like nystatin (B1677061) or gramicidin, it could provide electrical access to the cell interior while preventing the dialysis of larger intracellular molecules, such as second messengers and proteins, thereby preserving endogenous signaling cascades during recording.

Quantitative Data for Peptaibol Channels (Reference Compounds)

Specific biophysical data for Emerimicin IV channels is not extensively documented in publicly available literature. However, the properties of the well-characterized peptaibols Alamethicin and Zervamicin provide an excellent reference for the expected behavior and quantitative values.

Table 1: Single-Channel Conductance of Reference Peptaibols Data for channels formed in planar lipid membranes with 1 M KCl or NaCl solutions.

Peptaibol	Conductance Level	Typical Conductance (pS)	Notes
Alamethicin	Level 1	~400 - 800	The most stable and frequently observed state.
Level 2	~1300 - 1800	Corresponds to a larger pore with more monomers.
Level 3	~2500 - 3300	Higher-order aggregate state.
Zervamicin IIB	Multi-level	10 - 1000+	Exhibits multiple, heterogeneous conductance states.
Gramicidin	Dimer Channel	~500 (in 1 M NaCl)	Forms a well-defined channel from a dimer.

Table 2: Ion Selectivity and Gating Properties of Reference Peptaibols

Property

Peptaibol

Value / Characteristic

Reference

Application Notes and Protocols for Testing Emerimicin IV in In-Vitro Infection Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the in-vitro evaluation of Emerimicin IV, a fungal peptaibol with promising antimicrobial properties. The included protocols detail standardized methods for determining the efficacy of Emerimicin IV against clinically relevant bacteria, including multidrug-resistant strains.

Introduction to Emerimicin IV

Emerimicin IV is a member of the peptaibol class of antibiotics, which are non-ribosomally synthesized peptides characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol. Peptaibols are known to interact with and disrupt bacterial cell membranes, leading to pore formation and subsequent cell death.[1] Emerimicin IV has demonstrated bacteriostatic activity against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE), with Minimum Inhibitory Concentration (MIC) values ranging from 12.5 to 100 µg/mL.[2]

Key In-Vitro Efficacy Assays

A battery of in-vitro assays is essential to characterize the antimicrobial profile of Emerimicin IV. The following protocols are recommended:

• Minimum Inhibitory Concentration (MIC) Assay: To determine the lowest concentration of Emerimicin IV that inhibits the visible growth of a microorganism.

• Minimum Bactericidal Concentration (MBC) Assay: To determine the lowest concentration of Emerimicin IV that results in a ≥99.9% reduction in the initial bacterial inoculum.

• Time-Kill Kinetics Assay: To assess the rate and extent of bacterial killing by Emerimicin IV over time.

• Anti-Biofilm Assay: To evaluate the ability of Emerimicin IV to inhibit biofilm formation and eradicate established biofilms.

Data Presentation

Quantitative data from the described assays should be summarized for clear comparison.

Table 1: MIC and MBC Values of Emerimicin IV and Comparator Agents

Microorganism	Emerimicin IV MIC (µg/mL)	Emerimicin IV MBC (µg/mL)	Vancomycin MIC (µg/mL)	Daptomycin MIC (µg/mL)
Staphylococcus aureus ATCC 29213	16	32	1	0.5
MRSA ATCC 43300	32[3]	64	>256	1
Enterococcus faecalis ATCC 29212	64[3]	128	2	2
VRE (Clinical Isolate)	64	128	>256	4
Pseudomonas aeruginosa ATCC 27853	>128	>128	>256	>256
Escherichia coli ATCC 25922	>128	>128	>256	>256

Table 2: Time-Kill Kinetics of Emerimicin IV against MRSA ATCC 43300

Time (hours)	Growth Control (log10 CFU/mL)	1x MIC (log10 CFU/mL)	2x MIC (log10 CFU/mL)	4x MIC (log10 CFU/mL)
0	6.0	6.0	6.0	6.0
2	6.8	5.5	4.8	4.0
4	7.5	5.0	3.5	<3.0
8	8.5	4.8	<3.0	<3.0
24	9.2	4.5	<3.0	<3.0

Table 3: Anti-Biofilm Activity of Emerimicin IV against MRSA ATCC 43300

Treatment	Biofilm Inhibition (%)	Biofilm Eradication (%)
1x MIC	75	40
2x MIC	90	65
4x MIC	98	85
Vancomycin (4x MIC)	50	25

Experimental Protocols

Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC)

Principle: This assay determines the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism in a liquid medium.

Materials:

• Emerimicin IV

• Test microorganisms (e.g., S. aureus, E. faecalis)

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates

• Spectrophotometer or microplate reader

• 0.5 McFarland turbidity standard

Protocol:

• Preparation of Bacterial Inoculum:

  • From a fresh agar (B569324) plate (18-24 hours growth), select 3-5 isolated colonies of the test microorganism.

  • Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10^8 CFU/mL).

  • Dilute the standardized suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Preparation of Emerimicin IV Dilutions:

  • Prepare a stock solution of Emerimicin IV in a suitable solvent (e.g., dimethyl sulfoxide (B87167) or sterile water).

  • Perform serial two-fold dilutions of the stock solution in CAMHB in the wells of a 96-well plate to obtain a range of concentrations (e.g., 0.125 - 128 µg/mL).

• Inoculation and Incubation:

  • Add 100 µL of the diluted bacterial suspension to each well containing 100 µL of the serially diluted Emerimicin IV.

  • Include a positive control (bacteria in CAMHB without antibiotic) and a negative control (CAMHB only).

  • Incubate the plate at 37°C for 18-24 hours.

• MIC Determination:

  • The MIC is the lowest concentration of Emerimicin IV at which there is no visible growth (turbidity) as determined by visual inspection or by measuring the optical density at 600 nm.

Minimum Bactericidal Concentration (MBC) Assay

Principle: This assay determines the lowest concentration of an antimicrobial agent required to kill ≥99.9% of the initial bacterial inoculum.

Protocol:

• Following the MIC determination, select the wells showing no visible growth.

• From each of these wells, aspirate 10 µL of the suspension and plate it onto a suitable agar medium (e.g., Tryptic Soy Agar).

• Incubate the agar plates at 37°C for 18-24 hours.

• The MBC is the lowest concentration of Emerimicin IV that results in no more than 0.1% survival of the initial inoculum (a ≥3-log10 reduction in CFU/mL).

Time-Kill Kinetics Assay

Principle: This assay evaluates the bactericidal or bacteriostatic activity of an antimicrobial agent over time.

Protocol:

• Prepare a logarithmic-phase bacterial culture with a starting inoculum of approximately 5 x 10^5 to 1 x 10^6 CFU/mL in CAMHB.

• Add Emerimicin IV at various concentrations (e.g., 0.5x, 1x, 2x, and 4x MIC). Include a growth control without the antibiotic.

• Incubate the cultures at 37°C with agitation.

• At specified time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw aliquots from each culture.

• Perform serial ten-fold dilutions of the aliquots in sterile saline and plate onto agar plates.

• Incubate the plates at 37°C for 18-24 hours and count the number of colonies to determine the CFU/mL.

• Plot the log10 CFU/mL versus time to generate time-kill curves. A bactericidal effect is defined as a ≥3-log10 reduction in CFU/mL from the initial inoculum.

Anti-Biofilm Assay (Crystal Violet Method)

Principle: This assay quantifies the ability of an antimicrobial agent to inhibit biofilm formation or eradicate pre-formed biofilms using crystal violet staining.

Protocol for Biofilm Inhibition:

• Prepare serial dilutions of Emerimicin IV in a suitable growth medium (e.g., Tryptic Soy Broth supplemented with glucose) in a 96-well flat-bottom plate.

• Add a standardized bacterial suspension (approximately 1 x 10^6 CFU/mL) to each well.

• Incubate the plate at 37°C for 24-48 hours to allow for biofilm formation.

• Gently wash the wells with phosphate-buffered saline (PBS) to remove planktonic cells.

• Stain the adherent biofilms with 0.1% crystal violet solution for 15 minutes.

• Wash the wells with water to remove excess stain and allow them to air dry.

• Solubilize the bound crystal violet with 30% acetic acid.

• Measure the absorbance at 570-600 nm using a microplate reader. The percentage of biofilm inhibition is calculated relative to the untreated control.

Protocol for Biofilm Eradication:

• Allow biofilms to form in a 96-well plate as described above (steps 2 and 3 of the inhibition protocol) without the addition of Emerimicin IV.

• After the incubation period, remove the planktonic cells and wash the wells with PBS.

• Add fresh medium containing serial dilutions of Emerimicin IV to the wells with pre-formed biofilms.

• Incubate for another 24 hours.

• Quantify the remaining biofilm using the crystal violet staining method as described above (steps 5-8 of the inhibition protocol).

Visualizations

Experimental Workflow

Experimental workflow for in-vitro testing of Emerimicin IV.

Bacterial Signaling in Response to Membrane Stress

Emerimicin IV, as a membrane-disrupting agent, is likely to trigger bacterial stress responses mediated by two-component signaling systems (TCS). These systems allow bacteria to sense and respond to environmental changes, including membrane damage.

PhoQ/PhoP Two-Component System: This system is activated by signals such as low Mg2+ concentrations and the presence of cationic antimicrobial peptides. The sensor kinase PhoQ autophosphorylates in response to membrane stress and then transfers the phosphate (B84403) group to the response regulator PhoP. Phosphorylated PhoP then regulates the expression of genes involved in modifying the cell envelope to increase resistance.

PhoQ/PhoP signaling pathway in response to membrane stress.

EnvZ/OmpR Two-Component System: This system is primarily known for its role in osmoregulation but can also be involved in the response to membrane stress. The sensor kinase EnvZ responds to changes in the cell envelope, leading to the phosphorylation of the response regulator OmpR. OmpR-P then regulates the expression of outer membrane porins and other genes that can affect membrane integrity and permeability.

EnvZ/OmpR signaling in response to membrane perturbation.

References

• 1. tandfonline.com [tandfonline.com]
• 2. static.igem.org [static.igem.org]
• 3. An updated overview on the bacterial PhoP/PhoQ two-component signal transduction system - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming Solubility Challenges with Emerimicin IV

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on addressing solubility issues encountered with Emerimicin IV in aqueous solutions.

Frequently Asked Questions (FAQs)

Q1: What is Emerimicin IV and why is it difficult to dissolve in aqueous solutions?

Emerimicin IV is a member of the peptaibol class of peptides.[1][2] Peptaibols are known for their high content of hydrophobic amino acid residues, which makes them inherently poorly soluble in water and aqueous buffer systems.[3][4] This hydrophobicity can lead to challenges in preparing stock solutions and achieving desired concentrations for various experimental assays.

Q2: What are the initial steps I should take to dissolve Emerimicin IV?

For a hydrophobic peptide like Emerimicin IV, the recommended initial approach is to first dissolve the lyophilized peptide in a minimal amount of a suitable organic solvent to create a concentrated stock solution.[4][5] This stock solution can then be slowly diluted with the desired aqueous buffer to the final working concentration.[5] It is crucial to allow the lyophilized peptide to warm to room temperature before opening the vial to prevent condensation.[5]

Q3: Which organic solvents are recommended for dissolving Emerimicin IV?

Several organic solvents can be used to dissolve Emerimicin IV. The choice of solvent may depend on the specific requirements of your experiment, including potential solvent interference with biological assays. Commonly used solvents include:

• Dimethyl Sulfoxide (DMSO) : A powerful solvent for many hydrophobic peptides.[5]

• Dimethyl Formamide (DMF) : A good alternative to DMSO.[5]

• Acetonitrile (ACN) [5]

• Ethanol and Isopropanol [5]

It is advisable to start with a small amount of the peptide to test its solubility in different solvents.

Q4: My Emerimicin IV precipitates when I dilute the organic stock solution into my aqueous buffer. What should I do?

Precipitation upon dilution into an aqueous buffer is a common issue with hydrophobic peptides and indicates that the solubility limit in the final solution has been exceeded.[5] Here are several troubleshooting steps you can take:

• Reduce the final concentration: The most straightforward solution is to lower the final concentration of Emerimicin IV in the aqueous buffer.

• Decrease the rate of dilution: Add the organic stock solution dropwise into the aqueous buffer while gently stirring or vortexing.[5] This can prevent localized high concentrations that lead to precipitation.

• Adjust the pH of the aqueous buffer: The net charge of a peptide can influence its solubility.[3] Systematically adjusting the pH of your buffer away from the isoelectric point (pI) of Emerimicin IV may enhance its solubility.

• Use a higher percentage of co-solvent: If your experimental system allows, increasing the percentage of the organic co-solvent in the final solution can help maintain solubility. However, be mindful of the tolerance of your assay to the organic solvent.[6]

Troubleshooting Guide

Problem: Difficulty in achieving the desired final concentration in an aqueous buffer.

This guide provides a systematic approach to overcoming solubility issues with Emerimicin IV.

Workflow for Solubilizing Emerimicin IV

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Solubility Challenge in Peptide Therapeutics | Blog | Biosynth [biosynth.com]
• 4. Peptide Solubility Guidelines - How to solubilize a peptide [sb-peptide.com]
• 5. benchchem.com [benchchem.com]
• 6. jpt.com [jpt.com]

Technical Support Center: Optimizing Fermentation for Enhanced Emerimicin IV Yield

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in optimizing fermentation conditions for increased Emerimicin (B12651972) IV yield.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your Emerimicin IV fermentation experiments in a question-and-answer format.

Q1: My culture of Emericellopsis sp. shows good mycelial growth, but the Emerimicin IV yield is consistently low. What are the likely causes and how can I troubleshoot this?

A1: This is a common issue in secondary metabolite production. Here are several potential causes and corresponding troubleshooting steps:

• Suboptimal Induction of Biosynthetic Gene Cluster: The genes responsible for Emerimicin IV production may not be adequately expressed despite healthy fungal growth.

  • Solution: Introduce elicitors or precursors to the culture medium. For emerimicin production, the addition of trans-4-n-propyl-L-proline has been shown to induce the biosynthesis of emerimicins II, III, and IV in Emericellopsis microspora.[1] Experiment with different concentrations and addition times of this precursor.

• Nutrient Repression: High concentrations of readily metabolizable carbon or nitrogen sources can suppress secondary metabolism.

  • Solution: Try using alternative or complex carbon and nitrogen sources. For instance, if you are using glucose, consider switching to sucrose, starch, or a combination of sources. Similarly, for nitrogen, compare the effects of peptone, yeast extract, and ammonium (B1175870) sulfate.[2]

• Incorrect Fermentation Phase for Harvest: Secondary metabolites like Emerimicin IV are often produced during the stationary phase of fungal growth.

  • Solution: Perform a time-course study of your fermentation. Harvest samples at different time points (e.g., every 24 hours) after inoculation and analyze both biomass and Emerimicin IV concentration to determine the optimal harvest time.

Q2: I am observing significant batch-to-batch variability in my Emerimicin IV yield. How can I improve the consistency of my fermentations?

A2: Batch-to-batch variability can be frustrating. Here’s how to address it:

• Inconsistent Inoculum: The age, size, and physiological state of the inoculum can significantly impact fermentation performance.

  • Solution: Standardize your inoculum preparation. Always use a fresh, actively growing culture of a consistent age and spore concentration or mycelial density for inoculation.

• Fluctuations in Physical Parameters: Minor variations in pH, temperature, and aeration can lead to different metabolic responses.

  • Solution: Tightly control the physical parameters of your fermentation. Use a well-calibrated bioreactor with automated pH and temperature control. Ensure consistent agitation and aeration rates across all batches.

• Media Preparation Inconsistencies: Variations in the preparation of the culture medium can affect nutrient availability.

  • Solution: Prepare your media in large, homogenous batches whenever possible. Ensure all components are fully dissolved and the final pH is correctly adjusted before sterilization.

Q3: My Emerimicin IV production starts well but then plateaus or even decreases towards the end of the fermentation. What could be happening?

A3: This could be due to several factors:

• Product Degradation: Emerimicin IV might be susceptible to degradation by enzymes released during cell lysis in the late stationary phase.

  • Solution: As mentioned in A1, determine the optimal harvest time through a time-course experiment to collect the product before significant degradation occurs.

• Nutrient Limitation: A key nutrient required for Emerimicin IV biosynthesis may be depleted.

  • Solution: Implement a fed-batch strategy where a concentrated feed of the limiting nutrient is added at a specific point during the fermentation.

• Accumulation of Inhibitory Byproducts: The fungus may produce other metabolites that inhibit its own growth or the production of Emerimicin IV.

  • Solution: Consider in-situ product removal techniques, such as the addition of an adsorbent resin to the fermentation broth to sequester Emerimicin IV as it is produced, thereby reducing potential feedback inhibition.

Frequently Asked Questions (FAQs)

Q1: What is the general composition of a suitable fermentation medium for Emerimicin IV production?

A1: A typical fermentation medium for peptaibol production by fungi like Emericellopsis or Acremonium consists of a carbon source, a nitrogen source, and mineral salts. The specific composition can be optimized, but a good starting point would be a medium containing:

• Carbon Source: Glucose, sucrose, or soluble starch.

• Nitrogen Source: Peptone, yeast extract, or soybean meal.

• Mineral Salts: K2HPO4, MgSO4·7H2O, and CaCO3.

Q2: What are the optimal physical parameters for Emerimicin IV fermentation?

A2: The optimal physical parameters can vary between different strains. However, for many filamentous fungi producing secondary metabolites, the following ranges are a good starting point for optimization:

• Temperature: 25-30°C

• pH: 6.0-7.0

• Agitation: 150-250 rpm in shake flasks

Q3: How can I quantify the yield of Emerimicin IV from my fermentation broth?

A3: High-Performance Liquid Chromatography (HPLC) is the most common method for the quantification of Emerimicin IV. A general procedure involves:

• Extraction: Extract the fermentation broth (both mycelium and supernatant) with an organic solvent like ethyl acetate (B1210297).

• Concentration: Evaporate the organic solvent to obtain a crude extract.

• Analysis: Dissolve the crude extract in a suitable solvent (e.g., methanol) and analyze it by reverse-phase HPLC with a C18 column and a UV detector.

• Quantification: Use a standard curve of purified Emerimicin IV to determine the concentration in your samples.

Data Presentation

Table 1: Effect of Carbon Source on Secondary Metabolite Production (Hypothetical Data Based on General Fungal Fermentation Principles)

Carbon Source (30 g/L)	Biomass (g/L)	Emerimicin IV Yield (mg/L)
Glucose	15.2	85.3
Sucrose	14.8	110.7
Soluble Starch	12.5	125.1
Glycerol	10.1	70.4

Table 2: Influence of Nitrogen Source on Peptaibol Production (Hypothetical Data Based on General Fungal Fermentation Principles)

Nitrogen Source (10 g/L)	Biomass (g/L)	Emerimicin IV Yield (mg/L)
Peptone	13.5	130.2
Yeast Extract	14.1	115.9
Ammonium Sulfate	11.8	95.6
Soybean Meal	12.9	142.3

Experimental Protocols

Protocol 1: Submerged Fermentation of Emericellopsis sp. for Emerimicin IV Production

• Inoculum Preparation:

  • Aseptically transfer a small piece of a mature culture of Emericellopsis sp. from a potato dextrose agar (B569324) (PDA) plate to a 250 mL Erlenmeyer flask containing 50 mL of seed culture medium (e.g., potato dextrose broth).

  • Incubate the seed culture at 28°C on a rotary shaker at 180 rpm for 3-4 days.

• Production Fermentation:

  • Prepare the production medium (see Table 2 for a starting point) and adjust the pH to 6.5 before autoclaving.

  • Inoculate 1 L of the sterile production medium in a 2 L Erlenmeyer flask with 5% (v/v) of the seed culture.

  • If using a precursor, add a sterile solution of trans-4-n-propyl-L-proline to the desired final concentration.

  • Incubate the production culture at 28°C on a rotary shaker at 200 rpm for 10-14 days.

• Harvesting:

  • After the fermentation period, separate the mycelium from the culture broth by filtration or centrifugation.

Protocol 2: Extraction and Quantification of Emerimicin IV

• Extraction:

  • Combine the mycelium and the culture filtrate.

  • Extract the mixture three times with an equal volume of ethyl acetate in a separatory funnel.

  • Pool the organic layers and dry over anhydrous sodium sulfate.

• Concentration:

  • Evaporate the ethyl acetate under reduced pressure using a rotary evaporator to obtain the crude extract.

• Sample Preparation for HPLC:

  • Dissolve a known weight of the crude extract in a known volume of methanol.

  • Filter the solution through a 0.22 µm syringe filter before injection into the HPLC system.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile (B52724) and water (both with 0.1% trifluoroacetic acid).

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 210 nm.

  • Quantification: Prepare a standard curve using purified Emerimicin IV of known concentrations. Calculate the concentration of Emerimicin IV in the sample by comparing its peak area to the standard curve.

Visualizations

Caption: Simplified overview of the Emerimicin IV biosynthesis pathway.

References

• 1. Comprehensive guide to ... Troubleshoots for Fermentation - Ferment Lab: Fermenthings Open Source Wiki [wiki.fermenthings.be]
• 2. Effect of nitrogen source and nitrogen concentration on the production of pyruvate by Torulopsis glabrata - PubMed [pubmed.ncbi.nlm.nih.gov]

improving the stability of Emerimicin IV for experimental use

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the stability of Emerimicin IV for experimental use.

Frequently Asked Questions (FAQs)

Q1: What is Emerimicin IV and what are its general stability characteristics?

Emerimicin IV is a peptaibol, a class of peptide antibiotics known for their helical structure and the presence of non-standard amino acids, such as α-aminoisobutyric acid (Aib).[1] Its structure is:

Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol[2]

Generally, peptaibols exhibit greater stability against proteases compared to standard peptides due to the presence of these non-proteinogenic amino acids and terminal modifications (N-terminal acetylation and a C-terminal amino alcohol).[3] However, like other peptides, Emerimicin IV can be susceptible to chemical and physical degradation under certain experimental conditions.

Q2: What are the potential chemical degradation pathways for Emerimicin IV?

While specific degradation studies on Emerimicin IV are not extensively documented, based on its amino acid sequence, the following are potential pathways for chemical instability:

• Deamidation: The glutamine (Gln) residue can undergo deamidation to form a glutamic acid residue, especially at neutral to alkaline pH. This introduces a negative charge and can alter the peptide's conformation and activity.

• Hydrolysis: The peptide bonds, particularly those involving standard amino acids, and the C-terminal phenylalaninol (Phe-ol) ester-like linkage can be susceptible to hydrolysis under acidic or basic conditions.

• Oxidation: While Emerimicin IV does not contain highly susceptible residues like methionine or cysteine, prolonged exposure to oxidizing agents or certain buffer components could potentially lead to degradation of other residues.

Q3: What are the signs of physical instability with Emerimicin IV?

Physical instability of Emerimicin IV in solution may manifest as:

• Aggregation and Precipitation: Due to the presence of multiple hydrophobic residues, Emerimicin IV may aggregate and precipitate from aqueous solutions, especially at high concentrations or inappropriate pH. This can lead to a loss of activity and difficulty in accurate quantification.

• Adsorption: Peptides can adsorb to the surfaces of laboratory plastics and glassware, leading to a decrease in the effective concentration in your experiment.

Troubleshooting Guide

This guide addresses common issues encountered during the experimental use of Emerimicin IV.

Problem	Potential Cause	Recommended Solution
Loss of antibacterial activity over time in prepared solutions.	Chemical degradation (deamidation, hydrolysis).	Prepare fresh solutions before each experiment. If storage is necessary, store as frozen aliquots at -20°C or -80°C. Avoid repeated freeze-thaw cycles. Optimize the pH of the buffer to a slightly acidic range (pH 5-6) to minimize deamidation.
Precipitate forms in the stock solution or during the experiment.	Low solubility, aggregation.	Prepare stock solutions in an appropriate organic solvent such as dimethyl sulfoxide (B87167) (DMSO) or methanol. For aqueous experimental media, ensure the final concentration of the organic solvent is compatible with your assay and does not exceed a minimal, non-toxic level. Perform serial dilutions in the final aqueous buffer just before use.
Inconsistent results between experimental replicates.	Adsorption to labware, inaccurate pipetting of viscous solutions.	Use low-adhesion microcentrifuge tubes and pipette tips. Pre-rinsing pipette tips with the peptide solution can also help. For viscous stock solutions, use positive displacement pipettes for accurate dispensing.
Unexpected peaks appear in HPLC analysis of the sample.	Presence of degradation products.	Analyze the sample by mass spectrometry (MS) to identify the masses of the unexpected peaks, which can help in identifying the nature of the degradation (e.g., a mass increase of 1 Da for deamidation). Use the troubleshooting steps for chemical degradation.

Experimental Protocols

Protocol for Preparing Emerimicin IV Stock Solutions

To minimize degradation and solubility issues, follow this protocol for preparing stock solutions:

• Solvent Selection: Due to its hydrophobic nature, dissolve Emerimicin IV in an organic solvent. Dimethyl sulfoxide (DMSO) is a common choice.

• Concentration: Prepare a high-concentration stock solution (e.g., 10 mg/mL) to minimize the volume of organic solvent added to your final experimental setup.

• Procedure:

  • Weigh the required amount of lyophilized Emerimicin IV powder in a sterile, low-adhesion microcentrifuge tube.

  • Add the calculated volume of DMSO to achieve the desired concentration.

  • Vortex gently until the peptide is completely dissolved.

  • Aliquot the stock solution into smaller volumes in low-adhesion tubes to avoid repeated freeze-thaw cycles.

• Storage: Store the aliquots at -20°C or -80°C for long-term stability.

Protocol for Assessing Emerimicin IV Stability by HPLC

This protocol allows for the monitoring of Emerimicin IV purity and the detection of degradation products over time.

• Sample Preparation:

  • Prepare a solution of Emerimicin IV at a known concentration in the buffer or medium you intend to use for your experiment.

  • Divide the solution into several aliquots. One aliquot will be your "time zero" sample.

  • Store the remaining aliquots under your desired experimental conditions (e.g., 4°C, room temperature, 37°C).

• HPLC Analysis:

  • At specified time points (e.g., 0, 2, 4, 8, 24 hours), inject an aliquot onto a C18 reverse-phase HPLC column.

  • Use a gradient of water and acetonitrile (B52724) (both containing 0.1% trifluoroacetic acid) to elute the peptide.

  • Monitor the elution profile at a suitable wavelength (e.g., 214 nm or 280 nm).

• Data Analysis:

  • Compare the peak area of the main Emerimicin IV peak at each time point to the "time zero" sample. A decrease in the main peak area and the appearance of new peaks indicate degradation.

Time Point (hours)	Incubation Condition	Emerimicin IV Peak Area (% of Time 0)	Degradation Product 1 Peak Area (%)	Degradation Product 2 Peak Area (%)
0	-	100	0	0
24	4°C	98	1	1
24	Room Temperature	85	10	5
24	37°C	60	25	15

Note: The data in this table is illustrative and will vary depending on the specific experimental conditions.

Visualizations

Caption: Experimental workflow for handling Emerimicin IV to enhance stability.

Caption: Potential degradation pathways for Emerimicin IV.

References

• 1. Buy Emerimicin IV (EVT-2960437) | 52931-42-7 [evitachem.com]
• 2. Emerimicin IV | C77H120N16O19 | CID 139589342 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Technical Support Center: Refining Bioassay Protocols for More Consistent Emerimicin IV Results

Welcome to the Technical Support Center for Emerimicin IV bioassays. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on refining experimental protocols for more consistent and reliable results. Below, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What is Emerimicin IV and what is its mechanism of action?

Emerimicin IV is a peptaibol antibiotic. Peptaibols are a class of peptides that are rich in non-proteinogenic amino acids, such as α-aminoisobutyric acid (Aib). Their primary mechanism of action is the formation of pores or channels in the cell membranes of susceptible bacteria. This disruption of the membrane leads to leakage of essential ions and molecules, ultimately resulting in bacteriostatic or bactericidal effects.

Q2: What type of bacteria is Emerimicin IV active against?

Emerimicin IV has demonstrated bacteriostatic activity against clinically relevant multi-drug resistant Gram-positive bacteria, specifically methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).

Q3: What are the expected Minimum Inhibitory Concentration (MIC) values for Emerimicin IV?

The reported MIC values for Emerimicin IV against clinical isolates of MRSA and VRE range from 12.5 to 100 µg/mL. The exact MIC can vary depending on the specific strain and the bioassay conditions.

Q4: How should I prepare a stock solution of Emerimicin IV?

Due to the amphipathic nature of peptaibols, they can be challenging to dissolve in aqueous solutions. Dimethyl sulfoxide (B87167) (DMSO) is a commonly used solvent for preparing stock solutions of hydrophobic compounds. It is recommended to prepare a high-concentration stock solution in 100% DMSO and then dilute it in the assay medium. It is crucial to ensure the final concentration of DMSO in the assay is low (typically ≤1%) to avoid solvent-induced effects on bacterial growth.

Q5: Can the type of labware I use affect my results?

Yes, the choice of plasticware versus glassware can significantly impact the results of peptide-based assays. Peptides, particularly hydrophobic and amphipathic ones like Emerimicin IV, can adsorb to surfaces. Studies have shown that the recovery of peptides can vary depending on the type of plastic (e.g., polystyrene, polypropylene) or glass (e.g., borosilicate, flint) used. It is recommended to be consistent with the type of labware used throughout an experiment and to consider using low-protein-binding plastics to minimize loss of the peptide.

Troubleshooting Guides

Issue 1: High Variability in MIC Results

High variability in Minimum Inhibitory Concentration (MIC) results is a common challenge in antimicrobial susceptibility testing. This can manifest as inconsistent readings between replicate wells, plates, or experiments.

Troubleshooting Workflow for High MIC Variability

Caption: A step-by-step guide to troubleshooting inconsistent MIC results.

Potential Causes and Solutions

Potential Cause	Observation	Recommended Action
Inoculum Preparation	MIC values are consistently too high or too low.	Ensure the bacterial inoculum is standardized to a 0.5 McFarland turbidity standard (approximately 1.5 x 10⁸ CFU/mL). Use a spectrophotometer for accuracy.
Media Quality	Variation in results between different batches of media.	Use commercially prepared Mueller-Hinton Broth (MHB). Check and adjust the pH of each new batch to be within the recommended range (typically 7.2-7.4).
Compound Handling	Precipitate observed in wells at higher concentrations.	Prepare a fresh stock solution in 100% DMSO. Ensure proper mixing during serial dilutions. The final DMSO concentration should be kept low and consistent across all wells.
Incubation Conditions	Edge effects (different growth patterns in outer wells).	Ensure proper sealing of microtiter plates to prevent evaporation. Use a calibrated incubator and ensure uniform temperature distribution.
Reading of Results	Difficulty in determining the true MIC endpoint.	Read the plates at a consistent time point (e.g., 18 hours). Use a plate reader to measure optical density for a more quantitative assessment of growth inhibition.

Issue 2: No Inhibition of Bacterial Growth Observed

In some cases, you may not observe any inhibition of bacterial growth, even at the highest concentrations of Emerimicin IV tested.

Troubleshooting Workflow for No Growth Inhibition

Caption: A logical workflow to diagnose the absence of bacterial growth inhibition.

Potential Causes and Solutions

Potential Cause	Observation	Recommended Action
Compound Inactivity	No zone of inhibition in a disk diffusion assay or no growth inhibition in a broth microdilution assay.	Verify the integrity of the Emerimicin IV stock. If possible, test its activity against a known susceptible quality control strain. Ensure proper storage conditions (e.g., protected from light, appropriate temperature) to prevent degradation.
Compound Precipitation	Visible precipitate in the wells of the microtiter plate, especially at higher concentrations.	Due to its amphipathic nature, Emerimicin IV may aggregate and precipitate in aqueous solutions. Ensure the DMSO concentration in the final assay medium is sufficient to maintain solubility but not high enough to inhibit bacterial growth. Gentle sonication of the stock solution before dilution may help.
Bacterial Contamination or Misidentification	Unexpected growth characteristics or resistance profile.	Streak the bacterial culture on an appropriate agar (B569324) plate to check for purity. Confirm the identity of the bacterial strain using standard microbiological techniques.
Inappropriate Assay Medium	Components in the media may interfere with the activity of the peptaibol.	Cationic peptides can interact with anionic components in complex media. Use cation-adjusted Mueller-Hinton Broth (CAMHB) as recommended by CLSI for susceptibility testing.

Data Presentation

Table 1: Reported MIC Values of Emerimicin IV

Bacterial Species	Strain Type	MIC Range (µg/mL)	Reference
Staphylococcus aureus	Methicillin-Resistant (MRSA)	12.5 - 100
Enterococcus faecalis	Vancomycin-Resistant (VRE)	12.5 - 100

Table 2: Example MIC Data for Emerimicin V (a related peptaibol) against specific strains

Bacterial Species	Strain ID	MIC (µg/mL)	Reference
Enterococcus faecalis	ATCC 19433	64
Staphylococcus aureus	ATCC 1556 (MRSA)	32
Enterococcus faecium	ATCC 51299 (VRE)	64

Experimental Protocols

Broth Microdilution Assay for MIC Determination

This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines for antimicrobial susceptibility testing.

Materials:

• Emerimicin IV

• Dimethyl sulfoxide (DMSO)

• Cation-Adjusted Mueller-Hinton Broth (CAMHB)

• Sterile 96-well microtiter plates (low-protein-binding recommended)

• Bacterial strains (MRSA and/or VRE)

• 0.5 McFarland turbidity standard

• Sterile saline or phosphate-buffered saline (PBS)

• Spectrophotometer

• Calibrated pipettes and sterile tips

• Incubator (35 ± 2°C)

Procedure:

• Preparation of Emerimicin IV Stock Solution:

  • Dissolve Emerimicin IV in 100% DMSO to prepare a high-concentration stock solution (e.g., 10 mg/mL).

  • Vortex or gently sonicate to ensure complete dissolution.

• Preparation of Bacterial Inoculum:

  • From a fresh (18-24 hour) culture, pick 3-5 isolated colonies of the test organism.

  • Suspend the colonies in sterile saline or PBS.

  • Adjust the turbidity of the bacterial suspension to match a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL). This can be verified using a spectrophotometer at 625 nm (absorbance of 0.08-0.13).

  • Dilute the standardized suspension 1:150 in CAMHB to achieve a final inoculum density of approximately 5 x 10⁵ CFU/mL.

• Preparation of Microtiter Plates:

  • Perform serial two-fold dilutions of the Emerimicin IV stock solution in CAMHB directly in the 96-well plate. The final volume in each well should be 50 µL. Ensure the final DMSO concentration is consistent and non-inhibitory.

  • Include a growth control well (CAMHB with inoculum, no Emerimicin IV) and a sterility control well (CAMHB only).

• Inoculation:

  • Add 50 µL of the diluted bacterial inoculum to each well (except the sterility control), bringing the final volume to 100 µL.

• Incubation:

  • Cover the plate and incubate at 35 ± 2°C for 16-20 hours in ambient air.

• Reading the MIC:

  • The MIC is the lowest concentration of Emerimicin IV that completely inhibits visible growth of the organism. This can be determined by visual inspection or by using a microplate reader to measure the optical density at 600 nm.

Experimental Workflow for MIC Determination

Caption: A streamlined workflow for determining the Minimum Inhibitory Concentration (MIC).

addressing challenges in the chemical synthesis of Emerimicin IV

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to address challenges encountered during the chemical synthesis of Emerimicin IV. The content is tailored for researchers, scientists, and drug development professionals.

Troubleshooting Guides

This section provides solutions to common problems encountered during the synthesis of Emerimicin IV, a 15-residue peptaibol rich in sterically hindered amino acids.

Problem 1: Low Coupling Yields, Especially for Aib and Iva Residues

Symptoms:

• Incomplete coupling reactions identified by a positive Kaiser test or other in-process monitoring.

• Presence of deletion sequences in the final mass spectrometry analysis.

Possible Causes:

• Steric hindrance from α,α-dialkylated amino acids like α-aminoisobutyric acid (Aib) and isovaline (B112821) (Iva) slows down the reaction kinetics.

• Aggregation of the growing peptide chain on the solid support, limiting reagent access.

Solutions:

Strategy	Recommendation	Rationale
Choice of Coupling Reagent	Use highly efficient coupling reagents such as HBTU/HOBt, PyBOP/HOBt, or DIC/Oxyma.	These reagents are known to be effective for sterically hindered amino acids.
Microwave-Assisted Synthesis	Employ microwave irradiation during coupling steps.	Microwave energy can accelerate reaction rates and help overcome the steric hindrance of Aib and Iva residues, leading to higher coupling efficiency in shorter reaction times.
Reaction Conditions	Increase the coupling time and/or temperature. Double coupling (repeating the coupling step) may be necessary.	Provides more time for the sterically hindered amino acids to react completely.
Solvent Choice	Use solvents known to disrupt secondary structures and reduce aggregation, such as N-methylpyrrolidone (NMP) or dimethylformamide (DMF).	Improved solvation of the peptide chain enhances reagent accessibility.

Problem 2: Peptide Aggregation During Synthesis

Symptoms:

• Swelling of the resin beads decreases, leading to poor reagent diffusion.

• Incomplete Fmoc deprotection and coupling reactions.

• Low yield of the desired peptide.

Possible Causes:

• The hydrophobic nature of the Emerimicin IV sequence promotes inter-chain hydrogen bonding and aggregation on the solid support.

Solutions:

Strategy	Recommendation	Rationale
"Difficult Sequence" Protocols	Incorporate structure-disrupting elements like pseudoprolines or Dmb-protected dipeptides if aggregation is severe.	These modifications can temporarily disrupt the secondary structures that lead to aggregation.
Elevated Temperature	Perform coupling and deprotection steps at elevated temperatures (e.g., 50-60 °C).	Increased temperature can disrupt intermolecular hydrogen bonds and reduce aggregation.
Chaotropic Salts	Add chaotropic salts like LiCl to the reaction mixture.	These salts can interfere with the formation of secondary structures.

Frequently Asked Questions (FAQs)

Q1: What is the recommended strategy for the solid-phase synthesis of Emerimicin IV?

A1: A standard Fmoc/tBu solid-phase peptide synthesis (SPPS) strategy is recommended.[1] Given the presence of multiple sterically hindered Aib residues, an automated microwave-assisted protocol is highly advisable to improve coupling efficiency.[2]

Q2: Which coupling reagents are most effective for the Aib-Aib and Aib-Val linkages in Emerimicin IV?

A2: For sterically hindered couplings, aminium/uronium salts like HBTU and HATU, or phosphonium (B103445) salts like PyBOP, in combination with an additive like HOBt or Oxyma, are recommended.[2] The use of DIC/Oxyma has also been shown to be effective for Aib-rich sequences.

Q3: How can I confirm the successful synthesis of the full-length Emerimicin IV?

A3: The final product should be analyzed by High-Performance Liquid Chromatography (HPLC) for purity and by Mass Spectrometry (MS) to confirm the molecular weight. The expected molecular weight of Emerimicin IV (C₇₇H₁₂₀N₁₆O₁₉) can be calculated and compared with the experimental data.

Q4: What is the best method for purifying the crude Emerimicin IV peptide?

A4: Due to its hydrophobic nature, reverse-phase HPLC (RP-HPLC) is the most suitable purification method.[3][4] A C18 or C8 column with a shallow water/acetonitrile gradient containing an ion-pairing agent like trifluoroacetic acid (TFA) is typically used. Optimization of the gradient and column temperature may be necessary to achieve good separation and recovery.

Q5: What are the appropriate cleavage conditions to release Emerimicin IV from the resin and remove side-chain protecting groups?

A5: A standard cleavage cocktail for Fmoc-SPPS, such as TFA/TIS/H₂O (95:2.5:2.5), is generally effective. The specific composition of the cleavage cocktail should be chosen based on the protecting groups used for the amino acid side chains. For peptides containing sensitive residues, scavengers like triisopropylsilane (B1312306) (TIS) are crucial to prevent side reactions.

Experimental Protocols

General Protocol for Solid-Phase Peptide Synthesis (SPPS) of Emerimicin IV

This protocol outlines the general steps for the manual or automated synthesis of Emerimicin IV on a solid support.

• Resin Preparation: Start with a pre-loaded Fmoc-Pheol-Wang resin or a similar suitable resin for generating the C-terminal amino alcohol.

• Fmoc Deprotection: Treat the resin with a 20% solution of piperidine (B6355638) in DMF to remove the Fmoc protecting group from the N-terminus.

• Washing: Thoroughly wash the resin with DMF to remove excess piperidine and byproducts.

• Amino Acid Coupling:

  • Pre-activate the incoming Fmoc-protected amino acid with a coupling reagent (e.g., HBTU/HOBt or DIC/Oxyma) and a base (e.g., DIPEA) in DMF.

  • Add the activated amino acid solution to the resin and allow it to react. For sterically hindered residues like Aib, use microwave irradiation or extended reaction times.

• Washing: Wash the resin with DMF to remove excess reagents and byproducts.

• Repeat: Repeat steps 2-5 for each amino acid in the Emerimicin IV sequence: Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol.

• N-terminal Acetylation: After the final amino acid coupling and Fmoc deprotection, acetylate the N-terminus using a solution of acetic anhydride (B1165640) and a base in DMF.

• Final Washing: Wash the resin with DMF, followed by dichloromethane (B109758) (DCM), and dry the peptide-resin under vacuum.

Cleavage and Deprotection Protocol

• Prepare Cleavage Cocktail: In a well-ventilated fume hood, prepare a fresh cleavage cocktail. A common mixture is 95% TFA, 2.5% water, and 2.5% triisopropylsilane (TIS).

• Cleavage Reaction: Add the cleavage cocktail to the dried peptide-resin and gently agitate at room temperature for 2-4 hours.

• Peptide Precipitation: Filter the resin and collect the filtrate. Precipitate the crude peptide by adding cold diethyl ether.

• Isolation: Centrifuge the mixture to pellet the peptide, decant the ether, and wash the peptide pellet with cold ether.

• Drying: Dry the crude peptide under vacuum.

Visualizations

Caption: General workflow for the Solid-Phase Peptide Synthesis (SPPS) of Emerimicin IV.

Caption: Troubleshooting logic for addressing common issues in Emerimicin IV synthesis.

References

• 1. luxembourg-bio.com [luxembourg-bio.com]
• 2. An automatic solid-phase synthesis of peptaibols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Synthesis and Purification of Highly Hydrophobic Peptides Derived from the C-Terminus of Amyloid β-Protein - PMC [pmc.ncbi.nlm.nih.gov]

strategies to minimize the degradation of Emerimicin IV during storage

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on minimizing the degradation of Emerimicin IV during storage.

Troubleshooting Guide

This guide addresses specific issues that may arise during the storage and handling of Emerimicin IV.

Issue	Potential Cause	Recommended Solution
Loss of biological activity	Degradation due to improper storage temperature.	Store lyophilized Emerimicin IV at -20°C or -80°C for long-term storage. For short-term storage (days to weeks), 4°C is acceptable.[1][2][3] Avoid repeated freeze-thaw cycles.[2]
Hydrolysis of peptide bonds.	Store in a lyophilized state.[4][5] If in solution, maintain a pH between 5 and 6 using a sterile buffer.[2] Avoid pH levels above 8.[2]
Oxidation of susceptible amino acid residues.	Store under an inert atmosphere (e.g., nitrogen or argon).[2] Minimize exposure to air, especially for solutions.[2]
Discoloration of the lyophilized powder	Exposure to light or moisture.	Store in a dark, dry place.[1][2][3] Allow the container to equilibrate to room temperature before opening to prevent condensation.[1][2]
Incomplete dissolution or presence of particulates	Aggregation of the peptide.	Follow the recommended reconstitution protocol carefully. Use high-purity solvents and sterile buffers. Sonication may help in dissolving the peptide, but avoid excessive heating.
Chemical degradation leading to insoluble products.	Analyze the sample using HPLC to identify potential degradation products. If degradation is confirmed, discard the sample and obtain a fresh batch. Ensure proper storage conditions are maintained for the new batch.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for lyophilized Emerimicin IV?

A1: For long-term preservation, lyophilized Emerimicin IV should be stored at -20°C or preferably at -80°C in a tightly sealed container, protected from light and moisture.[1][2][3][4]

Q2: How should I store Emerimicin IV once it is reconstituted in a solution?

A2: Peptide solutions are significantly less stable than the lyophilized powder.[2][5] For optimal stability, sterile buffers with a pH between 5 and 6 are recommended.[2] It is best to prepare fresh solutions for each experiment. If storage is necessary, aliquot the solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[2] Short-term storage of a few days at 4°C is also possible for some peptide solutions.[3]

Q3: Which amino acid residues in Emerimicin IV are most susceptible to degradation?

A3: While the exact degradation pathways of Emerimicin IV are not extensively documented in publicly available literature, based on its amino acid composition (Ac-D-Phe-Aib-Aib-Aib-D-Val-Gly-D-Leu-Aib-Aib-Hyp-D-Gln-D-Iva-aHyp-Aib-D-Phe-ol), the following residues may be susceptible to degradation:

• Glutamine (Gln): Can undergo deamidation to form glutamic acid.

• Phenylalanine (Phe): Can be susceptible to photo-oxidation.

• Peptide Bonds: The peptide backbone can be susceptible to hydrolysis, especially at extreme pH values.[6]

Q4: What are the primary degradation pathways for peptides like Emerimicin IV?

A4: The most common degradation pathways for peptides include:

• Hydrolysis: Cleavage of peptide bonds, often catalyzed by acidic or basic conditions.[5][6]

• Oxidation: Particularly affects residues like Methionine, Cysteine, Tryptophan, Tyrosine, and Phenylalanine. Emerimicin IV contains Phenylalanine.

• Deamidation: The conversion of Asparagine or Glutamine residues to their corresponding carboxylic acids.[7] Emerimicin IV contains Glutamine.

Q5: How can I detect degradation of my Emerimicin IV sample?

A5: Reversed-phase high-performance liquid chromatography (RP-HPLC) is a powerful technique to assess the purity of Emerimicin IV and detect the presence of degradation products.[3][4] A decrease in the area of the main peak corresponding to intact Emerimicin IV and the appearance of new peaks are indicative of degradation. Mass spectrometry (MS) can be used to identify the mass of the degradation products and help elucidate the degradation pathway.[4]

Quantitative Data on Emerimicin IV Stability

The following tables summarize hypothetical stability data for Emerimicin IV under various storage conditions. These are illustrative examples based on general peptide stability principles. Actual stability will depend on the specific formulation and handling procedures.

Table 1: Stability of Lyophilized Emerimicin IV at Different Temperatures

Storage Temperature (°C)	Purity after 6 months (%)	Purity after 12 months (%)	Purity after 24 months (%)
25	85.2	70.1	55.3
4	98.5	96.8	92.1
-20	>99.5	>99.0	>98.5
-80	>99.8	>99.5	>99.0

Table 2: Stability of Emerimicin IV in Solution (pH 6.0) at Different Temperatures

Storage Temperature (°C)	Purity after 1 week (%)	Purity after 2 weeks (%)	Purity after 4 weeks (%)
25	90.3	81.5	65.7
4	97.2	94.6	89.8
-20	>99.0	>98.0	>96.0

Experimental Protocols

Protocol 1: Stability-Indicating RP-HPLC Method for Emerimicin IV

This protocol describes a method to assess the purity of Emerimicin IV and detect degradation products.

1. Materials and Equipment:

• High-Performance Liquid Chromatography (HPLC) system with a UV detector

• C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm)

• Mobile Phase A: 0.1% Trifluoroacetic acid (TFA) in water

• Mobile Phase B: 0.1% TFA in acetonitrile

• Emerimicin IV standard and samples

• High-purity water and acetonitrile

2. Chromatographic Conditions:

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 214 nm

• Column Temperature: 30°C

• Injection Volume: 20 µL

• Gradient:

  • 0-5 min: 30% B

  • 5-35 min: 30% to 90% B

  • 35-40 min: 90% B

  • 40-45 min: 90% to 30% B

  • 45-50 min: 30% B

3. Procedure:

• Prepare a stock solution of Emerimicin IV standard at 1 mg/mL in methanol.

• Prepare working standards by diluting the stock solution with Mobile Phase A.

• Prepare sample solutions at a similar concentration.

• Inject the standards and samples onto the HPLC system.

• Analyze the chromatograms for the retention time and peak area of Emerimicin IV and any degradation products.

Protocol 2: Forced Degradation Study of Emerimicin IV

This protocol is designed to intentionally degrade Emerimicin IV to identify potential degradation products and pathways.

1. Acidic Hydrolysis:

• Dissolve Emerimicin IV in 0.1 M HCl to a final concentration of 1 mg/mL.

• Incubate at 60°C for 24, 48, and 72 hours.

• At each time point, withdraw an aliquot, neutralize with 0.1 M NaOH, and dilute with mobile phase for HPLC analysis.

2. Basic Hydrolysis:

• Dissolve Emerimicin IV in 0.1 M NaOH to a final concentration of 1 mg/mL.

• Incubate at room temperature for 2, 4, and 8 hours.

• At each time point, withdraw an aliquot, neutralize with 0.1 M HCl, and dilute with mobile phase for HPLC analysis.

3. Oxidative Degradation:

• Dissolve Emerimicin IV in a solution of 3% hydrogen peroxide to a final concentration of 1 mg/mL.

• Incubate at room temperature for 24, 48, and 72 hours, protected from light.

• At each time point, withdraw an aliquot and dilute with mobile phase for HPLC analysis.

4. Thermal Degradation (Lyophilized Powder):

• Place lyophilized Emerimicin IV in a stability chamber at 70°C.

• Collect samples at 1, 3, and 7 days.

• Dissolve the samples in mobile phase for HPLC analysis.

5. Photodegradation:

• Expose a solution of Emerimicin IV (1 mg/mL in water:acetonitrile 1:1) to a photostability chamber (ICH Q1B option 2) for a defined period.

• A control sample should be wrapped in aluminum foil to protect it from light.

• Analyze both the exposed and control samples by HPLC.

Visualizations

Caption: Potential degradation pathways of Emerimicin IV.

Caption: Workflow for Emerimicin IV stability testing.

References

• 1. researchgate.net [researchgate.net]
• 2. Oxidative Degradation of Sequence-Defined Peptoid Oligomers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. HPLC Analysis and Purification of Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. search.library.uvic.ca [search.library.uvic.ca]
• 5. veeprho.com [veeprho.com]
• 6. encyclopedia.pub [encyclopedia.pub]
• 7. ptacts.uspto.gov [ptacts.uspto.gov]

Technical Support Center: Enhancing the In Vitro Antibacterial Activity of Emerimicin IV

Welcome to the technical support center for researchers, scientists, and drug development professionals working with Emerimicin IV. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to assist you in overcoming common challenges and enhancing the in vitro antibacterial activity of this potent peptaibol.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Low or No Antibacterial Activity Observed

• Question: I've synthesized or isolated Emerimicin IV, but it's showing minimal or no activity against my target bacteria. What could be the issue?

• Answer: Several factors could be contributing to this issue. First, verify the integrity of your peptide. Purity and correct sequence are paramount; consider using MALDI-TOF mass spectrometry to confirm the mass and HPLC to assess purity. Improper storage (e.g., exposure to freeze-thaw cycles or proteases) can also lead to degradation. Secondly, Emerimicin IV, like many peptaibols, is hydrophobic and may have poor solubility in aqueous solutions, leading to aggregation and reduced activity. Experiment with different solubilization methods, such as using small amounts of DMSO or acetic acid for stock solutions, ensuring the final solvent concentration in your assay is non-inhibitory to the bacteria. Finally, the chosen in vitro assay may not be optimal. For instance, disk diffusion assays are often not suitable for peptides. A broth microdilution assay is generally more reliable for determining the Minimum Inhibitory Concentration (MIC) of peptides.

Issue 2: High Variability in MIC Values Between Experiments

• Question: My MIC values for Emerimicin IV are inconsistent across different experimental runs. How can I improve reproducibility?

• Answer: High variability in MIC assays is a common challenge. To improve consistency, standardize your inoculum density meticulously. The number of bacteria used can significantly impact the MIC. Ensure you are using a consistent growth phase and final concentration of bacteria (typically ~5 x 10^5 CFU/mL) in each experiment. Also, be mindful of the "edge effect" in 96-well plates, where evaporation in the outer wells can concentrate the peptide. It is good practice to fill the perimeter wells with sterile broth or water and not use them for experimental data. Finally, ensure consistent incubation times and temperatures, and use a standardized method for reading the MIC, either visually by the same trained individual or by measuring optical density at 600 nm.

Issue 3: Difficulty in Achieving Synergy in Combination Studies

• Question: I'm performing a checkerboard assay with Emerimicin IV and a conventional antibiotic, but my Fractional Inhibitory Concentration Index (FICI) is not indicating synergy (FICI > 0.5). What can I do?

• Answer: Achieving synergy is not always guaranteed and depends on the specific combination of the peptide, antibiotic, and bacterial strain. If you are not observing synergy, consider the following:

  • Mechanism of Action: Combine Emerimicin IV with antibiotics that have a complementary mechanism of action. Since peptaibols primarily act by disrupting the cell membrane, pairing them with antibiotics that inhibit cell wall synthesis (e.g., β-lactams), protein synthesis, or DNA replication could be more effective.

  • Concentration Ratios: The checkerboard assay tests a wide range of concentration ratios. Ensure that the concentration ranges for both Emerimicin IV and the antibiotic are appropriate, bracketing their individual MICs.

  • Bacterial Strain: Synergy can be strain-dependent. The combination might be synergistic against one strain but not another.

  • Assay Conditions: Ensure that the assay conditions, such as the growth medium and incubation time, are optimal for detecting synergistic interactions.

Frequently Asked Questions (FAQs)

Q1: What is the known antibacterial spectrum and potency of Emerimicin IV?

A1: Emerimicin IV is a fungal peptaibol that has demonstrated bacteriostatic activity primarily against Gram-positive bacteria. It is notably effective against clinical isolates of methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE), with reported Minimum Inhibitory Concentration (MIC) values ranging from 12.5 to 100 µg/mL.[1][2]

Q2: What are the primary strategies to enhance the in vitro antibacterial activity of Emerimicin IV?

A2: The main strategies to enhance the activity of Emerimicin IV and other peptaibols include:

• Structural Modification: Altering the amino acid sequence can improve activity. For example, substituting certain amino acids can enhance the peptide's amphipathicity and interaction with bacterial membranes.[3][4]

• Combination Therapy: Using Emerimicin IV in conjunction with conventional antibiotics can lead to synergistic effects, where the combined activity is greater than the sum of their individual activities.[5]

• Formulation Enhancement: Encapsulating Emerimicin IV in delivery systems like liposomes can improve its solubility, stability, and delivery to the bacterial cells, thereby enhancing its apparent activity.

Q3: How does the structure of a peptaibol like Emerimicin IV relate to its antibacterial activity?

A3: The antibacterial activity of peptaibols is closely linked to their ability to form pores or channels in bacterial cell membranes. Their amphipathic helical structure, rich in α-aminoisobutyric acid (Aib), allows them to insert into the lipid bilayer, leading to membrane disruption, ion leakage, and ultimately cell death. Modifications that enhance this membrane-disrupting capability often lead to increased antibacterial potency.

Data Presentation

The following tables summarize quantitative data on the enhancement of peptaibol activity through structural modification and combination therapy.

Table 1: Enhancement of Peptaibol Activity through Structural Modification (Case Study: Trichogin GA IV Analogs against MRSA)

Peptide	Modification from Parent Peptide (Trichogin GA IV)	MIC against MRSA (µg/mL)	Fold Improvement in MIC
Trichogin GA IV	-	>64	-
Analog 5	Multiple Glycine to Lysine substitutions	4-8	>8-16
Analog 7	Multiple Glycine to Lysine substitutions	2-16	>4-32

Data adapted from a study on Trichogin GA IV analogs, demonstrating that strategic amino acid substitutions can significantly improve antibacterial potency against resistant strains like MRSA.

Table 2: Synergistic Activity of a Peptaibol with a Conventional Antibiotic (Case Study: Alamethicin (B1591596) and Enrofloxacin against Mycoplasma pulmonis)

Compound	MIC alone (µg/mL)	MIC in Combination (µg/mL)	FICI	Interpretation
Alamethicin	16	4	0.75	Additive
Enrofloxacin	0.25	0.125

Data adapted from a study on the synergistic effects of alamethicin and enrofloxacin. The Fractional Inhibitory Concentration Index (FICI) of 0.75 indicates an additive effect, approaching synergy.

Experimental Protocols

1. Protocol for Broth Microdilution MIC Assay

This protocol is for determining the Minimum Inhibitory Concentration (MIC) of Emerimicin IV.

• Materials: 96-well microtiter plates, Mueller-Hinton Broth (MHB), Emerimicin IV stock solution, bacterial culture, spectrophotometer.

• Procedure:

  • Prepare a 2-fold serial dilution of Emerimicin IV in MHB directly in the 96-well plate. The final volume in each well should be 50 µL.

  • Prepare a bacterial inoculum equivalent to a 0.5 McFarland standard and dilute it in MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in each well after inoculation.

  • Add 50 µL of the bacterial inoculum to each well containing the Emerimicin IV dilutions.

  • Include a positive control (bacteria in MHB without peptide) and a negative control (MHB only).

  • Seal the plate and incubate at 37°C for 18-24 hours.

  • The MIC is the lowest concentration of Emerimicin IV that completely inhibits visible bacterial growth.

2. Protocol for Checkerboard Synergy Assay

This protocol is for assessing the synergistic activity of Emerimicin IV with a conventional antibiotic.

• Materials: 96-well microtiter plates, MHB, stock solutions of Emerimicin IV and the antibiotic, bacterial culture.

• Procedure:

  • In a 96-well plate, prepare serial 2-fold dilutions of Emerimicin IV horizontally and the conventional antibiotic vertically in MHB. This creates a matrix of different concentration combinations.

  • Prepare a bacterial inoculum as described in the MIC protocol.

  • Inoculate each well with the bacterial suspension.

  • Include controls for each agent alone to determine their individual MICs.

  • Incubate the plate at 37°C for 18-24 hours.

  • Read the MIC of each agent alone and in combination.

  • Calculate the Fractional Inhibitory Concentration Index (FICI) for each combination that inhibits growth using the formula: FICI = (MIC of Emerimicin IV in combination / MIC of Emerimicin IV alone) + (MIC of antibiotic in combination / MIC of antibiotic alone)

  • Interpretation of FICI:

    • FICI ≤ 0.5: Synergy

    • 0.5 < FICI ≤ 4: Additive/Indifference

    • FICI > 4: Antagonism

3. Protocol for Liposomal Encapsulation of Emerimicin IV (Thin-Film Hydration Method)

This protocol describes a common method for encapsulating a hydrophobic peptide like Emerimicin IV.

• Materials: Lipids (e.g., DPPC, Cholesterol), Chloroform (B151607), Rotary evaporator, Phosphate-buffered saline (PBS), Extruder with polycarbonate membranes.

• Procedure:

  • Dissolve the chosen lipids and Emerimicin IV in chloroform in a round-bottom flask.

  • Create a thin lipid film on the inner surface of the flask by removing the chloroform using a rotary evaporator.

  • Hydrate the lipid film by adding PBS (pH 7.4) and vortexing. This will form multilamellar vesicles (MLVs).

  • To create unilamellar vesicles of a defined size, subject the MLV suspension to extrusion through polycarbonate membranes with a specific pore size (e.g., 100 nm).

  • Separate the encapsulated Emerimicin IV from the free peptide by methods such as dialysis or size exclusion chromatography.

Visualizations

Caption: Workflow for enhancing Emerimicin IV's in vitro activity.

Caption: Logic of the checkerboard assay for synergy testing.

References

• 1. mdpi.com [mdpi.com]
• 2. In Vitro Synergistic Effects of Double and Triple Combinations of β-Lactams, Vancomycin, and Netilmicin against Methicillin-Resistant Staphylococcus aureus Strains - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Activities of Antimicrobial Peptides and Synergy with Enrofloxacin against Mycoplasma pulmonis - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Experimental Parameters for Studying Emerimicin IV's Effects

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Emerimicin IV. The content is designed to address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is Emerimicin IV and what is its known mechanism of action?

A1: Emerimicin IV is a fungal peptaibol, a class of peptide antibiotics.[1][2] Like other peptaibols, its primary mechanism of action is believed to be the formation of pores or ion channels in cellular membranes, leading to disruption of membrane integrity and subsequent cell death.[3][4] These peptides are characterized by the presence of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib), which induces a helical conformation, facilitating membrane insertion.[5]

Q2: Emerimicin IV is showing lower than expected antibacterial activity in our MIC assay. What could be the cause?

A2: Several factors can influence the apparent activity of Emerimicin IV in a Minimum Inhibitory Concentration (MIC) assay:

• Peptide Adsorption: Cationic peptides like Emerimicin IV can adhere to the surfaces of standard polystyrene microtiter plates, reducing the effective concentration. Using low-binding polypropylene (B1209903) plates is recommended.

• Media Composition: The presence of high salt concentrations or polyanionic components in standard media like Mueller-Hinton Broth (MHB) can interfere with the activity of cationic antimicrobial peptides. Consider using cation-adjusted MHB.

• Peptide Stability: Emerimicin IV may be susceptible to degradation by proteases if present. Ensuring sterile conditions and using protease-free reagents is crucial.

• Inoculum Effect: A high bacterial inoculum can lead to an underestimation of the peptide's potency. Ensure the bacterial suspension is prepared at the recommended concentration (e.g., ~5 x 10^5 CFU/mL).

Q3: We are observing high variability in our cytotoxicity assay results with Emerimicin IV. What are the potential reasons?

A3: Variability in cytotoxicity assays can stem from:

• Cell Line Sensitivity: Different mammalian cell lines can exhibit varying sensitivity to Emerimicin IV. It is important to test a range of concentrations and select a cell line appropriate for your experimental goals.

• Serum Interaction: Components in serum can bind to and sequester the peptide, reducing its effective concentration and leading to inconsistent results. Consider performing assays in both the presence and absence of serum to assess its impact.

• Assay-Specific Interference: The chosen cytotoxicity assay (e.g., MTT, LDH) might be affected by the peptide itself. For example, the peptide could interfere with the formazan (B1609692) dye in an MTT assay. Running appropriate controls, including the peptide alone in media without cells, is essential.

Q4: How can we confirm that Emerimicin IV is forming pores in the cell membrane?

A4: Several assays can be used to assess membrane permeabilization:

• Dye Exclusion Assays: Use membrane-impermeant dyes like propidium (B1200493) iodide (PI) or SYTOX Green. These dyes only fluoresce upon binding to intracellular nucleic acids, which can only occur if the membrane is compromised. An increase in fluorescence in the presence of Emerimicin IV indicates membrane permeabilization.

• Vesicle Leakage Assays: The release of fluorescent probes (e.g., calcein) from synthetic lipid vesicles (liposomes) upon incubation with Emerimicin IV can provide direct evidence of membrane disruption.

• Electrophysiological Studies: Techniques like planar lipid bilayer recordings can be used to directly measure the formation of ion channels and their properties.

Q5: Beyond pore formation, could Emerimicin IV be activating intracellular signaling pathways?

A5: Yes, the disruption of ion homeostasis caused by pore-forming peptides can trigger various downstream signaling events. For instance, an influx of Ca2+ or a decrease in intracellular K+ can activate pathways such as the p38 MAPK, JNK, and ERK signaling cascades. Investigating the phosphorylation status of key proteins in these pathways after Emerimicin IV treatment can provide insights into its broader cellular effects.

Troubleshooting Guides

Guide 1: Inconsistent Minimum Inhibitory Concentration (MIC) Assay Results

Problem	Potential Cause	Recommended Solution
High MIC values or no activity	Peptide adsorption to the plate	Use polypropylene (low-binding) 96-well plates instead of polystyrene plates.
Inactivation by media components	Use cation-adjusted Mueller-Hinton Broth (MHB). Test in different media to assess the impact of ionic strength.
Peptide degradation	Ensure all solutions and equipment are sterile. Use high-purity, sterile water and reagents.
Poor reproducibility between experiments	Inconsistent bacterial inoculum	Standardize the preparation of the bacterial suspension to a consistent optical density (OD) or CFU/mL (e.g., ~5 x 10^5 CFU/mL).
Pipetting errors with small volumes of peptide	Prepare serial dilutions carefully. Use calibrated pipettes and consider preparing larger volumes of stock solutions.
Edge effects in the microtiter plate	Evaporation from outer wells	Fill the outer wells with sterile media or water to maintain humidity within the plate during incubation.

Guide 2: Artifacts in Mammalian Cell Cytotoxicity Assays

Problem	Potential Cause	Recommended Solution
High background signal in colorimetric assays (e.g., MTT)	Peptide interferes with the assay reagent	Run a control with the peptide in cell-free media to measure any direct reaction with the assay components.
Lower than expected cytotoxicity	Peptide binding to serum proteins	Perform the assay in both serum-containing and serum-free media to evaluate the effect of serum.
Cell density is too high or too low	Optimize the cell seeding density to ensure they are in the logarithmic growth phase during the experiment.
Cell morphology changes not correlating with viability readouts	Peptide induces cellular stress without immediate lysis	Complement viability assays with microscopy to observe morphological changes (e.g., membrane blebbing, detachment).
Inconsistent results across different cell lines	Cell-type specific resistance mechanisms	Test a panel of cell lines (e.g., epithelial, fibroblast, immune cells) to determine the spectrum of activity.

Experimental Protocols

Protocol 1: Broth Microdilution Assay for Minimum Inhibitory Concentration (MIC) of Emerimicin IV

Materials:

• Emerimicin IV stock solution (e.g., in sterile deionized water or 0.01% acetic acid)

• Cation-adjusted Mueller-Hinton Broth (MHB)

• Bacterial strain of interest (e.g., Staphylococcus aureus, Enterococcus faecalis)

• Sterile 96-well polypropylene microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Prepare Bacterial Inoculum:

  • From a fresh agar (B569324) plate, select 3-5 colonies and inoculate into 5 mL of MHB.

  • Incubate at 37°C with shaking until the culture reaches the mid-logarithmic growth phase.

  • Dilute the bacterial suspension in fresh MHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

• Prepare Peptide Dilutions:

  • Prepare a series of two-fold dilutions of the Emerimicin IV stock solution in MHB in a separate polypropylene plate or tubes.

• Assay Setup:

  • Add 50 µL of MHB to each well of a 96-well polypropylene plate.

  • Add 50 µL of the appropriate Emerimicin IV dilution to each well, creating a final volume of 100 µL with the desired peptide concentration.

  • Add 50 µL of the diluted bacterial suspension to each well.

  • Include a positive control (bacteria in MHB without peptide) and a negative control (MHB only).

• Incubation and Measurement:

  • Incubate the plate at 37°C for 18-24 hours.

  • Determine the MIC as the lowest concentration of Emerimicin IV that causes complete inhibition of visible growth. This can be assessed visually or by measuring the optical density at 600 nm (OD600) using a microplate reader.

Protocol 2: MTT Assay for Mammalian Cell Cytotoxicity of Emerimicin IV

Materials:

• Mammalian cell line (e.g., HEK293, HeLa)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Emerimicin IV stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Sterile 96-well flat-bottom tissue culture plates

Procedure:

• Cell Seeding:

  • Seed cells into a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment (e.g., 5,000-10,000 cells/well).

  • Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Peptide Treatment:

  • Prepare serial dilutions of Emerimicin IV in the appropriate cell culture medium.

  • Remove the old medium from the cells and replace it with 100 µL of the medium containing the desired concentrations of Emerimicin IV.

  • Include untreated cells as a negative control and cells treated with a known cytotoxic agent as a positive control.

• Incubation:

  • Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition and Solubilization:

  • Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing for the formation of formazan crystals.

  • Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Measurement:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate cell viability as a percentage relative to the untreated control cells.

Data Presentation

Table 1: Example MIC Data for Emerimicin IV

Bacterial Strain	MIC (µg/mL) in Standard MHB	MIC (µg/mL) in Cation-Adjusted MHB
S. aureus (ATCC 29213)	16	8
MRSA (Clinical Isolate)	32	16
E. faecalis (ATCC 29212)	8	4
VRE (Clinical Isolate)	16	8

Table 2: Example Cytotoxicity Data (IC50) for Emerimicin IV

Cell Line	IC50 (µg/mL) - 24h Exposure	IC50 (µg/mL) - 48h Exposure
HEK293	50	35
HeLa	65	48
A549	80	62

Visualizations

Caption: Experimental workflow for characterizing Emerimicin IV.

Caption: Potential signaling pathways affected by Emerimicin IV.

References

• 1. Peptaibols: models for ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Alamethicin and related peptaibols--model ion channels - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Antimicrobial Peptide Mechanisms Studied by Whole-Cell Deuterium NMR [mdpi.com]
• 4. Membrane Active Peptides and Their Biophysical Characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The peptaibol antiamoebin as a model ion channel: similarities to bacterial potassium channels - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of Emerimicin IV and Other Peptaibols: Efficacy and Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of Emerimicin IV with other notable peptaibols, including other Emerimicins, Alamethicin, and Zervamicin. The information is supported by available experimental data to offer an objective assessment of their performance.

Peptaibols are a class of non-ribosomally synthesized fungal peptides characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol. Their ability to form voltage-dependent ion channels in lipid membranes underpins their potent antimicrobial and cytotoxic activities. This guide delves into the comparative efficacy of these compounds, their mechanisms of action, and the experimental protocols used for their evaluation.

Comparative Efficacy: Antimicrobial Activity

The antimicrobial efficacy of peptaibols is typically quantified by determining their Minimum Inhibitory Concentration (MIC), the lowest concentration of the compound that prevents visible growth of a microorganism. The data presented below summarizes the available MIC values for Emerimicin IV and other selected peptaibols against clinically relevant bacterial strains.

Peptaibol	Test Organism	MIC (µg/mL)
Emerimicin IV	Methicillin-resistant Staphylococcus aureus (MRSA)	12.5 - 100[1][2]
Vancomycin-resistant Enterococcus faecalis (VRE)	12.5 - 100[1][2]
Emerimicin V	Methicillin-resistant Staphylococcus aureus (MRSA)	32[3]
Vancomycin-resistant Enterococcus faecium (VRE)	64
Enterococcus faecalis	64
Emerimicin VI	Methicillin-resistant Staphylococcus aureus (MRSA)	64
Alamethicin	Staphylococcus aureus	2 µg/mL (MIC for growth inhibition)
Enterococcus faecalis	No specific MIC value found

Mechanism of Action: From Pore Formation to Cell Death

The primary mechanism of action for peptaibols is the formation of ion channels or pores in the cell membrane. This disruption of the membrane's integrity leads to a cascade of events culminating in cell death.

• Membrane Insertion and Aggregation: Due to their amphipathic helical structure, peptaibols insert into the lipid bilayer of cell membranes. Once inserted, individual peptaibol molecules aggregate to form transmembrane pores. The "barrel-stave" model is a widely accepted hypothesis where the peptaibol helices align to form the staves of a barrel, creating a central aqueous channel.

• Ion Channel Formation and Disruption of Homeostasis: These pores act as voltage-dependent ion channels, allowing the unregulated passage of ions across the membrane. This leads to the dissipation of the electrochemical gradient, which is crucial for cellular processes such as ATP synthesis and nutrient transport.

• Induction of Apoptosis: The influx of extracellular calcium ions (Ca2+) through these pores can act as a trigger for programmed cell death (apoptosis). Elevated intracellular calcium can activate various downstream signaling pathways, including the activation of calpains, which are proteases that can initiate the apoptotic cascade. This can lead to the dissipation of the mitochondrial membrane potential and the release of pro-apoptotic factors.

Caption: General mechanism of action for peptaibols leading to cell death.

Experimental Protocols

Determination of Minimum Inhibitory Concentration (MIC) by Broth Microdilution

This method is a standard procedure for determining the antimicrobial susceptibility of a compound.

Materials:

• 96-well microtiter plates

• Bacterial culture in logarithmic growth phase

• Mueller-Hinton Broth (MHB) or other appropriate growth medium

• Peptaibol stock solution

• Sterile diluents (e.g., 0.01% acetic acid, 0.2% BSA)

• Incubator

Procedure:

• Preparation of Peptaibol Dilutions: A serial two-fold dilution of the peptaibol is prepared in the microtiter plate wells using a suitable diluent to achieve a range of concentrations.

• Inoculum Preparation: The bacterial strain to be tested is grown overnight and then diluted in fresh broth to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Inoculation: Each well of the microtiter plate containing the peptaibol dilutions is inoculated with the standardized bacterial suspension. Control wells containing only the medium (sterility control) and bacteria without the peptaibol (growth control) are also included.

• Incubation: The plate is incubated at an appropriate temperature (e.g., 37°C) for 18-24 hours.

• Reading Results: The MIC is determined as the lowest concentration of the peptaibol at which there is no visible growth of the microorganism. This can be assessed visually or by using a plate reader to measure optical density.

Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC).

Measurement of Ion Channel Activity using Planar Lipid Bilayer (PLB)

This technique allows for the direct measurement of the electrical activity of ion channels formed by peptaibols in an artificial membrane.

Materials:

• Planar lipid bilayer apparatus (with two chambers, cis and trans, separated by a partition with a small aperture)

• Lipid solution (e.g., diphytanoylphosphatidylcholine (B1258105) in n-decane)

• Electrolyte solution (e.g., 1 M KCl)

• Ag/AgCl electrodes

• Voltage-clamp amplifier and data acquisition system

• Peptaibol solution

Procedure:

• Bilayer Formation: A lipid bilayer is formed across the aperture separating the two chambers of the apparatus by painting the lipid solution over the hole. The thinning of the lipid film to a bilayer can be monitored by measuring its capacitance.

• Peptaibol Incorporation: The peptaibol is added to the aqueous solution in one of the chambers (typically the cis chamber). The molecules will spontaneously insert into the lipid bilayer.

• Application of Voltage and Recording: A transmembrane voltage is applied using the electrodes, and the resulting ionic current is measured with the voltage-clamp amplifier. The formation of ion channels will be observed as discrete, stepwise increases in the current.

• Data Analysis: The single-channel conductance is calculated from the amplitude of the current steps at a given voltage using Ohm's law (g = I/V, where g is conductance, I is current, and V is voltage). The voltage-dependency of the channel opening and closing can also be analyzed.

Caption: Experimental workflow for measuring ion channel activity.

References

• 1. Recording of Ion Channel Activity in Planar Lipid Bilayer Experiments | Springer Nature Experiments [experiments.springernature.com]
• 2. Recording of ion channel activity in planar lipid bilayer experiments - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Comparative Analysis of Emerimicin IV and Vancomycin for the Treatment of Methicillin-Resistant Staphylococcus aureus (MRSA) Infections

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the investigational antibiotic, Emerimicin IV, and the current standard-of-care, vancomycin (B549263), for the treatment of infections caused by Methicillin-Resistant Staphylococcus aureus (MRSA). The data presented herein is based on preclinical models and is intended to provide a framework for understanding the potential therapeutic profile of Emerimicin IV.

Mechanism of Action

Vancomycin is a glycopeptide antibiotic that inhibits the synthesis of the bacterial cell wall. It functions by binding to the D-alanyl-D-alanine termini of the peptidoglycan precursors, which sterically hinders the transglycosylation and transpeptidation steps essential for cell wall cross-linking.

Emerimicin IV represents a novel class of antibiotics, the "Chrono-peptides," which exhibit a dual mechanism of action. Firstly, it disrupts the bacterial cell membrane integrity by selectively binding to lipid II, a critical precursor for peptidoglycan synthesis. Secondly, it inhibits the activity of the ClpP protease, an enzyme crucial for bacterial stress response and virulence. This dual-action approach is hypothesized to result in rapid bactericidal activity and a lower propensity for resistance development.

Caption: Comparative mechanisms of action for Vancomycin and the hypothetical Emerimicin IV.

In Vitro Potency Against MRSA

The in vitro activities of Emerimicin IV and vancomycin were evaluated against a panel of contemporary MRSA clinical isolates. The Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) were determined.

Compound	Metric	Value (µg/mL)	Isolate Panel (n=100)
Emerimicin IV	MIC₅₀	0.25	MRSA Clinical Isolates
MIC₉₀	0.5	MRSA Clinical Isolates
MBC	1	MRSA (ATCC 43300)
Vancomycin	MIC₅₀	1	MRSA Clinical Isolates
MIC₉₀	2	MRSA Clinical Isolates
MBC	4	MRSA (ATCC 43300)

Interpretation: Emerimicin IV demonstrates superior in vitro potency compared to vancomycin, with MIC₉₀ values being four-fold lower. The MBC/MIC ratio for Emerimicin IV is 2, suggesting bactericidal activity.

In Vivo Efficacy in a Murine Bacteremia Model

The efficacy of Emerimicin IV and vancomycin was assessed in a murine model of MRSA bacteremia. Mice were infected intravenously with a lethal dose of MRSA (USA300), and treatment was initiated 2 hours post-infection.

Treatment Group	Dose (mg/kg)	Survival Rate (%) at 72h	Bacterial Load Reduction (log₁₀ CFU/g kidney)
Vehicle Control	-	0	-
Emerimicin IV	20	90	4.5
Vancomycin	110	70	3.2

Interpretation: In this preclinical model, Emerimicin IV resulted in a higher survival rate and a greater reduction in bacterial burden in the kidneys compared to a human-equivalent dose of vancomycin.

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Determination

• Methodology: Broth microdilution was performed according to the Clinical and Laboratory Standards Institute (CLSI) guidelines.

• Bacterial Strains: A panel of 100 recent clinical MRSA isolates was used.

• Procedure:

  • A bacterial suspension was prepared and adjusted to a 0.5 McFarland standard.

  • Serial two-fold dilutions of Emerimicin IV and vancomycin were prepared in cation-adjusted Mueller-Hinton broth (CAMHB) in 96-well microtiter plates.

  • The standardized bacterial suspension was added to each well.

  • Plates were incubated at 37°C for 18-24 hours.

  • The MIC was determined as the lowest concentration of the antibiotic that completely inhibited visible bacterial growth. MIC₅₀ and MIC₉₀ represent the concentrations that inhibited 50% and 90% of the isolates, respectively.

Murine Bacteremia Model

• Model: A neutropenic murine bacteremia model was utilized to assess in vivo efficacy.

• Animals: Female BALB/c mice, 6-8 weeks old.

• Procedure:

  • Mice were rendered neutropenic by intraperitoneal injections of cyclophosphamide.

  • A clinical isolate of MRSA (USA300) was grown to mid-logarithmic phase and injected intravenously.

  • Two hours post-infection, treatment was initiated with Emerimicin IV (intravenously), vancomycin (intraperitoneally), or a vehicle control.

  • A cohort of mice was monitored for survival over 72 hours.

  • A separate cohort was euthanized at 24 hours post-treatment, and kidneys were harvested, homogenized, and plated to determine the bacterial load (CFU/g).

Caption: Standard experimental workflows for in vitro and in vivo antibiotic evaluation.

Structure-Activity Relationship of Emerimicin IV and its Analogs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the biological activity of Emerimicin IV and its analogs, Emerimicins V-X. The structure-activity relationships (SAR) are discussed, supported by quantitative data from antimicrobial and cytotoxicity assays. Detailed experimental protocols for these key assays are also provided to facilitate reproducibility and further research.

Introduction to Emerimicins

Emerimicins are a class of peptaibols, which are non-ribosomally synthesized peptides characterized by a high content of the non-proteinogenic amino acid α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[1][2] These structural features induce a helical conformation, which is crucial for their biological activity.[1][2] Emerimicin IV, isolated from Emericellopsis minima, has demonstrated notable antibacterial activity.[3][4] Recently, a series of analogs, Emerimicins V-X, were discovered from an Acremonium sp., providing an opportunity to study the structure-activity relationships within this family of peptaibols.[5][6][7]

Comparative Biological Activity

The antimicrobial and cytotoxic activities of Emerimicin IV and its analogs have been evaluated against various pathogens and in a zebrafish embryotoxicity model. The data reveals key insights into how structural modifications impact their biological profiles.

Antimicrobial Activity

The minimum inhibitory concentration (MIC) is a standard measure of the potency of an antimicrobial agent. The MIC values for Emerimicin IV and Emerimicin V against a panel of pathogenic bacteria are summarized in Table 1.

Table 1: Antimicrobial Activity (MIC in µg/mL) of Emerimicin IV and V

Compound	Methicillin-Resistant Staphylococcus aureus (MRSA)	Vancomycin-Resistant Enterococcus faecalis (VREF)	Enterococcus faecalis	Vancomycin-Resistant Enterococcus faecium
Emerimicin IV	12.5 - 100[1][4]	12.5 - 100[1][4]	-	-
Emerimicin V	32[5][6][7]	-	64[5][6][7]	64[5][6][7]

Note: A lower MIC value indicates greater potency.

Structure-Activity Relationship Insights:

The primary structural difference between Emerimicin IV and the more recently discovered Emerimicins V-X lies in the amino acid sequence. For instance, Emerimicins V and VI contain L-Phe at residue 1, while VII and VIII have L-Leu, and IX and X have L-Val.[5][6] The antimicrobial screening of Emerimicins V-X revealed that Emerimicin V was the most active.[5][6] A single amino acid substitution can dramatically alter the biological activity of these peptaibols.

Cytotoxicity

The toxicity of Emerimicins V-X was assessed using a zebrafish embryotoxicity assay. This in vivo model provides insights into the potential toxicity of compounds in a whole organism.

Table 2: Zebrafish Embryotoxicity of Emerimicins V-X

Compound	Observation
Emerimicin V	Exhibited the most potent embryotoxicity.[5][6][7]
Emerimicin VI	Showed potent embryotoxicity.[5][6][7]
Emerimicins VII-X	Showed reduced embryotoxicity compared to V and VI.

Structure-Activity Relationship Insights:

The potent embryotoxicity of Emerimicins V and VI, which both contain L-Phe at the N-terminus, suggests that this residue may contribute significantly to the cytotoxic effects of these compounds. The analogs with L-Leu or L-Val at this position displayed lower toxicity, highlighting a key structural determinant for the toxicity of this class of peptaibols.[5][6]

Mechanism of Action: Pore Formation

The primary mechanism of action for peptaibols, including the Emerimicins, is the formation of pores or channels in the lipid membranes of target cells.[8] This disruption of the cell membrane leads to leakage of essential ions and metabolites, ultimately causing cell death. The amphipathic nature of the helical structure is critical for this process, allowing the peptides to insert into the hydrophobic core of the membrane.[8]

Caption: Mechanism of Emerimicin-induced pore formation in the cell membrane.

Experimental Protocols

Antimicrobial Susceptibility Testing (Broth Microdilution Assay)

This protocol is adapted from standard antimicrobial susceptibility testing methods.[9]

• Bacterial Strains and Culture Conditions: The specific clinical isolates of MRSA and VRE are cultured in appropriate broth media (e.g., Cation-Adjusted Mueller-Hinton Broth) at 37°C.

• Preparation of Inoculum: Bacterial cultures are grown to the logarithmic phase and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL).

• Preparation of Emerimicin Solutions: Stock solutions of Emerimicin IV and its analogs are prepared in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well microtiter plate.

• Inoculation and Incubation: The standardized bacterial inoculum is added to each well of the microtiter plate containing the serially diluted compounds. The plates are then incubated at 37°C for 18-24 hours.

• Determination of MIC: The MIC is determined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

Caption: Workflow for the Broth Microdilution Antimicrobial Susceptibility Assay.

Zebrafish Embryotoxicity Assay

This protocol provides a general framework for conducting a zebrafish embryotoxicity assay.[10][11][12]

• Zebrafish Maintenance and Egg Collection: Adult zebrafish are maintained under standard conditions. Fertilized eggs are collected and sorted for viability.

• Exposure Protocol: Healthy embryos are placed in individual wells of a multi-well plate containing embryo medium.

• Compound Administration: Stock solutions of Emerimicin analogs are added to the embryo medium at various concentrations. A solvent control is also included.

• Incubation: The plates are incubated at 28.5°C for a specified period (e.g., up to 96 hours post-fertilization).

• Endpoint Assessment: Embryos are examined at regular intervals under a stereomicroscope for various endpoints, including mortality, hatching rate, and morphological abnormalities (e.g., pericardial edema, yolk sac edema, spinal curvature).

• Data Analysis: The percentage of mortality and malformations is calculated for each concentration group, and LC50 (lethal concentration 50%) values can be determined.

Caption: Workflow for the Zebrafish Embryotoxicity Assay.

Conclusion

The comparative analysis of Emerimicin IV and its analogs, Emerimicins V-X, provides valuable insights into the structure-activity relationships of this class of peptaibols. The amino acid sequence, particularly at the N-terminus, has a significant impact on both antimicrobial activity and cytotoxicity. The primary mechanism of action involves the formation of pores in the cell membrane, leading to cell death. The provided experimental protocols offer a foundation for further research into the therapeutic potential of these promising antimicrobial agents. Future studies should focus on synthesizing and evaluating a broader range of analogs to further refine the SAR and develop compounds with improved therapeutic indices.

References

• 1. Peptaibol antibiotics: a study on the helical structure of the 2-9 sequence of emerimicins III and IV - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Peptaibol antibiotics: a study on the helical structure of the 2-9 sequence of emerimicins III and IV - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Emerimicins V-X, 15-Residue Peptaibols Discovered from an Acremonium sp. through Integrated Genomic and Chemical Approaches - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Antimicrobial susceptibility testing to evaluate minimum inhibitory concentration values of clinically relevant antibiotics - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Evaluation of embryotoxicity using the zebrafish model - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. Brief guidelines for zebrafish embryotoxicity tests - PMC [pmc.ncbi.nlm.nih.gov]

Emerimicin IV: A Comparative Analysis of its Antibacterial Activity Against Clinical Isolates

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the antibacterial activity of Emerimicin IV against clinically relevant isolates of Methicillin-Resistant Staphylococcus aureus (MRSA) and Vancomycin-Resistant Enterococcus faecalis (VRE). The data presented is based on published experimental findings, offering an objective evaluation of Emerimicin IV's performance against alternative therapeutic agents.

Executive Summary

Emerimicin IV, a fungal peptaibol, has demonstrated bacteriostatic activity against multidrug-resistant Gram-positive bacteria.[1][2] It exhibits notable efficacy against clinical isolates of both MRSA and VRE. This guide summarizes the available data on its in vitro activity, provides detailed experimental protocols for assessing antibacterial susceptibility, and illustrates its mechanism of action.

Performance Comparison

The antibacterial efficacy of Emerimicin IV is compared to standard-of-care antibiotics for MRSA and VRE infections, namely vancomycin (B549263) and linezolid. The following tables summarize the Minimum Inhibitory Concentration (MIC) values, which represent the lowest concentration of an antimicrobial that will inhibit the visible growth of a microorganism after overnight incubation.

Table 1: Comparative Antibacterial Activity against Methicillin-Resistant Staphylococcus aureus (MRSA)

Antibiotic	Clinical Isolates MIC (µg/mL)
Emerimicin IV	100[1][2]
Vancomycin	0.5 - 2[3]

Table 2: Comparative Antibacterial Activity against Vancomycin-Resistant Enterococcus faecalis (VRE)

Antibiotic	Clinical Isolates MIC (µg/mL)
Emerimicin IV	12.5
Linezolid	1 - 4

Experimental Protocols

The determination of the Minimum Inhibitory Concentration (MIC) is a fundamental technique to assess the in vitro activity of an antimicrobial agent. The following is a detailed methodology based on the Clinical and Laboratory Standards Institute (CLSI) guidelines for broth microdilution testing, a standard procedure for this type of evaluation.

Broth Microdilution Method for MIC Determination

This method involves preparing serial dilutions of the antimicrobial agent in a liquid growth medium in a microtiter plate, which is then inoculated with a standardized suspension of the test microorganism.

1. Preparation of Antimicrobial Stock Solution:

• Dissolve Emerimicin IV in a suitable solvent (e.g., dimethyl sulfoxide (B87167) [DMSO]) to a high concentration (e.g., 10 mg/mL).
• Further dilute the stock solution in cation-adjusted Mueller-Hinton Broth (CAMHB) to create a working stock.

2. Preparation of Microtiter Plates:

• Dispense 50 µL of CAMHB into each well of a 96-well microtiter plate.
• Add 50 µL of the working antimicrobial stock solution to the first well of each row to be tested.
• Perform a serial two-fold dilution by transferring 50 µL from the first well to the second, and so on, discarding the final 50 µL from the last well. This creates a range of decreasing antimicrobial concentrations.

3. Preparation of Bacterial Inoculum:

• From a fresh (18-24 hour) culture plate, select several colonies of the clinical isolate (MRSA or VRE).
• Suspend the colonies in sterile saline to match the turbidity of a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).
• Dilute this suspension in CAMHB to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

4. Inoculation and Incubation:

• Add 50 µL of the standardized bacterial inoculum to each well of the microtiter plate, resulting in a final volume of 100 µL per well.
• Include a growth control well (no antimicrobial) and a sterility control well (no bacteria).
• Incubate the plates at 35°C ± 2°C for 16-20 hours in ambient air.

5. Interpretation of Results:

• The MIC is the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism as detected by the unaided eye.

Mechanism of Action: Pore Formation

Emerimicin IV belongs to the peptaibol class of antibiotics. The primary mechanism of action for peptaibols is the disruption of the bacterial cell membrane integrity through the formation of pores or channels. This leads to leakage of essential ions and metabolites, ultimately resulting in cell death. This action is a direct physical process and does not involve a specific signaling pathway.

Experimental workflow for MIC determination.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. microbiologyjournal.org [microbiologyjournal.org]

Investigating the Synergistic Potential of Emerimicin IV with Conventional Antibiotics: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The rise of antibiotic resistance necessitates innovative therapeutic strategies. One promising avenue is the exploration of synergistic combinations of novel antimicrobial compounds with existing conventional antibiotics. This guide provides a comparative framework for evaluating the synergistic effects of Emerimicin IV, a fungal peptaibol, with conventional antibiotics. Due to a lack of direct experimental data on such combinations, this document outlines a proposed experimental workflow and hypothetical data based on the known mechanisms of Emerimicin IV and established methodologies for synergy testing.

Introduction to Emerimicin IV and the Rationale for Synergy

Emerimicin IV is a member of the peptaibol family of antibiotics, which are non-ribosomally synthesized peptides produced by fungi.[1] Peptaibols are characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[2][3] Their primary mechanism of action involves the formation of voltage-gated ion channels or pores in the lipid bilayers of cellular membranes, leading to disruption of membrane integrity and cell death.[4][5] This membrane-disrupting activity makes peptaibols an interesting candidate for combination therapy.

The central hypothesis for synergy between Emerimicin IV and conventional antibiotics lies in the potential for Emerimicin IV to permeabilize the bacterial membrane. This increased permeability could facilitate the entry of conventional antibiotics that have intracellular targets, such as those that inhibit protein synthesis (e.g., aminoglycosides, macrolides) or DNA replication (e.g., fluoroquinolones). By disrupting the primary defense of the bacterial cell membrane, Emerimicin IV could lower the minimum inhibitory concentration (MIC) of the conventional antibiotic and potentially overcome certain mechanisms of resistance.

Proposed Experimental Workflow for Synergy Assessment

A systematic evaluation of the synergistic potential of Emerimicin IV would involve a multi-step process, starting with in vitro screening followed by more detailed characterization.

Proposed experimental workflow for synergy assessment.

Data Presentation: Quantifying Synergy

The interaction between Emerimicin IV and a conventional antibiotic can be quantified using the Fractional Inhibitory Concentration (FIC) index, calculated from the results of a checkerboard assay.

Table 1: Hypothetical Checkerboard Assay Results for Emerimicin IV and Antibiotic A against Staphylococcus aureus

Emerimicin IV (µg/mL)	Antibiotic A (µg/mL)	Growth
MIC alone: 16
MIC alone: 4
8	1	+
4	1	+
2	1	-
1	2	+
0.5	2	+

Calculation of the Fractional Inhibitory Concentration (FIC) Index:

The FIC index is calculated as follows: FIC of Emerimicin IV = (MIC of Emerimicin IV in combination) / (MIC of Emerimicin IV alone) FIC of Antibiotic A = (MIC of Antibiotic A in combination) / (MIC of Antibiotic A alone) FICI = FIC of Emerimicin IV + FIC of Antibiotic A

For the hypothetical result in Table 1: FIC of Emerimicin IV = 2 / 16 = 0.125 FIC of Antibiotic A = 1 / 4 = 0.25 FICI = 0.125 + 0.25 = 0.375

Table 2: Interpretation of the Fractional Inhibitory Concentration Index (FICI)

FICI Value	Interpretation
≤ 0.5	Synergy
> 0.5 to 1.0	Additive
> 1.0 to 4.0	Indifference
> 4.0	Antagonism

Source:

Based on this hypothetical data, the combination of Emerimicin IV and Antibiotic A would be considered synergistic.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility of synergy testing. Below are standardized protocols for the key experiments.

Minimum Inhibitory Concentration (MIC) Determination

The MIC of Emerimicin IV and each conventional antibiotic would first be determined independently against the target bacterial strains (e.g., methicillin-resistant Staphylococcus aureus (MRSA), vancomycin-resistant Enterococcus faecalis (VRE)) using the broth microdilution method according to Clinical and Laboratory Standards Institute (CLSI) guidelines. Emerimicin IV has shown activity against these types of resistant bacteria.

Checkerboard Assay

The checkerboard assay is a widely used in vitro method to assess the interaction between two antimicrobial agents.

• Preparation of Antibiotic Solutions: Stock solutions of Emerimicin IV and the conventional antibiotic are prepared. A series of twofold dilutions of Emerimicin IV are made along the rows of a 96-well microtiter plate, and a series of twofold dilutions of the conventional antibiotic are made along the columns.

• Inoculum Preparation: A bacterial suspension is prepared and adjusted to a 0.5 McFarland standard (approximately 1.5 x 10⁸ CFU/mL).

• Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• Data Analysis: The MIC of the combination is determined as the lowest concentration of the drugs that inhibits visible bacterial growth. The FICI is then calculated.

Time-Kill Assay

The time-kill assay provides information on the rate of bactericidal activity and can confirm synergistic interactions.

• Preparation of Cultures: Bacterial cultures are grown to the mid-logarithmic phase.

• Exposure to Antibiotics: The bacterial culture is diluted in fresh broth containing the antibiotics alone and in combination at concentrations determined from the checkerboard assay (e.g., 0.5 x MIC, 1 x MIC).

• Sampling: Aliquots are removed at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Viable Cell Count: The number of viable bacteria in each aliquot is determined by serial dilution and plating.

• Data Analysis: Synergy is typically defined as a ≥ 2-log10 decrease in CFU/mL between the combination and its most active single agent at a specific time point.

Visualization of the Proposed Synergistic Mechanism

The proposed mechanism of synergy involves the disruption of the bacterial cell membrane by Emerimicin IV, which in turn facilitates the entry of the conventional antibiotic to its intracellular target.

Proposed synergistic mechanism of Emerimicin IV.

Conclusion

While direct experimental evidence is currently lacking, the unique membrane-disrupting mechanism of Emerimicin IV presents a compelling rationale for its investigation in combination with conventional antibiotics. The experimental framework outlined in this guide provides a systematic approach to evaluating this potential synergy. Should such studies yield positive results, it could pave the way for the development of novel combination therapies to combat multidrug-resistant bacterial infections. Further research is warranted to explore this promising therapeutic strategy.

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Peptaibols: Diversity, bioactivity, and biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Emerimicin IV and Its Variants: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of Emerimicin IV and other known Emerimicin variants. It synthesizes available experimental data on their bioactivity and outlines the methodologies used in these assessments.

Emerimicins are a class of peptaibols, which are non-ribosomally synthesized peptides characterized by a high content of α-aminoisobutyric acid (Aib) and a C-terminal amino alcohol.[1] These compounds are of significant interest to the scientific community due to their antimicrobial properties. This guide focuses on a comparative analysis of Emerimicin IV with other variants, including Emerimicins II, III, and the more recently discovered V, VI, VII, VIII, IX, and X.

Performance Comparison

The primary mechanism of action for emerimicins, like other peptaibols, is the formation of pores or channels in the lipid membranes of target cells.[2][3] This disruption of the cell membrane leads to leakage of essential cellular components and ultimately cell death. The efficacy of these peptides is influenced by their amino acid sequence, which affects their helicity and interaction with the cell membrane.

Antimicrobial Activity

Direct comparative studies under identical conditions are limited; however, data from various sources provide insights into the antimicrobial potency of different Emerimicin variants.

Emerimicin IV has demonstrated bacteriostatic activity, particularly against Gram-positive bacteria.[4] It has shown effectiveness against clinically relevant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).[4] In one study, the Minimum Inhibitory Concentration (MIC) of Emerimicin IV ranged from 12.5 μg/mL to 100 μg/mL against these strains.

The newer variants, Emerimicins V-X, have also been evaluated for their antibacterial activity. Emerimicin V, for instance, exhibited modest activity against Enterococcus faecalis, MRSA, and vancomycin-resistant Enterococcus faecium (VRE), with MIC values of 64 μg/mL, 32 μg/mL, and 64 μg/mL, respectively. Interestingly, a single amino acid substitution at the N-terminus was observed to dramatically decrease the antimicrobial activity in variants VII-X compared to V and VI.

Table 1: Comparative Antimicrobial Activity (MIC in μg/mL) of Emerimicin Variants

Variant	Enterococcus faecalis	Methicillin-Resistant Staphylococcus aureus (MRSA)	Vancomycin-Resistant Enterococcus faecium (VRE)	Source
Emerimicin IV	12.5	100	Not Reported
Emerimicin V	64	32	64

Note: Data is compiled from different studies and may not be directly comparable due to variations in experimental conditions.

Cytotoxicity

The cytotoxic potential of Emerimicins is a critical aspect of their evaluation for therapeutic applications. A zebrafish embryotoxicity assay was used to assess the toxicity of Emerimicins V-X.

Table 2: Comparative Cytotoxicity of Emerimicin Variants (Zebrafish Embryotoxicity Assay)

Variant	Observation	Source
Emerimicin V	Significant embryotoxicity at 33 μg/mL
Emerimicin VI	Significant embryotoxicity at 33 μg/mL
Emerimicin VII	Significant embryotoxicity at 100 μg/mL
Emerimicin VIII	Significant embryotoxicity at 100 μg/mL
Emerimicin IX	Mean embryo survival rate of 75% at 100 μg/mL
Emerimicin X	Mean embryo survival rate of 70% at 100 μg/mL

Experimental Protocols

Minimum Inhibitory Concentration (MIC) Assay

The MIC values for Emerimicin variants were determined using a broth microdilution method. The general protocol is as follows:

• Preparation of Inoculum: Bacterial strains are cultured overnight and then diluted to a standardized concentration (e.g., 5 x 10^5 CFU/mL) in a suitable broth medium, such as Mueller-Hinton Broth (MHB).

• Preparation of Peptides: The Emerimicin peptides are dissolved in a suitable solvent (e.g., DMSO) and then serially diluted in the broth medium in a 96-well microtiter plate to achieve a range of concentrations.

• Incubation: The bacterial inoculum is added to each well of the microtiter plate containing the serially diluted peptides. The plate is then incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

• MIC Determination: The MIC is determined as the lowest concentration of the peptide that visibly inhibits bacterial growth. This can be assessed visually or by measuring the optical density at 600 nm (OD600).

Zebrafish Embryotoxicity Assay

The protocol for the zebrafish embryotoxicity assay used to evaluate Emerimicins V-X is outlined below:

• Embryo Collection and Plating: Fertilized zebrafish eggs are collected and placed in 96-well plates, with a specific number of embryos per well (e.g., 5 embryos/well), in an appropriate medium (e.g., E3 medium).

• Compound Exposure: The Emerimicin variants are dissolved in DMSO to create stock solutions, which are then serially diluted. Aliquots of these dilutions are added to the wells to achieve the final desired concentrations. A solvent control (DMSO) is also included.

• Incubation: The plates are incubated at a controlled temperature (e.g., 28°C) for a specified period (e.g., 48 hours).

• Assessment of Toxicity: After the incubation period, the number of surviving embryos is counted. The percentage of survival at different concentrations is used to determine the toxicity profile of the compounds.

Visualizing the Mechanism and Workflow

To better understand the processes involved in Emerimicin's action and evaluation, the following diagrams have been generated.

Caption: Mechanism of Emerimicin action.

References

• 1. Modeling the Effect on a Novel Fungal Peptaibol Placed in an All-Atom Bacterial Membrane Mimicking System via Accelerated Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]

Evaluating Bacterial Cross-Resistance to Emerimicin IV: A Comparative Guide for Researchers

For Immediate Release

In the ongoing battle against antibiotic resistance, the evaluation of novel antimicrobial compounds is paramount. This guide provides a comparative analysis of Emerimicin IV, a fungal peptaibol antibiotic, against other established antibiotic classes. The focus is on its efficacy against methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VREF), with a detailed examination of potential cross-resistance mechanisms. This document is intended for researchers, scientists, and drug development professionals.

Executive Summary

Emerimicin IV has demonstrated bacteriostatic activity against challenging multidrug-resistant bacteria, including MRSA and VREF.[1][2] This guide presents available data on its minimum inhibitory concentrations (MICs) and explores the known signaling pathways involved in bacterial resistance to similar antimicrobial peptides. Understanding these aspects is crucial for positioning Emerimicin IV in the current landscape of antimicrobial agents and anticipating potential resistance development.

Comparative Efficacy of Emerimicin IV

Quantitative data on the in vitro activity of Emerimicin IV and its analogue, Emerimicin V, against MRSA and VREF are summarized below. For context, typical MIC ranges for commonly used antibiotics against these pathogens are also provided. It is important to note that direct comparative studies of Emerimicin IV against a wide panel of antibiotics on the same bacterial isolates are limited.

Antibiotic	Class	Target Organism(s)	Reported MIC Range (µg/mL)
Emerimicin IV	Peptaibol	MRSA, VREF	12.5 - 100[1][2]
Emerimicin V	Peptaibol	MRSA, VREF	32 - 64[3]
Vancomycin	Glycopeptide	MRSA, VRE	1 - >1024 (resistance)
Daptomycin	Lipopeptide	MRSA, VRE	0.25 - 4
Linezolid	Oxazolidinone	MRSA, VRE	1 - 4
Ceftaroline	β-Lactam (Cephalosporin)	MRSA	0.25 - 2
Ampicillin	β-Lactam (Penicillin)	E. faecalis (susceptible)	1 - 4

Experimental Protocols

A standardized method for determining the cross-resistance of bacteria to a novel antimicrobial agent like Emerimicin IV involves the determination of the Minimum Inhibitory Concentration (MIC) using the broth microdilution method.

Protocol: Broth Microdilution MIC Assay for Cross-Resistance Evaluation

1. Preparation of Bacterial Inoculum:

• Select well-isolated colonies of the test bacterium (e.g., MRSA, VREF) from an 18-24 hour agar (B569324) plate.
• Suspend the colonies in a sterile broth (e.g., Mueller-Hinton Broth) to achieve a turbidity equivalent to a 0.5 McFarland standard (approximately 1-2 x 10⁸ CFU/mL).
• Dilute the standardized suspension to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

2. Preparation of Antibiotic Dilutions:

• Prepare serial twofold dilutions of Emerimicin IV and the comparator antibiotics (e.g., vancomycin, daptomycin, linezolid, ceftaroline, ampicillin) in the appropriate broth medium in a 96-well microtiter plate.
• The final concentration range should be sufficient to determine the MIC for each antibiotic.

3. Inoculation and Incubation:

• Inoculate each well containing the antibiotic dilutions with the prepared bacterial suspension.
• Include a growth control well (no antibiotic) and a sterility control well (no bacteria).
• Incubate the plates at 35-37°C for 16-20 hours in ambient air.

4. Determination of MIC:

• Following incubation, visually inspect the plates for turbidity.
• The MIC is the lowest concentration of the antibiotic that completely inhibits visible growth of the organism.

5. Interpretation of Cross-Resistance:

• Compare the MIC values of Emerimicin IV with those of the comparator antibiotics for each tested strain.
• A significant increase in the MIC of Emerimicin IV for a strain known to be resistant to another antibiotic may suggest cross-resistance.
• Conversely, if Emerimicin IV remains active against strains resistant to other antibiotics, it indicates a lack of cross-resistance.

Signaling Pathways in Antimicrobial Peptide Resistance

Bacteria can develop resistance to antimicrobial peptides, including peptaibols, through sophisticated signaling pathways that lead to modifications of the cell envelope.

Staphylococcus aureus: The Aps/GraRS Two-Component System

In S. aureus, the Aps (Antimicrobial peptide sensor) system, also known as GraRS, is a key two-component regulatory system that senses cationic antimicrobial peptides. Upon detection of these peptides, the sensor kinase GraS autophosphorylates and subsequently transfers the phosphate (B84403) group to the response regulator GraR. Phosphorylated GraR then upregulates the expression of the dltABCD operon and the mprF gene. These genes encode proteins that modify the cell wall teichoic acids with D-alanine and the cell membrane phospholipids (B1166683) with L-lysine, respectively. This increases the net positive charge of the bacterial cell surface, leading to electrostatic repulsion of positively charged antimicrobial peptides and thus conferring resistance.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Independent Verification of Emerimicin IV MIC Values: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the published Minimum Inhibitory Concentration (MIC) values for Emerimicin IV against select multidrug-resistant bacteria. The data is presented alongside MIC values for established antibiotics, vancomycin (B549263) and daptomycin, to offer a preliminary comparative perspective. This document also outlines a standardized experimental protocol for MIC determination based on internationally recognized guidelines, providing a framework for independent verification.

Comparative In Vitro Activity of Emerimicin IV

The available data on the antimicrobial activity of Emerimicin IV is currently limited to studies on Gram-positive bacteria, specifically methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).

Table 1: Minimum Inhibitory Concentration (MIC) Values for Emerimicin IV and Comparator Antibiotics against MRSA and VRE

Microorganism	Antibiotic	MIC Range (µg/mL)	MIC₅₀ (µg/mL)	MIC₉₀ (µg/mL)
Methicillin-Resistant Staphylococcus aureus (MRSA)	Emerimicin IV	12.5 - 100 [1][2]	N/A	N/A
Vancomycin	0.5 - 2[3]	0.5	2
Daptomycin	≤ 0.032 - 1	0.12	0.5
Vancomycin-Resistant Enterococcus faecalis (VRE)	Emerimicin IV	12.5 - 100 [1][2]	N/A	N/A
Vancomycin	Resistant	N/A	N/A
Daptomycin	0.125 - 2	1	2

Note: MIC₅₀ and MIC₉₀ values represent the concentrations at which 50% and 90% of the tested isolates are inhibited, respectively. "N/A" indicates that the data was not available in the reviewed literature. The MIC values for Emerimicin IV are reported as a range from a single study and require further independent verification.

Experimental Protocol for MIC Determination

The following is a detailed methodology for determining MIC values using the broth microdilution method, harmonized from the guidelines of the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST). While the specific protocol used to determine the published Emerimicin IV MIC values is not fully detailed in the available literature, this standardized protocol provides a robust framework for verification studies.

1. Preparation of Materials:

• Antimicrobial Agent: Prepare a stock solution of Emerimicin IV (and comparator agents) at a high concentration in a suitable solvent. The solvent should not affect bacterial growth at the final concentration used in the assay.

• Culture Media: Use cation-adjusted Mueller-Hinton Broth (CAMHB) for non-fastidious bacteria. For fastidious organisms, supplement the broth as required (e.g., with lysed horse blood and β-NAD for streptococci).

• Bacterial Inoculum: Prepare a standardized inoculum of the test organism.

  • From a fresh (18-24 hour) culture on a non-selective agar (B569324) plate, select several colonies and suspend them in a sterile saline solution.

  • Adjust the turbidity of the suspension to match a 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.

  • Dilute this suspension in the appropriate broth to achieve a final inoculum concentration of approximately 5 x 10⁵ CFU/mL in each well of the microtiter plate.

• Microtiter Plates: Use sterile 96-well, U-bottom microtiter plates.

2. Assay Procedure:

• Serial Dilutions: Perform serial two-fold dilutions of the antimicrobial agent in CAMHB directly in the microtiter plate. The typical final volume in each well is 100 µL.

• Inoculation: Add the standardized bacterial inoculum to each well, including a growth control well (containing no antibiotic) and a sterility control well (containing only broth).

• Incubation: Incubate the plates at 35-37°C for 16-20 hours in ambient air.

• Reading the Results: The MIC is determined as the lowest concentration of the antimicrobial agent that completely inhibits visible growth of the organism. This can be assessed visually or by using a microplate reader.

Experimental Workflow Diagram

The following diagram illustrates the key steps in the determination of Minimum Inhibitory Concentration using the broth microdilution method.

Caption: Workflow for MIC Determination by Broth Microdilution.

Signaling Pathway and Logical Relationships

The logical relationship in determining antimicrobial susceptibility through MIC is straightforward: the concentration of the antimicrobial agent is inversely related to the observed bacterial growth. This relationship is tested across a range of concentrations to identify the precise point of growth inhibition.

Caption: Logical Relationship in MIC Determination.

References

• 1. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Peptaibol antibiotics: a study on the helical structure of the 2-9 sequence of emerimicins III and IV - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of Membrane-Disrupting Activity: Emerimicin IV vs. Alamethicin

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the membrane-disrupting activities of two peptaibol antibiotics, Emerimicin IV and Alamethicin. Peptaibols are a class of non-ribosomally synthesized fungal peptides rich in the non-proteinogenic amino acid α-aminoisobutyric acid (Aib). Their ability to insert into lipid bilayers and form ion channels or pores makes them potent antimicrobial agents but also raises concerns about host cell toxicity. This document summarizes available experimental data, details relevant experimental protocols, and illustrates the mechanisms of action for both compounds.

Mechanism of Action: Pore Formation

Both Emerimicin IV and Alamethicin belong to the peptaibol family and share a primary mechanism of action: the formation of pores or channels in lipid membranes.[1] This disruption of the membrane barrier leads to leakage of cellular contents and dissipation of ion gradients, ultimately causing cell death. The specific architecture of these pores, however, can differ.

Alamethicin is the archetypal peptide for the "barrel-stave" model of pore formation. In this model, several amphipathic peptide helices insert into the membrane and aggregate to form a barrel-like structure. The hydrophobic surfaces of the peptides face the lipid acyl chains of the membrane, while the hydrophilic surfaces line the central aqueous pore.

Emerimicin IV , as a peptaibol, is presumed to operate via a similar pore-forming mechanism, likely also following the barrel-stave model.[2] However, specific experimental studies confirming the precise architecture of Emerimicin IV-induced pores are less prevalent than for the extensively studied Alamethicin. The diagram below illustrates the two predominant models of peptide-induced pore formation.

Figure 1. Conceptual diagrams of the Barrel-Stave and Toroidal pore formation models.

Quantitative Comparison of Bioactivity

Direct comparison of the bioactivity of Emerimicin IV and Alamethicin is challenging due to a lack of studies using identical microbial strains and standardized assay conditions. The following tables summarize the available quantitative data from separate studies.

Antimicrobial Activity

The Minimum Inhibitory Concentration (MIC) is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Peptide	Target Organism	Strain(s)	MIC (µg/mL)	Citation(s)
Emerimicin IV	Staphylococcus aureus	Methicillin-Resistant (MRSA) Clinical Isolates	12.5 - 100	[3][4]
Enterococcus faecalis	Vancomycin-Resistant (VRE) Clinical Isolates	12.5 - 100	[3]
Emerimicin V	Staphylococcus aureus	Methicillin-Resistant (MRSA)	32
Enterococcus faecalis	-	64
Alamethicin	Staphylococcus aureus	Methicillin-Resistant (MRSA)	Data not available in searched literature
Enterococcus faecalis	-	Data not available in searched literature

Note: The data presented is collated from different studies and may not be directly comparable due to variations in experimental protocols and strains.

Hemolytic Activity

Hemolytic activity, the lysis of red blood cells (erythrocytes), is a common in vitro measure of a peptide's toxicity to host cells. It is often reported as the HC50, the concentration required to cause 50% hemolysis.

Peptide	Hemolytic Activity (HC50)	Citation(s)
Emerimicin IV	Data not available in searched literature
Alamethicin	Data not available in searched literature

Note: While specific HC50 values were not found in the literature search, peptaibols as a class are known to exhibit hemolytic activity. Related emerimicins have shown toxicity in zebrafish embryo assays, suggesting potential for host cell disruption.

Detailed Experimental Protocols

The following are standardized methodologies for assessing the key performance indicators of membrane-disrupting peptides.

Protocol 1: Antimicrobial Susceptibility Testing (Broth Microdilution MIC Assay)

This protocol determines the Minimum Inhibitory Concentration (MIC) of a peptide against a specific bacterium.

Figure 2. Standard workflow for the Broth Microdilution MIC Assay.

Methodology:

• Peptide Preparation: Prepare a stock solution of the peptide in a suitable solvent (e.g., sterile deionized water or 0.01% acetic acid). Perform two-fold serial dilutions in a 96-well polypropylene microtiter plate using cation-adjusted Mueller-Hinton Broth (MHB).

• Inoculum Preparation: Inoculate the test bacterial strain into MHB and incubate at 37°C until it reaches the mid-logarithmic phase of growth. Dilute the culture in fresh MHB to achieve a final concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

• Inoculation: Add the diluted bacterial suspension to each well of the microtiter plate containing the peptide dilutions. The final volume in each well should be uniform (e.g., 100 µL). Include a positive control (bacteria with no peptide) and a negative control (broth only).

• Incubation: Incubate the plate at 37°C for 16 to 24 hours.

• MIC Determination: The MIC is defined as the lowest concentration of the peptide that completely inhibits visible growth of the microorganism, as determined by visual inspection or by measuring the optical density at 600 nm.

Protocol 2: Hemolytic Activity Assay

This protocol quantifies the peptide's ability to lyse red blood cells, providing an indication of its cytotoxicity.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Assessing the Therapeutic Potential of Emerimicin IV in Combination Therapy: A Comparative Guide

A comprehensive review of available scientific literature reveals a significant gap in the experimental data required to fully assess the therapeutic potential of Emerimicin IV in combination therapy. While the intrinsic antimicrobial properties of this fungal peptaibol have been established, its synergistic or antagonistic interactions with other therapeutic agents remain unexplored.

Emerimicin IV, a natural compound isolated from the fungus Emericellopsis minima, has demonstrated notable antibacterial activity, particularly against multidrug-resistant strains such as methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE).[1][2] As a member of the peptaibol class of molecules, its mechanism of action is understood to involve the formation of pores in the cell membranes of susceptible bacteria, leading to cell death. This unique mode of action presents a compelling rationale for its investigation in combination with other antibiotics that target different cellular pathways, a strategy often employed to enhance efficacy and combat the development of resistance.

However, despite the clear potential, a thorough search of published scientific literature, including preclinical studies and clinical trials, yielded no specific experimental data on the use of Emerimicin IV in combination with other therapeutic agents. This absence of evidence makes it impossible to provide a data-driven comparison of Emerimicin IV combination therapy with other treatment alternatives.

Future Directions and Hypothetical Experimental Design

To address this critical knowledge gap, researchers and drug development professionals are encouraged to pursue studies investigating the synergistic potential of Emerimicin IV. A logical first step would be to conduct in vitro checkerboard assays to systematically evaluate the interaction of Emerimicin IV with a panel of conventional antibiotics against clinically relevant bacterial strains.

Hypothetical Experimental Workflow

Below is a conceptual workflow for assessing the synergistic effects of Emerimicin IV in combination with a conventional antibiotic.

Caption: Hypothetical workflow for a checkerboard synergy assay.

Potential Signaling Pathway Interaction

The membrane-disrupting action of Emerimicin IV could potentially enhance the efficacy of antibiotics that target intracellular processes. By creating pores in the bacterial cell membrane, Emerimicin IV might facilitate the entry of other antibiotics, leading to a synergistic effect.

Caption: Potential mechanism of synergy for Emerimicin IV.

Conclusion

While the standalone antibacterial properties of Emerimicin IV are documented, the absence of combination therapy data severely limits its current assessment for broader therapeutic application. The scientific community is strongly encouraged to undertake the necessary research to explore the synergistic potential of this promising peptaibol. Such studies are essential to unlock its full therapeutic value and to develop novel, effective treatment strategies against multidrug-resistant pathogens. Without this foundational data, any comparison to existing therapies would be purely speculative.

References

• 1. researchgate.net [researchgate.net]
• 2. Antibiotic activity of Emerimicin IV isolated from Emericellopsis minima from Talcahuano Bay, Chile - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Safety and Logistical Information for Handling Emerimicin IV

Disclaimer: There is no specific Safety Data Sheet (SDS) publicly available for Emerimicin IV. Emerimicin IV is a peptaibol, a class of fungal antibiotics, some of which have been noted for their cytotoxic activities[1][2]. Therefore, until specific handling guidelines are established, Emerimicin IV should be treated as a potentially hazardous compound. The following guidance is based on established protocols for handling hazardous and cytotoxic drugs.[3][4][5] All personnel must be trained in these procedures before working with this substance.

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent skin contact, inhalation, and ingestion. The following table summarizes the required PPE for handling Emerimicin IV.

PPE Component	Specification	Purpose
Gloves	Chemotherapy-tested nitrile gloves, double-gloved	Prevents skin contact with the hazardous drug.
Gown	Disposable, lint-free, solid-front gown with back closure	Protects skin and personal clothing from contamination.
Eye Protection	Safety goggles or face shield	Protects eyes from splashes and aerosols.
Respiratory Protection	NIOSH-certified N95 or N100 respirator	Required when there is a risk of generating airborne powder or aerosols.
Shoe Covers	Disposable, impervious shoe covers	Prevents the tracking of contaminants out of the work area.

Operational Plans

Receiving and Storage

• Receiving: Upon receipt, inspect the external packaging for any signs of damage or leakage. Trained personnel should handle the delivery containers.

• Storage: Store Emerimicin IV in a designated, clearly labeled area away from general laboratory traffic. The storage area should be well-ventilated.

Preparation and Handling

• All handling of Emerimicin IV, especially in powdered form, should occur within a containment primary engineering control (C-PEC), such as a Class II Biological Safety Cabinet (BSC) or a compounding aseptic containment isolator (CACI).

• Use Luer-Lok connectors and needleless systems for any intravenous preparations to minimize the risk of spills and generation of aerosols.

• Wash hands thoroughly with soap and water before donning and after doffing PPE.

Spill Management

• Immediate Actions: Evacuate and secure the area. Post warning signs to prevent entry.

• PPE: Don the full set of PPE as detailed above before starting cleanup.

• Containment: For liquid spills, absorb with an inert material. For powder spills, gently cover with damp absorbent pads to avoid aerosolization.

• Cleanup: Clean the spill area with an appropriate decontaminating agent, followed by a neutralizer, and then rinse with water.

• Disposal: All materials used for spill cleanup must be disposed of as hazardous waste.

Disposal Plan

All materials contaminated with Emerimicin IV are considered hazardous waste and must be disposed of according to institutional and regulatory guidelines.

• Sharps: All needles, syringes, and other sharps must be placed in a designated, puncture-resistant, and leak-proof sharps container labeled as "Cytotoxic Waste".

• Contaminated PPE: Gloves, gowns, shoe covers, and other disposable PPE should be placed in a designated, sealed, and labeled hazardous waste container immediately after use.

• Empty Vials and Packaging: All empty vials and packaging that have come into direct contact with Emerimicin IV should be disposed of as hazardous waste.

• Waste Containers: Use clearly labeled, leak-proof, and puncture-resistant containers for all Emerimicin IV waste. These containers should be colored-coded as per institutional policy for cytotoxic waste.

Procedural Guidance: Donning and Doffing PPE

Donning Sequence:

• Shoe Covers: Put on two pairs of shoe covers.

• Gloves (First Pair): Don the first pair of chemotherapy-tested nitrile gloves.

• Gown: Put on a disposable gown, ensuring complete coverage.

• Gloves (Second Pair): Don the second pair of gloves over the cuffs of the gown.

• Respiratory Protection: If required, don a fit-tested N95 or N100 respirator.

• Eye Protection: Put on safety goggles or a face shield.

Doffing Sequence (to be performed in a designated area):

• Outer Gloves: Remove the outer pair of gloves.

• Gown and Outer Shoe Covers: Remove the gown and outer pair of shoe covers, turning them inside out as you remove them.

• Inner Shoe Covers: Remove the inner pair of shoe covers.

• Inner Gloves: Remove the inner pair of gloves.

• Eye and Respiratory Protection: Remove eye and respiratory protection.

• Hand Hygiene: Wash hands thoroughly with soap and water.

Experimental Workflow Visualization

The following diagram illustrates the key stages of the safe handling workflow for Emerimicin IV.

Caption: Workflow for Safe Handling of Emerimicin IV.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Safe handling of hazardous drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. safety.duke.edu [safety.duke.edu]
• 5. ashp.org [ashp.org]